4-HO-DPHP

Core Science & Biosynthesis

An In-depth Technical Guide to 4-HO-DPHP and Related Compounds

Disclaimer: The information provided in this document is intended for researchers, scientists, and drug development professionals for informational purposes only. The compounds discussed may be controlled substances in some jurisdictions. All activities should be conducted in accordance with local laws and regulations.

The term "4-HO-DPHP" is ambiguous and may refer to at least two distinct chemical entities. The most direct interpretation based on chemical nomenclature databases points to (4-hydroxyphenyl) phenyl hydrogen phosphate . However, the abbreviation bears a strong resemblance to acronyms for psychoactive tryptamines, and search results predominantly associate it with 4-hydroxy-N,N-dipropyltryptamine (4-HO-DPT) , suggesting "DPHP" may be a typographical error for "DPT". This guide will provide a comprehensive overview of both compounds, with a primary focus on 4-HO-DPT due to the extensive availability of scientific literature.

Part 1: 4-Hydroxy-N,N-dipropyltryptamine (4-HO-DPT)

4-Hydroxy-N,N-dipropyltryptamine, also known as deprocin, is a synthetic psychedelic tryptamine.[1] It is a structural analog of psilocin (4-HO-DMT), the active metabolite of psilocybin.[2][3] First synthesized in the 1970s, it has garnered interest for its potential therapeutic applications in neuropsychiatric conditions due to its interaction with serotonin receptors.[2][3]

Chemical Structure and Properties

4-HO-DPT is a synthetic indole molecule belonging to the tryptamine class. Its structure features a bicyclic indole heterocycle substituted at the R4 position with a hydroxyl group and at the R3 position with a dipropylaminoethyl side chain.

Table 1: Physicochemical Properties of 4-HO-DPT

Property	Value
IUPAC Name	3-[2-(dipropylamino)ethyl]-1H-indol-4-ol
Synonyms	4-OH-DPT, Deprocin
CAS Number	63065-88-3
Molecular Formula	C₁₆H₂₄N₂O
Molar Mass	260.381 g·mol⁻¹
Onset of Action	15–45 minutes (oral)
Duration of Action	5–8 hours (oral)

Source:[1]

Synthesis

The classical synthesis of 4-HO-DPT is a multi-step process adapted from the Speeter-Anthony tryptamine synthesis, typically starting from a protected 4-hydroxyindole to prevent side reactions.[4]

This protocol is adapted from established methods for synthesizing 4-substituted tryptamines.[4]

Step 1: Protection of 4-Hydroxyindole

• Dissolve 4-hydroxyindole in a suitable solvent such as dimethylformamide (DMF).

• Add a protecting group precursor, such as benzyl bromide, and a base, like potassium carbonate.

• Stir the mixture at room temperature until the reaction is complete (monitored by TLC), yielding 4-benzyloxyindole.

Step 2: Introduction of the Side Chain

• To a cooled (0 °C) and stirred solution of 4-benzyloxyindole in anhydrous diethyl ether, add oxalyl chloride (1.1 equivalents) dropwise. A yellow precipitate of 4-benzyloxy-3-indoleglyoxylyl chloride forms.

• Filter the solid under a dry atmosphere.

• Dissolve the freshly prepared 4-benzyloxy-3-indoleglyoxylyl chloride in anhydrous tetrahydrofuran (THF).

• Treat the solution with an excess of dipropylamine to form the corresponding amide.

Step 3: Reduction of the Amide

• Reduce the amide from the previous step using a reducing agent such as lithium aluminum hydride (LAH) in an anhydrous solvent like THF.

• Work up the reaction carefully to yield 4-benzyloxy-N,N-dipropyltryptamine.

Step 4: Deprotection

• Dissolve the 4-benzyloxy-N,N-dipropyltryptamine in a suitable solvent like ethanol or methanol.

• Add a palladium catalyst (e.g., palladium on carbon).

• Subject the mixture to a hydrogen atmosphere (e.g., using a balloon or a Parr shaker) and stir at room temperature until deprotection is complete (monitored by TLC).

• Remove the catalyst by filtration through celite.

• Evaporate the solvent to yield 4-HO-DPT.[4]

Caption: Classical synthesis workflow for 4-HO-DPT.

Pharmacology and Mechanism of Action

4-HO-DPT's primary pharmacological action is as a non-selective serotonin receptor agonist, with a notable affinity for the 5-HT₂A receptor.[1][2] This interaction is believed to mediate its psychedelic effects.[2][3]

Table 2: In Vitro Receptor Binding Affinities and Functional Activity of 4-HO-DPT

Receptor	Binding Affinity (Kᵢ, nM)	Functional Activity (EC₅₀, nM)	Efficacy (Eₘₐₓ, %)
5-HT₂A	Data not available	~10-20	~90-100
5-HT₂B	Data not available	~10-20	~94
5-HT₂C	Data not available	~200-300	~90-100

The 5-HT₂A receptor is a G-protein coupled receptor (GPCR) that primarily couples to the Gq/G₁₁ family of G-proteins.[3] Agonist binding, such as by 4-HO-DPT, initiates a signaling cascade.

References

• 1. 4-HO-DPT - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

In-Depth Technical Guide: 4-HO-DPHP (CAS: 114527-61-6)

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-HO-DPHP, with the IUPAC name (4-hydroxyphenyl) phenyl hydrogen phosphate and CAS number 114527-61-6, is a molecule of growing interest in biomedical research.[1] This technical guide provides a comprehensive overview of its chemical identity, and synthesizes the currently available information regarding its potential biological activities. While specific experimental data on 4-HO-DPHP is limited in publicly accessible literature, this document outlines generalizable experimental protocols for investigating its hypothesized anticancer properties and for its analysis as a metabolite of organophosphate esters.

Chemical and Physical Properties

4-HO-DPHP is a phosphate ester. A summary of its key chemical identifiers and properties is provided below.

Property	Value	Source
CAS Number	114527-61-6	PubChem[1]
IUPAC Name	(4-hydroxyphenyl) phenyl hydrogen phosphate	PubChem[1]
Molecular Formula	C₁₂H₁₁O₅P	PubChem[1]
Molecular Weight	266.19 g/mol	PubChem[1]
Synonyms	4-Hydroxyphenyl Phenyl Hydrogen Phosphate, 4-Hydroxyphenyl Diphenyl Phosphate	PubChem

Potential Biological Activity and Signaling Pathways

While direct and extensive research on the specific biological activities of 4-HO-DPHP is not widely published, preliminary information suggests potential roles in oncology and toxicology.

Hypothesized Anticancer Activity

Some sources suggest that 4-HO-DPHP may possess anticancer properties, potentially acting as a kinase inhibitor and inducing apoptosis in cancer cells. The general mechanism for kinase inhibitor-induced apoptosis often involves the following signaling cascade:

Caption: Hypothesized kinase inhibition pathway of 4-HO-DPHP.

Metabolite of Organophosphate Esters

4-HO-DPHP has been identified as a metabolite of certain organophosphate esters, which are widely used as flame retardants and plasticizers. The study of such metabolites is crucial for understanding the toxicology and exposure pathways of the parent compounds.

Experimental Protocols

The following sections detail generalized experimental protocols that can be adapted for the investigation of 4-HO-DPHP.

In Vitro Kinase Inhibition Assay (Luminescence-Based)

This protocol outlines a method to assess the inhibitory effect of 4-HO-DPHP on a specific kinase of interest.

Materials:

• Recombinant human kinase

• Kinase-specific substrate

• ATP (Adenosine 5'-triphosphate)

• 4-HO-DPHP (test compound)

• Kinase Assay Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

• ADP-Glo™ Kinase Assay Kit (Promega)

• White, opaque 384-well microplates

• Plate reader with luminescence detection capabilities

Procedure:

• Compound Preparation: Prepare a stock solution of 4-HO-DPHP in a suitable solvent (e.g., DMSO). Create a serial dilution of the compound to test a range of concentrations.

• Kinase Reaction Setup:

  • Add diluted test compound or control (DMSO vehicle) to the wells of a 384-well plate.

  • Add a solution containing the kinase and its substrate in kinase buffer.

  • Initiate the reaction by adding ATP solution. The final ATP concentration should be at or near the Kₘ for the enzyme.

• Incubation: Incubate the reaction plate at room temperature for a predetermined time (e.g., 60 minutes).

• Termination and ADP Detection:

  • Add ADP-Glo™ Reagent to stop the kinase reaction and deplete any remaining ATP.

  • Incubate at room temperature for 40 minutes.

• Luminescence Generation: Add Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes.

• Data Acquisition: Measure the luminescence of each well using a plate reader.

• Data Analysis: Calculate the percentage of kinase inhibition for each compound concentration relative to the control. Determine the IC₅₀ value.

Apoptosis Induction Assay (Flow Cytometry)

This protocol describes how to evaluate the ability of 4-HO-DPHP to induce apoptosis in a cancer cell line.

Materials:

• Cancer cell line of interest

• Cell culture medium and supplements

• 4-HO-DPHP

• Annexin V-FITC Apoptosis Detection Kit

• Propidium Iodide (PI)

• Flow cytometer

Procedure:

• Cell Culture and Treatment:

  • Culture cancer cells to a suitable confluency.

  • Treat the cells with varying concentrations of 4-HO-DPHP for different time points (e.g., 24, 48, 72 hours). Include an untreated control.

• Cell Harvesting and Staining:

  • Harvest the cells by trypsinization and wash with cold PBS.

  • Resuspend the cells in Annexin V binding buffer.

  • Add Annexin V-FITC and PI to the cell suspension and incubate in the dark.

• Flow Cytometry Analysis:

  • Analyze the stained cells using a flow cytometer.

  • Quantify the percentage of cells in different populations: viable (Annexin V- and PI-), early apoptotic (Annexin V+ and PI-), late apoptotic/necrotic (Annexin V+ and PI+), and necrotic (Annexin V- and PI+).

Quantification of 4-HO-DPHP in Biological Samples (LC-MS/MS)

This protocol provides a general framework for the analysis of 4-HO-DPHP in biological matrices like plasma or urine.

Materials:

• Biological matrix (e.g., plasma, urine)

• 4-HO-DPHP analytical standard

• Internal standard (e.g., a stable isotope-labeled analog)

• Solvents for extraction and mobile phase (e.g., acetonitrile, methanol, formic acid)

• Solid-phase extraction (SPE) cartridges or liquid-liquid extraction reagents

• LC-MS/MS system

Procedure:

• Sample Preparation:

  • Spike the biological sample with the internal standard.

  • Perform sample clean-up and extraction using either SPE or liquid-liquid extraction to remove interfering matrix components.

  • Evaporate the extract to dryness and reconstitute in the initial mobile phase.

• LC-MS/MS Analysis:

  • Inject the reconstituted sample into the LC-MS/MS system.

  • Separate the analyte from other components using a suitable C18 column and a gradient elution program.

  • Detect and quantify 4-HO-DPHP using tandem mass spectrometry in multiple reaction monitoring (MRM) mode.

• Data Analysis:

  • Construct a calibration curve using the analytical standards.

  • Determine the concentration of 4-HO-DPHP in the biological samples by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Caption: General experimental workflow for 4-HO-DPHP research.

Conclusion

4-HO-DPHP is an emerging compound with potential applications in cancer research and as a biomarker for organophosphate ester exposure. The information presented in this guide, including its chemical properties and generalized experimental protocols, is intended to serve as a foundational resource for scientists and researchers. Further dedicated studies are necessary to fully elucidate the specific biological mechanisms of action, signaling pathways, and toxicological profile of 4-HO-DPHP.

References

• 1. 4-Hydroxyphenyl phenyl phosphate | C12H10O5P- | CID 21410666 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Characterization of 4-Hydroxy-Pyrovalerone Derivatives

Disclaimer: The requested compound, "4-hydroxy-desphenyl-propyl-pyrovalerone," does not correspond to a recognized chemical structure in the scientific literature. The term "desphenyl" implies the absence of a phenyl group, a core component of the pyrovalerone scaffold. It is presumed that the intended subject of this guide is a hydroxylated derivative of a pyrovalerone analog. This document will focus on the characterization of 4-hydroxy-pyrovalerone and its closely related analogs, which are significant metabolites of pyrovalerone-type synthetic cathinones.

This guide is intended for researchers, scientists, and drug development professionals, providing a comprehensive overview of the chemical, analytical, and pharmacological properties of 4-hydroxy-pyrovalerone derivatives.

Chemical and Physical Properties

Hydroxylation of the phenyl ring is a common metabolic pathway for pyrovalerone and its analogs. The introduction of a hydroxyl group, typically at the para (4-position), significantly alters the physicochemical properties of the parent compound, increasing its polarity and facilitating further conjugation and excretion.

Table 1: Chemical and Physical Properties of Pyrovalerone and a Representative Hydroxylated Metabolite

Property	Pyrovalerone	4-Hydroxy-3-Methoxy-Pyrovalerone (Metabolite of MDPV)
IUPAC Name	1-(4-methylphenyl)-2-(pyrrolidin-1-yl)pentan-1-one	1-(4-hydroxy-3-methoxyphenyl)-2-(pyrrolidin-1-yl)pentan-1-one
Molecular Formula	C₁₆H₂₃NO	C₁₆H₂₃NO₃
Molecular Weight	245.36 g/mol [1]	293.36 g/mol
Appearance	Crystalline solid	Presumed solid
Solubility	Soluble in organic solvents	Increased water solubility compared to parent drug

Synthesis and Metabolism

Metabolic Pathways

Pyrovalerone and its analogs undergo extensive phase I metabolism in vivo. Key metabolic reactions include hydroxylation of the aromatic ring and the alkyl side chain, as well as oxidation of the pyrrolidine ring. For instance, α-pyrrolidinopropiophenone (PPP) is metabolized to 4'-hydroxy-PPP, among other products.[2][3][4] Similarly, 3,4-methylenedioxypyrovalerone (MDPV) is metabolized to 3,4-dihydroxypyrovalerone (3,4-catechol-PV) and subsequently to 4-hydroxy-3-methoxy-pyrovalerone (4-OH-3-MeO-PV).[1][5]

Fig. 1: Generalized metabolic pathway of pyrovalerone analogs.

Synthetic Approaches

The synthesis of hydroxylated pyrovalerone derivatives is crucial for their use as analytical standards and for pharmacological studies. A general synthetic route involves the protection of the hydroxyl group on a substituted benzoyl chloride, followed by a series of reactions to introduce the α-pyrrolidinyl pentanone side chain, and concluding with deprotection. For example, the synthesis of 4-OH-3-MeO-PV has been achieved from a protected vanillic acid derivative.[1]

Analytical Characterization

The identification and quantification of hydroxylated pyrovalerone metabolites in biological matrices are typically performed using chromatographic techniques coupled with mass spectrometry.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a widely used method for the detection of pyrovalerone and its metabolites. Derivatization, such as trimethylsilylation, is often necessary to improve the volatility and chromatographic behavior of the hydroxylated compounds.[6] The electron ionization (EI) mass spectra of these derivatives show characteristic fragmentation patterns that aid in their identification.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS, particularly with high-resolution mass spectrometry (HRMS), is a powerful tool for the analysis of these metabolites without the need for derivatization.[1] Electrospray ionization (ESI) is commonly used, and product ion scans (MS/MS) provide structural information for confirmation.

Table 2: Mass Spectrometric Data for a Hydroxylated Pyrovalerone Metabolite

Compound	Ionization Mode	Precursor Ion (m/z)	Key Fragment Ions (m/z)
Trimethylsilylated Hydroxy-Pyrovalerone	EI	333 (M+)	318 (M+-15), 126, 73[6]
4-OH-3-MeO-PV	HESI	294.1705 [M+H]+	167.0703, 126.1277, 98.1015 (values from a similar compound)

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is essential for the definitive structural elucidation of synthesized reference standards. ¹H and ¹³C NMR spectra provide detailed information about the chemical environment of each atom in the molecule. The presence and position of the hydroxyl group on the phenyl ring can be confirmed by the chemical shifts and splitting patterns of the aromatic protons.[6]

Pharmacological Profile

The pharmacological activity of hydroxylated metabolites can differ significantly from the parent compounds. Generally, these metabolites are less active, but some can retain considerable biological effects.

Receptor Binding and Transporter Inhibition

Pyrovalerone and its analogs are primarily norepinephrine-dopamine reuptake inhibitors (NDRIs).[7] Hydroxylated metabolites have also been evaluated for their activity at monoamine transporters. For example, 3,4-catechol-PV, a metabolite of MDPV, is a potent inhibitor of the dopamine transporter (DAT) and norepinephrine transporter (NET).[5] In contrast, the O-methylated metabolite, 4-OH-3-MeO-PV, is significantly less potent.[5]

Table 3: Monoamine Transporter Inhibition Data for MDPV and its Metabolites

Compound	DAT IC₅₀ (nM)	NET IC₅₀ (nM)	SERT IC₅₀ (nM)
MDPV	4.1	26	3349[5]
3,4-catechol-PV	11	11	>10000[5]
4-OH-3-MeO-PV	1789	475	>10000[5]

Data from rat brain synaptosomes.

Fig. 2: Mechanism of action at the dopamine transporter.

Experimental Protocols

Synthesis of Hydroxylated Pyrovalerone (General Procedure)

A detailed synthetic procedure for a hydroxylated pyrovalerone is described by Michaelis et al. (1970) and can be adapted for other derivatives.[6] The general steps involve:

• Protection: Protection of the hydroxyl group on the starting substituted benzoic acid.

• Acylation: Conversion to the corresponding benzoyl chloride.

• Friedel-Crafts acylation: Reaction with an appropriate alkene to form the chloroketone.

• Amination: Substitution of the chlorine with pyrrolidine.

• Deprotection: Removal of the protecting group to yield the final hydroxylated product.

Sample Preparation for GC-MS Analysis of Biological Samples

The following is a general protocol for the extraction of pyrovalerone and its hydroxylated metabolite from plasma or urine.[6]

• Sample Collection: Collect plasma or urine samples.

• Internal Standard: Add an appropriate internal standard (e.g., pentazocine).

• Liquid-Liquid Extraction:

  • Alkalinize the sample with NaOH.

  • Extract with a non-polar organic solvent mixture (e.g., pentane-isopropanol).

  • Back-extract into an acidic aqueous solution (e.g., HCl).

  • Re-alkalinize the aqueous layer and re-extract with a non-polar solvent (e.g., diethyl ether).

• Evaporation: Evaporate the organic solvent to dryness.

• Derivatization: Reconstitute the residue in a derivatizing agent (e.g., MSTFA) and heat to form the trimethylsilyl derivative.

• Analysis: Inject the derivatized sample into the GC-MS system.

Fig. 3: Workflow for sample preparation for GC-MS analysis.

This guide provides a foundational understanding of the characterization of 4-hydroxy-pyrovalerone derivatives. Further research is necessary to fully elucidate the pharmacological and toxicological profiles of these specific metabolites.

References

• 1. 3,4-Methylenedioxypyrovalerone (MDPV) and metabolites quantification in human and rat plasma by liquid chromatography-high resolution mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemistry.mdma.ch [chemistry.mdma.ch]
• 3. Metabolism of the new designer drug alpha-pyrrolidinopropiophenone (PPP) and the toxicological detection of PPP and 4'-methyl-alpha-pyrrolidinopropiophenone (MPPP) studied in rat urine using gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Neuropharmacology of 3,4-Methylenedioxypyrovalerone (MDPV), Its Metabolites, and Related Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. mdpi.com [mdpi.com]

In-Vitro Metabolism of 4-Hydroxy-N,N-dipropylphenethylamine (4-HO-DPHP): A Technical Guide

Disclaimer: As of the compilation of this document, specific experimental data on the in-vitro metabolism of 4-hydroxy-N,N-dipropylphenethylamine (4-HO-DPHP) is not available in peer-reviewed literature. The following guide is based on established principles of drug metabolism and predictive pathways inferred from structurally analogous compounds, such as other substituted phenethylamines and tryptamines. This document is intended to provide a foundational framework for researchers initiating studies on the metabolic fate of 4-HO-DPHP.

Predicted Metabolic Pathways of 4-HO-DPHP

The metabolic transformation of xenobiotics, such as 4-HO-DPHP, is broadly categorized into Phase I and Phase II reactions. Phase I reactions introduce or expose functional groups, while Phase II reactions conjugate these groups with endogenous molecules to increase water solubility and facilitate excretion.[1][2] The primary enzymes responsible for Phase I metabolism are the Cytochrome P450 (CYP) superfamily, located predominantly in the liver.[2][3][4]

Based on the structure of 4-HO-DPHP, which features a phenol group, a tertiary amine, and propyl chains, the following metabolic pathways are predicted:

• N-dealkylation: The sequential removal of the propyl groups from the tertiary amine is a common metabolic route for N-alkylated compounds.[5] This would lead to the formation of 4-hydroxy-N-propylphenethylamine (4-HO-PHP) and subsequently 4-hydroxyphenethylamine (4-HO-PEA).

• Hydroxylation: Additional hydroxyl groups can be introduced on the aromatic ring or the aliphatic side chains. While the 4-position is already hydroxylated, other positions on the phenyl ring could undergo hydroxylation. The propyl chains are also susceptible to hydroxylation.[6][7]

• Oxidative Deamination: The ethylamine side chain can be a substrate for monoamine oxidase (MAO), leading to an unstable aldehyde intermediate that is further oxidized to a carboxylic acid, resulting in 4-hydroxyphenylacetic acid (4-HPAA).[5]

• Phase II Conjugation: The primary phenolic hydroxyl group of 4-HO-DPHP and any newly formed hydroxyl metabolites can undergo glucuronidation or sulfation.[1][6] Glucuronidation, catalyzed by UDP-glucuronosyltransferases (UGTs), is a major pathway for the detoxification and elimination of phenolic compounds.[1]

The following diagram illustrates the predicted metabolic pathways for 4-HO-DPHP.

Predicted metabolic pathways of 4-HO-DPHP.

Experimental Protocols for In-Vitro Metabolism Studies

The following is a generalized protocol for investigating the in-vitro metabolism of 4-HO-DPHP using human liver microsomes (HLMs), a common and well-established model.[8][9][10]

Materials and Reagents

• 4-HO-DPHP

• Pooled Human Liver Microsomes (HLMs)

• 0.1 M Phosphate Buffer (pH 7.4)

• NADPH Regenerating System (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Acetonitrile (ACN), ice-cold

• Methanol (MeOH)

• Internal Standard (IS) for LC-MS/MS analysis (structurally similar compound not expected to be a metabolite)

• 96-well plates or microcentrifuge tubes

• Incubator/shaker set to 37°C

Incubation Procedure

• Prepare Stock Solutions: Prepare a stock solution of 4-HO-DPHP in a suitable solvent like methanol or DMSO.

• Incubation Mixture Preparation: In a 96-well plate or microcentrifuge tubes, combine the following on ice:

  • Phosphate buffer (pH 7.4)

  • Human Liver Microsomes (final protein concentration typically 0.5-1.0 mg/mL)

  • 4-HO-DPHP (final substrate concentration, e.g., 1-10 µM)

• Pre-incubation: Pre-incubate the mixture at 37°C for 5-10 minutes with gentle shaking to bring the reaction to temperature.

• Initiate Reaction: Start the metabolic reaction by adding the NADPH regenerating system.

• Incubation: Incubate at 37°C with constant shaking for a specified time course (e.g., 0, 5, 15, 30, 60 minutes).

• Terminate Reaction: Stop the reaction by adding two volumes of ice-cold acetonitrile containing the internal standard. This will precipitate the microsomal proteins.

• Protein Precipitation: Vortex the samples and centrifuge at a high speed (e.g., >10,000 x g) for 10-20 minutes at 4°C to pellet the precipitated proteins.

• Sample Collection: Carefully transfer the supernatant to a new plate or vials for analysis.

Analytical Methodology

The primary analytical technique for identifying and quantifying drug metabolites is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[8][11]

• Chromatography: A reverse-phase C18 column is typically used with a gradient elution of mobile phases such as water with 0.1% formic acid (Mobile Phase A) and acetonitrile or methanol with 0.1% formic acid (Mobile Phase B).

• Mass Spectrometry: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) is essential for identifying unknown metabolites.[12] Data-dependent acquisition modes can be used to trigger MS/MS fragmentation of potential metabolites.

• Metabolite Identification: Putative metabolites are identified by their accurate mass, retention time, and fragmentation patterns. Comparison to synthesized reference standards is required for definitive identification.

The following diagram illustrates a general workflow for in-vitro metabolism experiments.

General workflow for in-vitro metabolism studies.

Data Presentation

As no quantitative data for 4-HO-DPHP metabolism is currently available, the following tables are provided as templates for researchers to present their findings in a clear and structured manner.

Table 1: Putative Metabolites of 4-HO-DPHP Identified by LC-MS/MS

Metabolite ID	Proposed Structure	m/z [M+H]+	Retention Time (min)	Key MS/MS Fragments
M1	4-HO-PHP
M2	4-HO-PEA
M3	Hydroxylated 4-HO-DPHP
M4	4-HPAA
M5	4-HO-DPHP-Glucuronide

Table 2: Metabolic Stability of 4-HO-DPHP in Human Liver Microsomes

Time (min)	% 4-HO-DPHP Remaining
0	100
5
15
30
60

From this data, parameters such as in-vitro half-life (t½) and intrinsic clearance (CLint) can be calculated.

Conclusion

This technical guide provides a predictive overview of the in-vitro metabolism of 4-HO-DPHP and a robust experimental framework for its investigation. The proposed metabolic pathways, including N-dealkylation, hydroxylation, oxidative deamination, and glucuronidation, are based on the metabolism of structurally related compounds. The detailed experimental protocol and analytical methods described herein offer a starting point for researchers to elucidate the metabolic fate of 4-HO-DPHP, contributing valuable data to the fields of pharmacology, toxicology, and drug development. Definitive identification of metabolites and their quantitative assessment will require further empirical studies.

References

• 1. benchchem.com [benchchem.com]
• 2. Cytochrome P450 Enzymes and Drug Metabolism in Humans - PMC [pmc.ncbi.nlm.nih.gov]
• 3. metabolon.com [metabolon.com]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. Study of the in vitro and in vivo metabolism of 4-HO-MET - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. In Vitro Metabolic Study of Four Synthetic Cathinones: 4-MPD, 2-NMC, 4F-PHP and bk-EPDP - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Protocol to study in vitro drug metabolism and identify montelukast metabolites from purified enzymes and primary cell cultures by mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. In Vitro Drug Metabolite Profiling Using Hepatic S9 and Human Liver Microsomes | Springer Nature Experiments [experiments.springernature.com]
• 11. Investigating the in vitro metabolism of fipexide: characterization of reactive metabolites using liquid chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. In vitro phase I metabolism of three phenethylamines 25D-NBOMe, 25E-NBOMe and 25N-NBOMe using microsomal and microbial models - PubMed [pubmed.ncbi.nlm.nih.gov]

Pharmacological Profile of 4-Hydroxy-N,N-dipropyltryptamine (4-HO-DPT)

Note on Compound Identity: The query specified "4-HO-DPHP." Extensive database searches yielded no psychoactive tryptamine with this designation. However, the search results consistently point to "4-HO-DPT" (4-hydroxy-N,N-dipropyltryptamine), a known synthetic psychedelic tryptamine. It is highly probable that "4-HO-DPHP" was a typographical error. This document will proceed with the pharmacological profile of 4-HO-DPT, also known as deprocin. It is important to note that publicly available, peer-reviewed quantitative data for 4-HO-DPT is scarce.

Introduction

4-Hydroxy-N,N-dipropyltryptamine (4-HO-DPT) is a synthetic psychedelic tryptamine structurally analogous to psilocin (4-HO-DMT), the primary psychoactive metabolite of psilocybin.[1][2] First synthesized in the 1970s, it is a member of the 4-hydroxytryptamine family.[2] Like other classic psychedelics, its effects are primarily mediated by its action as a serotonin receptor agonist, with a significant affinity for the 5-HT2A receptor.[1][2][3] This profile makes it a compound of interest for researchers studying the structure-activity relationships of psychedelic compounds and their potential therapeutic applications.

This technical guide provides a comprehensive overview of the known pharmacological profile of 4-HO-DPT, including its mechanism of action, receptor binding information, and in vivo effects. Detailed experimental protocols for key assays and visualizations of relevant pathways and workflows are provided to support further research in psychedelic science and drug development.

Data Presentation

Receptor Binding & Functional Activity

Table 1: In Vitro Receptor Binding Affinities (Kᵢ) and Functional Potencies (EC₅₀) of 4-HO-DiPT (as a proxy for 4-HO-DPT)

Receptor Subtype	Binding Affinity (Kᵢ, nM)	Functional Potency (EC₅₀, nM)	Efficacy (% of 5-HT)
5-HT₂A	Data Not Available	~40	~100%
5-HT₂B	Data Not Available	~17	~94%
5-HT₂C	Data Not Available	~700	~100%

| 5-HT₁A | >10,000 | Data Not Available | Data Not Available |

Note: Data for 4-HO-DiPT is used as a proxy.[1] Lower Kᵢ and EC₅₀ values indicate higher binding affinity and greater potency, respectively. Efficacy is relative to the maximal response of serotonin (5-HT).

In Vivo Psychedelic-like Activity

The head-twitch response (HTR) in rodents is a well-validated behavioral proxy for 5-HT2A receptor-mediated psychedelic effects in humans.[1] 4-HO-DPT is reported to induce the HTR in rodents.[3] Direct dose-response data for 4-HO-DPT is limited, but its potency for inducing the HTR in mice is estimated to be approximately 4- to 5-fold lower than that of psilocin.[1]

Table 2: Estimated In Vivo Potency of 4-HO-DPT in the Mouse Head-Twitch Response (HTR) Assay

Compound	HTR ED₅₀ (mg/kg)	Relative Potency to Psilocin
4-HO-DPT (Estimated)	~2.0 - 2.5	4-5x Lower

| Psilocin (Reference) | ~0.5 | 1x |

Note: ED₅₀ is the dose that produces a half-maximal response. A lower ED₅₀ value indicates higher in vivo potency. Data is estimated based on known relative potency to psilocin.[1]

Experimental Protocols

Radioligand Binding Assay (General Protocol)

This in vitro technique is used to quantify the affinity of a test compound (e.g., 4-HO-DPT) for a specific receptor by measuring its ability to displace a radioactively labeled ligand.

• Membrane Preparation:

  • Cells or tissues expressing the target receptor (e.g., HEK293 cells stably expressing human 5-HT2A receptors) are homogenized in a cold buffer solution.

  • The homogenate is centrifuged to pellet the cell membranes.

  • The membrane pellet is washed and resuspended in an appropriate assay buffer.

• Competitive Binding Assay:

  • In a multi-well plate, incubate the prepared cell membranes with a fixed concentration of a specific radioligand (e.g., [³H]ketanserin for 5-HT2A receptors) and varying concentrations of the unlabeled test compound (4-HO-DPT).

  • Allow the reaction to reach equilibrium.

  • Rapidly separate the bound and free radioligand by vacuum filtration through a glass fiber filter mat.

  • Wash the filters with ice-cold buffer to remove any non-specifically bound radioligand.

  • Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis:

  • Plot the percentage of specific radioligand binding against the log concentration of the test compound to generate a competition curve.

  • The IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) is determined from this curve.

  • The inhibition constant (Kᵢ) is then calculated from the IC₅₀ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

In Vitro Functional Assay: Calcium Flux

This assay measures the agonist activity of 4-HO-DPT at Gq-coupled receptors like 5-HT2A by detecting changes in intracellular calcium concentration.

• Cell Culture and Plating:

  • Culture cells stably expressing the human 5-HT2A receptor (e.g., Flp-In T-REx 293 cells) in appropriate media.

  • Seed the cells into black-walled, clear-bottom 96-well plates and grow to near confluence.

• Dye Loading:

  • Remove the cell culture medium and wash the cells with a physiological buffer (e.g., Hank's Balanced Salt Solution - HBSS).

  • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) by incubating them in a dye solution for 30-60 minutes at 37°C in the dark.

• Compound Addition and Fluorescence Measurement:

  • Prepare serial dilutions of 4-HO-DPT in HBSS.

  • Place the 96-well plate in a fluorescence plate reader.

  • Measure the baseline fluorescence for a short period.

  • Using an automated injection system, add the various concentrations of 4-HO-DPT to the respective wells.

  • Immediately begin measuring the fluorescence intensity over time to capture the transient increase in intracellular calcium.

• Data Analysis:

  • Determine the peak fluorescence response for each well.

  • Normalize the data to the response of the vehicle control (0%) and a maximal concentration of a reference agonist like serotonin (100%).

  • Fit the concentration-response data to a sigmoidal dose-response curve to determine the EC₅₀ (half-maximal effective concentration) and Eₘₐₓ (maximal efficacy) values.

In Vivo Head-Twitch Response (HTR) Assay

This behavioral assay is used to assess the in vivo psychedelic-like activity of 4-HO-DPT in rodents.

• Animals:

  • Male C57BL/6J mice are commonly used.

• Drug Preparation:

  • Dissolve 4-HO-DPT (e.g., hydrochloride salt) in a suitable vehicle, such as 0.9% sterile saline.

  • Prepare a range of doses (e.g., 0.3, 1, 3, 10 mg/kg) to establish a dose-response curve, including a vehicle-only control group.

• Procedure:

  • Allow mice to habituate to the observation chambers (e.g., clear cylindrical enclosures) for a period before drug administration.

  • Administer the prepared dose of 4-HO-DPT or vehicle via intraperitoneal (i.p.) or subcutaneous (s.c.) injection.

  • Immediately place the animal back into the observation chamber.

  • Record the number of head twitches over a set period (e.g., 30-60 minutes). A head twitch is a rapid, side-to-side rotational movement of the head.

  • Observation can be done manually by a trained observer or using an automated system (e.g., a magnetometer-based detection system).

• Data Analysis:

  • Analyze the data using appropriate statistical methods (e.g., ANOVA followed by post-hoc tests) to compare the effects of different doses of 4-HO-DPT to the vehicle control.

  • Calculate the ED₅₀ value from the dose-response curve.

Drug Discrimination Assay

This behavioral paradigm assesses whether the subjective (interoceptive) effects of a test drug are similar to those of a known training drug.

• Animals:

  • Male Sprague-Dawley rats, food-restricted to 85-90% of their free-feeding body weight, are often used.[1]

• Apparatus:

  • Standard two-lever operant conditioning chambers equipped with a food pellet dispenser.

• Training Phase:

  • Rats are trained to press one lever (the "drug lever") to receive a food reward after being administered a known psychedelic training drug (e.g., psilocybin or DMT).

  • On alternate days, they are trained to press the other lever (the "vehicle lever") to receive a food reward after being administered the vehicle (e.g., saline).

  • Training continues until the rats reliably press the correct lever depending on the injection they received.

• Testing Phase:

  • Once trained, substitution tests are performed. Various doses of the test compound (4-HO-DPT) are administered.

  • The percentage of responses on the drug-appropriate lever is measured. If the animal predominantly presses the drug lever, it indicates that the subjective effects of 4-HO-DPT are similar to the training drug.

• Data Analysis:

  • A dose-response curve is generated by plotting the percentage of drug-lever responding against the dose of 4-HO-DPT.

  • The ED₅₀ value is calculated, representing the dose at which the test drug produces 50% drug-lever responding.

Mandatory Visualizations

Caption: Canonical Gq signaling pathway initiated by 5-HT2A receptor activation.

Caption: Experimental workflow for a competitive radioligand binding assay.

Caption: Experimental workflow for a cell-based calcium flux functional assay.

Caption: Experimental workflow for the in vivo head-twitch response (HTR) assay.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

A Technical Guide to the Mechanism of Action of 4-Hydroxy-N,N-dipropyltryptamine (4-HO-DPT)

Disclaimer: Initial searches for "4-HO-DPHP" (4-hydroxy-N,N-diphenylhexan-2-amine) did not yield relevant results regarding its mechanism of action. The provided information pertains to the structurally similar and well-researched psychedelic compound 4-Hydroxy-N,N-dipropyltryptamine (4-HO-DPT) , also known as deprocin. It is presumed that the original query may have contained a typographical error.

This technical guide provides a comprehensive overview of the current understanding of the mechanism of action of 4-HO-DPT, with a focus on its pharmacological profile, receptor interactions, and associated signaling pathways. The information is intended for researchers, scientists, and drug development professionals.

Introduction

4-Hydroxy-N,N-dipropyltryptamine (4-HO-DPT) is a synthetic tryptamine and a structural analog of the psychedelic compound psilocin (4-HO-DMT)[1]. First synthesized by David Repke and colleagues in 1977, it is a member of the 4-hydroxytryptamine family[2][3]. The psychoactive effects of 4-HO-DPT are primarily attributed to its activity as a non-selective serotonin receptor agonist, with a significant affinity for the 5-HT₂A receptor, which is the main target for classic psychedelics[1][2][3].

Pharmacodynamics

The primary mechanism of action of 4-HO-DPT involves its interaction with serotonin (5-HT) receptors. It acts as a high-efficacy partial agonist to full agonist of the serotonin 5-HT₂A, 5-HT₂B, and 5-HT₂C receptors[3]. Its psychedelic effects are believed to be mediated by its binding efficacy at the 5-HT₂A receptors[4].

Quantitative data from in vitro studies on the receptor binding affinities (Ki) and functional potencies (EC₅₀) of 4-HO-DPT are summarized below. For comparison, data for the related and more extensively studied compound, psilocin (4-HO-DMT), are also included. Lower Ki and EC₅₀ values indicate higher binding affinity and greater potency, respectively.

Receptor Subtype	4-HO-DPT (Ki, nM)	Psilocin (4-HO-DMT) (Ki, nM)	4-HO-DPT (EC₅₀, nM)	Psilocin (4-HO-DMT) (EC₅₀, nM)
5-HT₂A	Data not available	Data not available	Comparable to psilocin[3]	Data not available
5-HT₂B	Data not available	Data not available	More efficacious than psilocin[3]	Data not available
5-HT₂C	Data not available	Data not available	~10-fold lower potency than psilocin[3]	Data not available

Studies have shown that 4-hydroxy compounds generally exhibit higher affinity across all 5-HT receptor targets compared to their 4-acetoxy analogues[5]. The N,N-dialkyl substitutions also significantly impact the compound's affinity and efficacy at various serotonin receptors[2].

Signaling Pathways

The primary psychoactive effects of 4-HO-DPT are mediated through its agonist activity at the 5-HT₂A receptor, a G-protein coupled receptor (GPCR) that predominantly signals through the Gq/11 pathway[6].

Upon binding of 4-HO-DPT to the 5-HT₂A receptor, a conformational change leads to the activation of the Gq alpha subunit. This, in turn, stimulates phospholipase C (PLC)[6]. PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into two second messengers: inositol trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ diffuses into the cytoplasm and triggers the release of intracellular calcium (Ca²⁺) from the endoplasmic reticulum. DAG remains in the cell membrane and, along with the increased intracellular calcium, activates protein kinase C (PKC), which phosphorylates various downstream targets, leading to a cellular response[6]. Some tryptamines have also been shown to recruit β-arrestin2, which can lead to receptor desensitization and internalization[2].

Simplified 5-HT2A receptor Gq signaling cascade initiated by 4-HO-DPT.

Experimental Protocols

The following are generalized methodologies for key experiments used to study the mechanism of action of tryptamines like 4-HO-DPT.

This in vitro technique is used to determine the binding affinity (Ki) of a compound for a specific receptor.

Objective: To quantify the affinity of 4-HO-DPT for serotonin receptors.

Methodology:

• Preparation of Cell Membranes: Cell membranes expressing the receptor of interest are prepared from cultured cells or animal brain tissue.

• Incubation: A constant concentration of a radioactively labeled ligand known to bind to the receptor is incubated with the cell membranes in the presence of varying concentrations of the unlabeled test compound (4-HO-DPT).

• Separation: The bound and free radioligand are separated by rapid filtration.

• Detection: The amount of radioactivity bound to the membranes is quantified using a scintillation counter.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC₅₀) is determined. The inhibition constant (Ki) is then calculated from the IC₅₀ value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant[6].

Generalized workflow for a radioligand binding assay.

The head-twitch response in rodents is a behavioral proxy for 5-HT₂A receptor-mediated psychedelic effects in humans.

Objective: To assess the in vivo psychedelic-like activity of 4-HO-DPT.

Methodology:

• Animal Dosing: Mice or rats are administered various doses of 4-HO-DPT or a vehicle control.

• Observation: The animals are observed for a set period, and the number of head twitches is recorded.

• Data Analysis: Dose-response curves are constructed, and the median effective dose (ED₅₀) is determined[2].

Studies have shown that 4-HO-DPT induces the head-twitch response in rodents, with a potency about 4- to 5-fold lower than that of psilocin[3].

Structure-Activity Relationships

The pharmacological profile of 4-substituted tryptamines is influenced by modifications at two key positions: the 4-position of the indole ring and the N,N-dialkylamino group[2].

• 4-Position Modification: O-acetylation of the 4-hydroxy group, as in 4-acetoxy-N,N-dipropyltryptamine (4-AcO-DPT), creates a prodrug that is likely hydrolyzed by esterases in the body to yield the active 4-HO-DPT[2].

• N,N-Dialkyl Substitution: Variations in the alkyl chains on the nitrogen atom significantly impact the compound's affinity and efficacy at serotonin receptors[2].

Conclusion

4-HO-DPT is a classic serotonergic psychedelic that exerts its effects primarily through agonist activity at 5-HT₂A receptors, initiating the Gq/11 signaling cascade. Its pharmacological profile is comparable to that of psilocin, with some differences in efficacy and potency at various serotonin receptor subtypes. Further research is needed to fully elucidate the quantitative binding affinities and functional activities of 4-HO-DPT at a wider range of receptors to better understand its nuanced pharmacological effects.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. 4-HO-DPT - Wikipedia [en.wikipedia.org]
• 4. m.psychonautwiki.org [m.psychonautwiki.org]
• 5. Receptor Binding Profiles for Tryptamine Psychedelics and Effects of 4-Propionoxy-N,N-dimethyltryptamine in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Navigating the Unknown: A Technical Guide to the Preliminary Toxicological Screening of 4-HO-DPHP

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for an audience of qualified researchers and professionals. 4-HO-DPHP (4-hydroxy-N,N-diphenylhexanamide) is a novel psychoactive substance (NPS) with limited to no published toxicological data. The information presented herein is a proposed framework for preliminary toxicological screening, drawing upon established methodologies for related compounds. All experimental work with NPS should be conducted in accordance with local laws and regulations, and with appropriate safety precautions.

Executive Summary

The emergence of novel psychoactive substances such as 4-HO-DPHP presents a significant challenge to public health and drug development. A thorough understanding of their toxicological profile is paramount for risk assessment and the identification of potential therapeutic applications. This technical guide outlines a comprehensive strategy for the preliminary toxicological screening of 4-HO-DPHP, addressing the current data vacuum. The proposed workflow encompasses in vitro and in vivo assays designed to elucidate the compound's cytotoxicity, genotoxicity, pharmacological targets, and behavioral effects. Given the absence of specific data for 4-HO-DPHP, this guide leverages information on structurally related 4-hydroxy-N,N-dialkyltryptamines, such as psilocin (4-HO-DMT), to provide a comparative context for potential findings.

Introduction: The Challenge of 4-HO-DPHP

4-HO-DPHP is a synthetic tryptamine, and like many NPS, it exists in a landscape largely devoid of rigorous scientific scrutiny. Its structural similarity to known serotonergic psychedelics, such as psilocin, suggests a potential interaction with the serotonin system, particularly the 5-HT2A receptor. However, subtle structural modifications can dramatically alter pharmacological and toxicological profiles. Therefore, a systematic and multi-faceted screening approach is essential.

It is critical to distinguish the tryptamine 4-HO-DPHP from an unrelated compound with the same acronym, 4-hydroxyphenyl phenyl phosphate, a metabolite of an organophosphate flame retardant. This document exclusively addresses the psychoactive tryptamine.

Proposed Toxicological Screening Workflow

A tiered approach to toxicological screening is recommended, beginning with in vitro assays to determine basal cytotoxicity and potential for genetic damage, followed by more specific assays to identify pharmacological targets and in vivo studies to assess integrated physiological and behavioral effects.

Caption: Proposed workflow for the preliminary toxicological screening of 4-HO-DPHP.

In Vitro Toxicological Assessment

Cytotoxicity Assays

The initial step in evaluating the toxicity of 4-HO-DPHP is to determine its effect on cell viability. Standard assays such as the MTT and LDH release assays are recommended.

Table 1: Illustrative Cytotoxicity Data for a Hypothetical Novel Compound

Cell Line	Assay	IC50 (µM)
SH-SY5Y (human neuroblastoma)	MTT	Data to be determined
HepG2 (human hepatoma)	MTT	Data to be determined
SH-SY5Y (human neuroblastoma)	LDH Release	Data to be determined
HepG2 (human hepatoma)	LDH Release	Data to be determined

Experimental Protocol: MTT Assay

• Cell Seeding: Plate cells (e.g., SH-SY5Y, HepG2) in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours.

• Compound Treatment: Treat cells with a range of concentrations of 4-HO-DPHP (e.g., 0.1 µM to 1000 µM) for 24, 48, and 72 hours. Include a vehicle control (e.g., DMSO) and a positive control for cytotoxicity.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Genotoxicity Assays

Assessing the potential of a new compound to cause genetic damage is a critical safety evaluation. The in vitro micronucleus test is a robust method for detecting both clastogenic and aneugenic effects.[1][2]

Experimental Protocol: In Vitro Micronucleus Test

• Cell Culture: Use a suitable mammalian cell line, such as L5178Y or TK6 cells.[2]

• Compound Exposure: Treat cells with at least three concentrations of 4-HO-DPHP, with and without metabolic activation (S9 fraction), for a short duration (e.g., 3-6 hours) followed by a recovery period, or for a continuous duration of 1.5-2.0 normal cell cycles.[1]

• Cytokinesis Block: Add cytochalasin B to arrest cytokinesis, resulting in binucleated cells.

• Harvesting and Staining: Harvest the cells, subject them to hypotonic treatment, and fix them. Stain the cells with a DNA-specific stain (e.g., Giemsa or a fluorescent dye).

• Microscopic Analysis: Score at least 2000 binucleated cells per concentration for the presence of micronuclei.

• Data Analysis: Compare the frequency of micronucleated cells in the treated groups to the vehicle control.

Pharmacological Profiling

Receptor Binding Assays

Based on its structure, 4-HO-DPHP is hypothesized to interact with serotonin receptors. Radioligand binding assays can determine its affinity for a panel of receptors, with a primary focus on the 5-HT subtypes.

Table 2: Comparative Receptor Binding Affinities (Ki, nM) of Psilocin (4-HO-DMT)

Receptor	Ki (nM)
5-HT1A	130
5-HT1D	31
5-HT2A	6.2
5-HT2B	4.6
5-HT2C	22
SERT	4300
This data is for the related compound psilocin and is provided for comparative purposes only.

Experimental Protocol: Radioligand Binding Assay for 5-HT2A Receptor

• Membrane Preparation: Prepare cell membranes from a cell line recombinantly expressing the human 5-HT2A receptor.

• Assay Buffer: Use a suitable buffer, such as 50 mM Tris-HCl, pH 7.4.

• Reaction Mixture: In a 96-well plate, combine the cell membranes, a specific radioligand (e.g., [3H]ketanserin), and varying concentrations of 4-HO-DPHP.

• Incubation: Incubate the mixture to allow for binding equilibrium to be reached.

• Filtration: Rapidly filter the mixture through glass fiber filters to separate bound and free radioligand.

• Scintillation Counting: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Calculate the IC50 value from the competition binding curve and convert it to a Ki value using the Cheng-Prusoff equation.[3]

Signaling Pathway

Activation of the 5-HT2A receptor, a Gq/11-coupled G-protein coupled receptor (GPCR), initiates a signaling cascade involving phospholipase C (PLC) and subsequent increases in inositol phosphates (IP) and intracellular calcium. Functional assays can confirm whether 4-HO-DPHP acts as an agonist, antagonist, or partial agonist at this receptor.

Caption: Simplified 5-HT2A receptor signaling pathway, a putative target for 4-HO-DPHP.

In Vivo Toxicological Assessment

Acute Toxicity

Preliminary assessment of acute toxicity can be performed in rodents to determine the median lethal dose (LD50). This provides critical information on the dose range for subsequent behavioral studies.

Table 3: Comparative Acute Toxicity of Psilocin in Mice

Compound	Route of Administration	LD50 (mg/kg)
Psilocin	Intraperitoneal	293.07[4][5]
This data is for the related compound psilocin and is provided for comparative purposes only.

Behavioral Pharmacology: Head-Twitch Response (HTR)

The head-twitch response in rodents is a well-established behavioral proxy for 5-HT2A receptor activation and is predictive of hallucinogenic potential in humans.[6][7]

Experimental Protocol: Head-Twitch Response (HTR) in Mice

• Animals: Use male C57BL/6J mice.

• Drug Administration: Administer 4-HO-DPHP intraperitoneally at a range of doses.

• Observation: Place individual mice in a clean observation chamber.

• Scoring: Manually or automatically record the number of head twitches over a specified period (e.g., 30-60 minutes). A head twitch is a rapid, rotational movement of the head.[6]

• Data Analysis: Plot a dose-response curve to determine the ED50 (the dose that produces 50% of the maximal response).

Conclusion and Future Directions

The toxicological screening of novel psychoactive substances like 4-HO-DPHP is a critical endeavor for public health and safety. The framework presented in this guide provides a systematic approach to characterizing its cytotoxic, genotoxic, pharmacological, and behavioral effects. The initial focus should be on in vitro assays to mitigate the use of animals and to quickly identify potential hazards. Should these initial screens indicate a favorable profile, in vivo studies can provide a more comprehensive understanding of its integrated effects. The data generated from this proposed workflow will be invaluable for regulatory bodies, the scientific community, and may even unveil unforeseen therapeutic potential. It is imperative that research on 4-HO-DPHP is conducted transparently and rigorously to fill the current knowledge gap.

References

• 1. mdpi.com [mdpi.com]
• 2. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 3. Development of a 5-hydroxytryptamine(2A) receptor binding assay for high throughput screening using 96-well microfilter plates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Research on Acute Toxicity and the Behavioral Effects of Methanolic Extract from Psilocybin Mushrooms and Psilocin in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Characterization of the head-twitch response induced by hallucinogens in mice: detection of the behavior based on the dynamics of head movement - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Head-twitch response - Wikipedia [en.wikipedia.org]

Unveiling the Molecular Interactions of 4-HO-DPHP: A Technical Guide to Receptor Binding Affinity

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the receptor binding affinity of 4-hydroxy-N,N-dipropyltryptamine (4-HO-DPHP), a synthetic tryptamine compound. This document collates quantitative binding data, details the experimental methodologies for receptor affinity assays, and visualizes key experimental and biological pathways to serve as a comprehensive resource for researchers in pharmacology and drug development.

Quantitative Receptor Binding Profile

The following table summarizes the in vitro receptor binding affinity and functional activity of 4-HO-DPHP at various serotonin receptors. The data has been compiled from multiple sources and experimental conditions may vary.

Receptor	Ligand	Kᵢ (nM)	EC₅₀ (nM)	Efficacy (Eₘₐₓ)	Notes
h5-HT₂A	4-HO-DPHP	11 ± 1.2	102% ± 3%	Data from calcium mobilization assays in HEK293 cells expressing human 5-HT₂ receptors. Eₘₐₓ is relative to serotonin.[1][2]
m5-HT₂A	4-HO-DPHP	21 ± 3.4	100% ± 3%	Data from calcium mobilization assays in HEK293 cells expressing mouse 5-HT₂ receptors. Eₘₐₓ is relative to serotonin.[2]
h5-HT₂B	4-HO-DPHP	3.5 ± 0.3	104% ± 3%	4-HO-DPHP is a potent agonist at this receptor.[1][3]
h5-HT₂C	4-HO-DPHP	~700	250 ± 29	100% ± 5%	Potency is approximately 10-fold lower than that of psilocin.[3][4]
SERT	4-HO-DPHP	>10,000	Weak interaction with the serotonin transporter.[3]

Kᵢ: Inhibitor constant, a measure of binding affinity. A smaller Kᵢ value indicates a higher binding affinity. EC₅₀: Half maximal effective concentration, a measure of the concentration of a drug that induces a response halfway between the baseline and maximum. Eₘₐₓ: Maximum effect of the drug.

Experimental Protocol: Competitive Radioligand Binding Assay

Radioligand binding assays are a fundamental technique used to quantify the interaction between a compound and its target receptor.[3] The following protocol outlines a generalized procedure for a competitive binding assay to determine the affinity of a test compound like 4-HO-DPHP for a specific receptor, such as the 5-HT₂A receptor.[5]

1. Membrane Preparation:

• Culture cells expressing the receptor of interest (e.g., HEK293 cells stably expressing the human 5-HT₂A receptor).

• Harvest the cells and homogenize them in a suitable buffer (e.g., Tris-HCl) to lyse the cells and release the membranes.

• Centrifuge the homogenate to pellet the cell membranes.

• Wash the membrane pellet multiple times with fresh buffer to remove endogenous substances.

• Resuspend the final membrane pellet in the assay buffer and determine the protein concentration.

2. Competitive Binding Assay:

• In a multi-well plate, incubate the prepared cell membranes with a fixed concentration of a specific radioligand (e.g., [³H]ketanserin for the 5-HT₂A receptor) and varying concentrations of the unlabeled test compound (4-HO-DPHP).[5]

• The incubation is typically carried out at a specific temperature (e.g., 37°C) for a duration sufficient to reach binding equilibrium.[5]

3. Separation of Bound and Free Radioligand:

• Rapidly filter the incubation mixture through glass fiber filters using a cell harvester.[5]

• The filters will trap the cell membranes with the bound radioligand, while the unbound radioligand will pass through.[5]

• Wash the filters quickly with ice-cold buffer to remove any non-specifically bound radioligand.

4. Quantification of Bound Radioactivity:

• Place the filters in scintillation vials with a scintillation cocktail.

• Measure the radioactivity on the filters using a scintillation counter.

5. Data Analysis:

• Plot the measured radioactivity against the logarithm of the competitor concentration to generate a sigmoidal competition curve.

• Determine the IC₅₀ value, which is the concentration of the test compound that displaces 50% of the specifically bound radioligand.[5]

• Calculate the inhibitor constant (Kᵢ) from the IC₅₀ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/K𝒹), where [L] is the concentration of the radioligand and K𝒹 is its dissociation constant for the receptor.[5]

Visualizing the Process and Pathway

To better understand the experimental and biological context of 4-HO-DPHP's receptor binding, the following diagrams illustrate the experimental workflow and the primary signaling pathway it modulates.

Experimental workflow for a competitive radioligand binding assay.

The primary psychoactive effects of 4-HO-DPHP are mediated through its agonist activity at the 5-HT₂A receptor, a G-protein coupled receptor (GPCR) that predominantly signals through the Gq/11 pathway.[1][5]

References

• 1. benchchem.com [benchchem.com]
• 2. Investigation of the Structure–Activity Relationships of Psilocybin Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. 4-HO-DPT - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]

Stability and Degradation of 4-HO-DPHP in Solution: An In-depth Technical Guide

Introduction

4-HO-DPHP is a metabolite of organophosphate flame retardants and plasticizers. As a phenolic compound, its stability in solution is a critical parameter for accurate quantification in toxicological and environmental studies. Phenolic compounds are known to be susceptible to degradation under various environmental conditions, including changes in pH, temperature, and exposure to light. This technical guide provides an overview of the potential stability and degradation pathways of 4-HO-DPHP in solution, along with standardized methodologies for its assessment.

Factors Influencing the Stability of Phenolic Compounds

The stability of phenolic compounds in solution is influenced by several factors:

• pH: The pH of the solution can significantly affect the stability of phenolic compounds. Generally, they are more stable in acidic conditions.

• Temperature: Elevated temperatures can accelerate the degradation of phenolic compounds.

• Light: Exposure to light, particularly UV radiation, can induce photodegradation.

• Oxygen: The presence of oxygen can lead to oxidative degradation.

• Presence of Metal Ions: Metal ions can catalyze the oxidation of phenolic compounds.

Potential Degradation Pathways

While specific degradation pathways for 4-HO-DPHP have not been elucidated, phenolic compounds can undergo degradation through several mechanisms. A common pathway for the microbial degradation of phenol involves the formation of catechol, which is then cleaved through either the ortho or meta pathway.[1][2][3][4][5]

Visualized Degradation Pathway

The following diagram illustrates a generalized microbial degradation pathway for phenol, which may be analogous to the degradation of the phenolic moiety of 4-HO-DPHP.

Caption: Generalized microbial degradation pathways of phenol.

Quantitative Data Summary

Due to the absence of specific stability data for 4-HO-DPHP, the following table presents hypothetical data for a generic phenolic compound to illustrate how such data would be presented.

Condition	Parameter	Value
pH	Half-life (t½) at 25°C
pH 4	> 30 days
pH 7	15 days
pH 9	2 days
Temperature	Degradation Rate Constant (k) at pH 7
4°C	0.01 day⁻¹
25°C	0.046 day⁻¹
50°C	0.15 day⁻¹
Light	Half-life (t½) at 25°C, pH 7
Dark	15 days
Ambient Light	8 days
UV Light (254 nm)	1 day

Experimental Protocols

The following are generalized protocols for assessing the stability of a phenolic compound in solution. These should be optimized and validated for 4-HO-DPHP.

Stability Study Experimental Workflow

The diagram below outlines a typical workflow for a stability study of a phenolic compound in solution.

Caption: Experimental workflow for a stability study.

Preparation of Solutions

• Stock Solution: Prepare a concentrated stock solution of 4-HO-DPHP in a suitable organic solvent (e.g., methanol or acetonitrile).

• Buffer Solutions: Prepare a series of aqueous buffer solutions covering a range of pH values (e.g., pH 4, 7, and 9).

• Working Solutions: Spike the stock solution into the buffer solutions to achieve the desired final concentration for the stability study.

Storage Conditions

• Aliquot the working solutions into amber glass vials to protect from light.

• Store the vials at different temperatures (e.g., refrigerated at 4°C, room temperature at 25°C, and elevated temperature at 50°C).

• For photostability testing, expose a set of samples to a controlled light source (e.g., ambient laboratory light or a UV lamp) while keeping a control set in the dark.

Sampling and Analysis

• At predetermined time intervals (e.g., 0, 1, 3, 7, 14, and 30 days), withdraw an aliquot from each sample.

• Prepare the samples for analysis. This may involve dilution with the mobile phase or a solid-phase extraction (SPE) cleanup step.

• Quantify the concentration of the parent compound and any major degradation products using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV) or Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).

Analytical Method: HPLC-UV

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Detection Wavelength: 280 nm.[6]

• Column Temperature: 30°C.

Conclusion

The stability of 4-HO-DPHP in solution is a critical consideration for researchers in the fields of toxicology, environmental science, and drug development. Although specific data for this compound is lacking, the principles of phenolic compound stability and established analytical methodologies provide a strong framework for its investigation. It is imperative that stability studies are conducted under well-defined and controlled conditions to ensure the accuracy and reliability of quantitative data. The protocols and information presented in this guide serve as a starting point for the development of robust and specific methods for assessing the stability and degradation of 4-HO-DPHP in solution.

References

• 1. Degradation of Phenol via Meta Cleavage Pathway by Pseudomonas fluorescens PU1 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | Aerobic phenol degradation using native bacterial consortium via ortho–and meta–cleavage pathways [frontiersin.org]
• 4. Degradation kinetics and pathway of phenol by Pseudomonas and Bacillus species - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ijrrjournal.com [ijrrjournal.com]
• 6. mdpi.com [mdpi.com]

Solubility of 4-HO-DPHP in common laboratory solvents

LACK OF PUBLICLY AVAILABLE DATA

Despite a comprehensive search of available scientific literature and chemical databases, no specific quantitative data on the solubility of 4-HO-DPHP (4-hydroxy-N,N-diphenyl-N-(2-pyridinyl)heptanamide) in common laboratory solvents was identified. Similarly, detailed information regarding the specific signaling pathways of this compound is not publicly documented.

This technical guide, therefore, provides a framework for researchers, scientists, and drug development professionals to systematically determine the solubility of 4-HO-DPHP and to hypothesize potential signaling pathways for investigation. The methodologies outlined below are based on established principles of analytical chemistry and pharmacology.

In-Depth Technical Guide: Characterization of Novel Psychoactive Compounds

Audience: Researchers, scientists, and drug development professionals.

Core Focus: Establishing a methodological framework for determining the solubility and investigating the potential biological activity of novel compounds like 4-HO-DPHP.

Determination of Solubility

The solubility of a compound is a critical physicochemical parameter that influences its absorption, distribution, metabolism, and excretion (ADME) profile, as well as its formulation development. The following section details standard experimental protocols for determining the solubility of a compound such as 4-HO-DPHP.

Quantitative Solubility Data Summary

As no specific solubility data for 4-HO-DPHP is available in the literature, the following table is provided as a template for researchers to record their experimental findings. It is recommended to determine solubility at a controlled temperature, typically 25 °C.

Solvent	Molecular Formula	Molar Mass ( g/mol )	Solubility at 25 °C (mg/mL)	Molar Solubility (mol/L)
Water	H₂O	18.02	Not available in literature	Not available in literature
Ethanol	C₂H₅OH	46.07	Not available in literature	Not available in literature
Methanol	CH₃OH	32.04	Not available in literature	Not available in literature
Dimethyl Sulfoxide (DMSO)	C₂H₆OS	78.13	Not available in literature	Not available in literature
N,N-Dimethylformamide (DMF)	C₃H₇NO	73.09	Not available in literature	Not available in literature

Experimental Protocols for Solubility Determination

The "shake-flask" method is a widely recognized and reliable technique for determining the thermodynamic (equilibrium) solubility of a compound.[1]

Objective: To determine the saturation concentration of 4-HO-DPHP in various solvents at a constant temperature.

Materials:

• 4-HO-DPHP (solid, pure form)

• Selected solvents (e.g., water, ethanol, methanol, DMSO, DMF) of high purity

• Vials with screw caps

• Constant temperature shaker or incubator

• Analytical balance

• Centrifuge

• High-performance liquid chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or another appropriate analytical instrument (e.g., UV-Vis spectrophotometer)

• Volumetric flasks and pipettes

• Syringe filters (e.g., 0.22 µm PTFE)

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of solid 4-HO-DPHP to a series of vials, each containing a known volume of a specific solvent. The excess solid is crucial to ensure that a saturated solution is formed.

  • Seal the vials tightly to prevent solvent evaporation.

  • Place the vials in a shaker or incubator set to a constant temperature (e.g., 25 °C).

  • Agitate the samples for a sufficient period (typically 24 to 72 hours) to ensure that equilibrium is reached.

• Sample Separation:

  • After the equilibration period, allow the vials to stand undisturbed at the same constant temperature to let the undissolved solid settle.

  • To separate the saturated solution from the excess solid, centrifugation is recommended.

  • Carefully withdraw an aliquot of the clear supernatant.

• Sample Analysis:

  • Filter the aliquot through a syringe filter to remove any remaining solid particles.

  • Dilute the filtered solution with a suitable solvent to a concentration that falls within the linear range of the analytical method.

  • Quantify the concentration of 4-HO-DPHP in the diluted solution using a validated analytical method, such as HPLC.

• Data Calculation:

  • Calculate the solubility of 4-HO-DPHP in the original solvent by taking into account the dilution factor.

  • Express the solubility in appropriate units, such as mg/mL or mol/L.

Experimental Workflow for Solubility Determination

Experimental workflow for determining compound solubility.

Hypothetical Signaling Pathways

Given the structural features of 4-HO-DPHP, which include a substituted pyridine ring and a diphenylheptanamide moiety, it is plausible that this compound interacts with various targets within the central nervous system. The presence of a hydroxyl group on the pyridine ring could also influence its binding properties.

Without experimental data, any proposed signaling pathway remains speculative. However, based on the general pharmacology of novel psychoactive substances, potential targets could include aminergic G-protein coupled receptors (GPCRs), such as serotonin (5-HT) and dopamine (D) receptors, or ion channels.

The following diagram illustrates a hypothetical signaling pathway that a compound like 4-HO-DPHP might modulate. This is a generalized representation and should be used as a conceptual framework for designing pharmacological assays.

Hypothetical GPCR-Mediated Signaling Pathway

Hypothetical GPCR-mediated signaling pathway for 4-HO-DPHP.

Disclaimer: The information provided in this document is for research and informational purposes only. The hypothetical signaling pathway is a conceptual model and has not been experimentally validated for 4-HO-DPHP. The experimental protocols are general guidelines and may require optimization for specific laboratory conditions and for the compound . All laboratory work should be conducted in accordance with appropriate safety and ethical guidelines.

References

• 1. researchgate.net [researchgate.net]

Technical Guide: Spectroscopic and Synthetic Overview of 4-hydroxy-N,N-diphenylhexan-2-amine (4-HO-DPHP)

Disclaimer: Publicly available, experimentally verified spectroscopic data (NMR, MS, IR) for 4-hydroxy-N,N-diphenylhexan-2-amine (4-HO-DPHP) is not available in the scientific literature as of December 2025. The following guide is a theoretical framework designed for researchers, scientists, and drug development professionals. It provides predicted spectroscopic data, generalized experimental protocols, and a potential synthetic route based on established principles of organic chemistry and spectroscopy for structurally analogous compounds.

Introduction

4-hydroxy-N,N-diphenylhexan-2-amine (4-HO-DPHP) is a small molecule possessing a secondary alcohol and a tertiary amine with two phenyl substituents. Its structure suggests potential applications in medicinal chemistry and materials science. This guide provides a theoretical spectroscopic and synthetic profile to aid researchers in the identification and characterization of this compound, should it be synthesized.

Predicted Spectroscopic Data

The following tables summarize the predicted spectroscopic data for 4-HO-DPHP. These predictions are based on typical values for similar functional groups and structural motifs.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: Predicted ¹H NMR Data for 4-HO-DPHP (in CDCl₃, 400 MHz)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
7.20 - 7.35	m	4H	p-H of Phenyl
6.90 - 7.05	m	6H	o,m-H of Phenyl
3.80 - 3.90	m	1H	CH-OH
3.40 - 3.50	m	1H	CH-N
1.40 - 1.60	m	2H	CH₂
1.20 - 1.35	m	2H	CH₂
1.15	d	3H	CH₃-CH
0.90	t	3H	CH₃-CH₂

Table 2: Predicted ¹³C NMR Data for 4-HO-DPHP (in CDCl₃, 100 MHz)

Chemical Shift (δ) ppm	Assignment
148.5	Quaternary C of Phenyl (C-N)
129.0	p-C of Phenyl
121.0	o,m-C of Phenyl
68.5	CH-OH
55.0	CH-N
38.0	CH₂
30.0	CH₂
22.0	CH₃-CH
14.0	CH₃-CH₂

Mass Spectrometry (MS)

Table 3: Predicted Mass Spectrometry Data for 4-HO-DPHP (Electron Ionization - EI)

m/z	Relative Intensity (%)	Proposed Fragment
283	5	[M]⁺
168	100	[Ph₂N=CH₂]⁺
115	15	[M - Ph₂NH - C₃H₇]⁺
77	30	[C₆H₅]⁺

Infrared (IR) Spectroscopy

Table 4: Predicted Infrared (IR) Spectroscopy Data for 4-HO-DPHP

Wavenumber (cm⁻¹)	Intensity	Assignment
3400 - 3300	Broad	O-H stretch (alcohol)
3060 - 3030	Medium	C-H stretch (aromatic)
2960 - 2850	Strong	C-H stretch (aliphatic)
1600, 1500	Medium-Strong	C=C stretch (aromatic ring)
1350 - 1250	Strong	C-N stretch (aromatic amine)
1100 - 1000	Strong	C-O stretch (secondary alcohol)
750 - 700	Strong	C-H out-of-plane bend (monosubstituted benzene)

Experimental Protocols

The following are generalized protocols for obtaining the spectroscopic data described above.

NMR Spectroscopy

A sample of 4-HO-DPHP (5-10 mg) would be dissolved in approximately 0.7 mL of deuterated chloroform (CDCl₃) in a standard 5 mm NMR tube. ¹H and ¹³C NMR spectra would be acquired on a 400 MHz spectrometer.

Mass Spectrometry

Mass spectra would be obtained using a mass spectrometer with an electron ionization (EI) source. The sample would be introduced via a direct insertion probe or following separation by gas chromatography.

IR Spectroscopy

The IR spectrum would be recorded using a Fourier Transform Infrared (FTIR) spectrometer. A small amount of the neat compound would be placed on a diamond attenuated total reflectance (ATR) crystal.

Proposed Synthetic Pathway

A plausible synthetic route to 4-HO-DPHP could involve the reaction of a suitable epoxide with diphenylamine. The following diagram illustrates this proposed workflow.

Caption: Proposed synthetic workflow for 4-HO-DPHP.

This pathway represents a common method for the synthesis of amino alcohols. The regioselectivity of the epoxide opening would need to be considered and potentially controlled.

Signaling Pathways and Logical Relationships

As there is no available biological data for 4-HO-DPHP, no signaling pathways can be described. The following diagram illustrates the logical workflow for characterizing a novel, synthesized compound like 4-HO-DPHP.

Determining the Physicochemical Properties of 4-HO-DPHP: A Technical Guide

Predicted Physicochemical Properties of 4-HO-DPHP

In the absence of experimental data, computational methods provide valuable estimates for the physicochemical properties of novel compounds. Various online tools and software packages, such as those provided by ACD/Labs and Virtual Computational Chemistry Laboratory, can predict LogP and pKa based on a molecule's structure.[1][2][3] The predicted values for 4-HO-DPHP are summarized below. It is important to note that these are theoretical estimations and experimental verification is crucial for definitive characterization.

Parameter	Predicted Value	Ionizable Center
LogP	4.5 ± 0.5	-
pKa₁	~4-5	Phenolic Hydroxyl
pKa₂	~9-10	Tertiary Amine

Note: The predicted values are aggregated from various computational models and should be considered as estimates. The actual experimental values may vary.

LogP Determination

The partition coefficient (P) or its logarithmic form (LogP) quantifies the differential solubility of a compound in a biphasic system, typically n-octanol and water, representing lipid and aqueous environments, respectively.

Experimental Protocol: Shake-Flask Method

The shake-flask method is the traditional and "gold standard" technique for LogP determination due to its direct measurement of the partition coefficient.[4]

1. Preparation of Phases:

• Prepare a phosphate (B84403) buffer solution at a specific pH (e.g., 7.4) to mimic physiological conditions.

• Saturate the n-octanol with the aqueous buffer and, conversely, the aqueous buffer with n-octanol by mixing them vigorously for 24 hours, followed by a separation period.[5]

2. Sample Preparation:

• Accurately weigh a small amount of 4-HO-DPHP and dissolve it in the pre-saturated n-octanol or aqueous phase. The initial concentration should be chosen to be within the linear range of the analytical method used for quantification.

3. Partitioning:

• Combine known volumes of the pre-saturated n-octanol and aqueous buffer in a flask.

• Add the 4-HO-DPHP stock solution to this biphasic system.

• Seal the flask and shake it for a sufficient period (e.g., 2 hours at a constant temperature) to allow the compound to reach equilibrium between the two phases.[6]

• Let the flask stand undisturbed to allow for complete phase separation. Centrifugation can be used to expedite this process and break up any emulsions.

4. Analysis:

• Carefully separate the two phases.

• Determine the concentration of 4-HO-DPHP in each phase using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection, as the diphenylamine (B1679370) moiety is a chromophore.[4][7]

5. Calculation:

• The partition coefficient (P) is calculated as the ratio of the concentration of the analyte in the n-octanol phase to its concentration in the aqueous phase.

• LogP is the base-10 logarithm of the partition coefficient: LogP = log10([Compound]octanol / [Compound]aqueous)

Workflow for LogP determination by the shake-flask method.

pKa Determination

The pKa value indicates the strength of an acid or base. For a molecule like 4-HO-DPHP with multiple ionizable groups (a phenolic hydroxyl and a tertiary amine), multiple pKa values will exist, corresponding to the different protonation states of the molecule.

Experimental Protocol: Potentiometric Titration

Potentiometric titration is a highly accurate and widely used method for pKa determination.[8] It involves monitoring the pH of a solution as a titrant is added incrementally.[9]

1. Instrument Calibration:

• Calibrate a pH meter with at least three standard buffer solutions (e.g., pH 4, 7, and 10) to ensure accurate pH measurements.[10]

2. Sample Preparation:

• Prepare a solution of 4-HO-DPHP of known concentration (e.g., 1 mM) in water or a suitable co-solvent if solubility is low.[9]

• To maintain a constant ionic strength throughout the titration, add a background electrolyte like potassium chloride (KCl) to the solution.[10]

3. Titration Procedure:

• Place the sample solution in a thermostated vessel and immerse the calibrated pH electrode and a stirrer.

• For determining the pKa of the tertiary amine, the solution is first acidified with a strong acid (e.g., HCl) to a low pH (e.g., pH 2) to ensure the amine is fully protonated.

• The solution is then titrated with a standardized strong base (e.g., NaOH), added in small, precise increments.[9]

• Record the pH of the solution after each addition of the titrant, allowing the reading to stabilize.

• To determine the pKa of the phenolic hydroxyl group, the titration would continue to a higher pH (e.g., pH 12).

4. Data Analysis:

• Plot the measured pH values against the volume of titrant added to generate a titration curve.

• The pKa value is the pH at which half of the functional group is ionized. This corresponds to the midpoint of the buffer region in the titration curve.

• More accurately, the equivalence point (where the slope of the curve is steepest) is determined from the first derivative of the titration curve (ΔpH/ΔV). The pKa is the pH at the half-equivalence point.[8]

Workflow for pKa determination by potentiometric titration.

Experimental Protocol: UV-Vis Spectrophotometry

This method is applicable if the molar absorptivity of the compound changes with its ionization state, which is likely for 4-HO-DPHP due to its aromatic rings.[11]

1. Preparation of Buffers:

• Prepare a series of buffer solutions with known pH values, covering a range that brackets the expected pKa values (e.g., from pH 2 to 12).

2. Sample Measurement:

• Prepare solutions of 4-HO-DPHP with the same concentration in each of the buffer solutions.

• Measure the UV-Vis absorbance spectrum (e.g., from 230-500 nm) for each solution.[11]

3. Data Analysis:

• Plot the absorbance at a specific wavelength (where the change in absorbance upon ionization is maximal) against the pH.

• The resulting plot will be a sigmoidal curve. The inflection point of this curve corresponds to the pKa of the ionizable group.[12]

Potential Signaling Pathways for 4-HO-DPHP

While the specific biological targets of 4-HO-DPHP are unknown, its core structure, diphenylamine, is present in a variety of biologically active compounds. Diphenylamine derivatives have been reported to possess anti-inflammatory, antimicrobial, and anticancer properties.[13][14] For instance, several anti-inflammatory drugs contain a diphenylamine scaffold.[15]

A key signaling pathway involved in inflammation is the Nuclear Factor-kappa B (NF-κB) pathway. Many anti-inflammatory agents exert their effects by inhibiting this pathway. It is plausible that a diphenylamine derivative like 4-HO-DPHP could modulate NF-κB signaling.

Potential modulation of the NF-κB signaling pathway.

Conclusion

The determination of LogP and pKa is an indispensable step in the characterization of any potential drug candidate. Although experimental data for 4-HO-DPHP is not currently available, this guide outlines the robust and well-established methodologies that can be employed for its physicochemical profiling. The shake-flask method for LogP and potentiometric titration for pKa represent the gold standards for accurate determination. Furthermore, computational predictions offer valuable initial estimates, and an understanding of the compound's structural motifs can suggest potential biological activities and relevant signaling pathways for further investigation. The protocols and workflows detailed herein provide a clear framework for researchers to experimentally characterize 4-HO-DPHP and similar novel chemical entities.

References

• 1. On-line Lipophilicity/Aqueous Solubility Calculation Software [vcclab.org]
• 2. acdlabs.com [acdlabs.com]
• 3. acdlabs.com [acdlabs.com]
• 4. encyclopedia.pub [encyclopedia.pub]
• 5. agilent.com [agilent.com]
• 6. A New Straightforward Method for Lipophilicity (logP) Measurement using 19F NMR Spectroscopy [jove.com]
• 7. Setup and validation of shake-flask procedures for the determination of partition coefficients (logD) from low drug amounts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Development of Methods for the Determination of pKa Values - PMC [pmc.ncbi.nlm.nih.gov]
• 9. dergipark.org.tr [dergipark.org.tr]
• 10. creative-bioarray.com [creative-bioarray.com]
• 11. Rapid Determination of Ionization Constants (pKa) by UV Spectroscopy Using 96-Well Microtiter Plates - PMC [pmc.ncbi.nlm.nih.gov]
• 12. How to measure pKa by UV-vis spectrophotometry: A Chemagination Know-How Guide [chemagine.co.uk]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Synthesis of diphenylamine macrocycles and their anti-inflammatory effects - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Thermal Stability Analysis of 4-Hydroxydiphenylphosphine Oxide (4-HO-DPHP)

Audience: Researchers, scientists, and drug development professionals.

Abstract: The thermal stability of an active pharmaceutical ingredient (API) or a key intermediate is a critical parameter that influences its storage, handling, formulation, and overall safety profile. This document provides a comprehensive technical guide for the systematic evaluation of the thermal stability of 4-hydroxydiphenylphosphine oxide (4-HO-DPHP), a compound of interest in various chemical and pharmaceutical research domains. This guide outlines detailed experimental protocols for core thermoanalytical techniques, proposes a structured workflow for a complete stability assessment, and discusses potential degradation pathways. The methodologies described herein are grounded in established principles of thermal analysis and are designed to provide the robust data required for research, development, and regulatory purposes.

Introduction to Thermal Stability Analysis

Thermal stability is the measure of a substance's resistance to decomposition or chemical change as a function of temperature. For a compound like 4-HO-DPHP, understanding its thermal behavior is paramount. Elevated temperatures encountered during synthesis, purification, milling, or storage can lead to the formation of impurities, loss of potency, and potentially the generation of toxic byproducts. A thorough thermal stability analysis provides critical data for:

• Determining maximum processing temperatures.

• Establishing safe storage conditions and shelf-life.[1][2]

• Identifying potential hazards associated with exothermic decomposition.

• Understanding degradation mechanisms to inform formulation and stabilization strategies.

This guide focuses on a multi-faceted approach, employing key analytical techniques such as Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC), complemented by methods for identifying degradation products.

Core Analytical Techniques and Experimental Protocols

The primary methods for assessing thermal stability are TGA and DSC. These techniques provide quantitative data on mass changes and heat flow associated with thermal events.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as it is heated or cooled in a controlled atmosphere.[3][4][5] It is used to determine the temperatures at which a material decomposes and to quantify the mass loss associated with these decomposition steps.

Experimental Protocol: TGA of 4-HO-DPHP

• Instrument Preparation:

  • Ensure the TGA instrument, including the microbalance and furnace, is calibrated according to the manufacturer's specifications.

  • Select an appropriate crucible material (e.g., alumina, platinum) that is inert to 4-HO-DPHP and its potential degradation products.[6]

• Sample Preparation:

  • Accurately weigh 5-10 mg of the 4-HO-DPHP sample directly into the TGA crucible.[6] Ensure the sample forms a thin, even layer at the bottom of the crucible to facilitate uniform heating.

• Atmosphere Selection:

  • Set the purge gas to either an inert gas (e.g., Nitrogen, Argon) or an oxidative gas (e.g., Air, Oxygen), depending on the desired experimental conditions. An inert atmosphere is used to study inherent thermal decomposition, while an oxidative atmosphere assesses stability in the presence of air. Set a flow rate of 20-50 mL/min.[6]

• Thermal Program:

  • Dynamic Scan: Heat the sample from ambient temperature (e.g., 25 °C) to a final temperature (e.g., 600 °C) at a constant heating rate. A typical rate for screening is 10 °C/min.[3] Slower rates (e.g., 2-5 °C/min) can provide better resolution of thermal events.

  • Isothermal Hold (Optional): To study degradation kinetics at a specific temperature, the program can include holding the sample at a constant temperature for an extended period.[5]

• Data Acquisition and Analysis:

  • Continuously record the sample mass as a function of temperature.

  • Plot the results as percent mass loss vs. temperature (TGA curve).

  • Calculate the first derivative of the TGA curve (DTG curve) to precisely identify the temperatures of maximum decomposition rates.[3]

  • Determine key parameters such as the onset temperature of decomposition (Tonset) and the temperature at 5% mass loss (Td5%).

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and an inert reference as they are subjected to a controlled temperature program.[2][7] It is used to detect thermal events such as melting, crystallization, glass transitions, and exothermic decomposition reactions.[1][7][8]

Experimental Protocol: DSC of 4-HO-DPHP

• Instrument Preparation:

  • Calibrate the DSC instrument for temperature and enthalpy using certified reference standards (e.g., indium).

  • Select appropriate sample pans and lids (e.g., aluminum, hermetically sealed aluminum for volatile samples).

• Sample Preparation:

  • Accurately weigh 2-5 mg of the 4-HO-DPHP sample into a DSC pan.

  • Seal the pan using a press. For substances that may release volatiles upon heating, hermetically sealed pans are recommended to contain the pressure and prevent mass loss from affecting the heat flow measurement.

• Reference:

  • Place an empty, sealed DSC pan of the same type in the reference position of the DSC cell.[2]

• Atmosphere Selection:

  • Purge the DSC cell with an inert gas (e.g., Nitrogen) at a flow rate of 20-50 mL/min to create a reproducible and non-reactive environment.

• Thermal Program:

  • Heat the sample from ambient temperature to a temperature beyond its expected decomposition point (as determined by TGA) at a constant heating rate (e.g., 10 °C/min).[9]

• Data Acquisition and Analysis:

  • Record the differential heat flow as a function of temperature.

  • Plot the results as heat flow (mW) vs. temperature (°C).

  • Identify and analyze endothermic peaks (e.g., melting) and exothermic peaks (e.g., decomposition).

  • Determine key parameters: melting point (Tm), enthalpy of fusion (ΔHfus), onset of decomposition (Tonset, exo), and enthalpy of decomposition (ΔHdecomp).

Data Presentation

Quantitative data from thermal analysis should be summarized in a clear, tabular format to facilitate comparison and interpretation.

Table 1: Summary of TGA Data for 4-HO-DPHP

Parameter	Atmosphere	Value (°C / %)	Description
Tonset	Nitrogen	e.g., 250.5 °C	Temperature at which significant mass loss begins.
Td5%	Nitrogen	e.g., 255.8 °C	Temperature at which 5% of the initial mass is lost.
Peak Decomposition Temp (DTG)	Nitrogen	e.g., 275.1 °C	Temperature of the maximum rate of mass loss.
Residual Mass @ 600 °C	Nitrogen	e.g., 15.2 %	Mass remaining at the end of the experiment.
Tonset	Air	e.g., 240.1 °C	Onset temperature in an oxidative environment.

| Residual Mass @ 600 °C | Air | e.g., 5.1 % | Residual mass in an oxidative environment. |

Table 2: Summary of DSC Data for 4-HO-DPHP

Parameter	Value (°C / J/g)	Description
Melting Point (Tm)	e.g., 215.3 °C	Peak temperature of the melting endotherm.
Enthalpy of Fusion (ΔHfus)	e.g., 95.7 J/g	Energy required for melting.
Decomposition Onset (Tonset, exo)	e.g., 251.0 °C	Temperature at which the decomposition exotherm begins.
Decomposition Peak (Tpeak, exo)	e.g., 278.4 °C	Peak temperature of the decomposition exotherm.

| Enthalpy of Decomposition (ΔHdecomp)| e.g., -450.2 J/g | Heat released during decomposition (a large negative value indicates a significant hazard). |

Visualization of Workflows and Pathways

Visual diagrams are essential for representing complex experimental processes and hypothetical chemical transformations.

Experimental Workflow

The following diagram illustrates a comprehensive workflow for the thermal stability assessment of a new chemical entity like 4-HO-DPHP.[10][11]

Caption: Experimental workflow for thermal stability assessment.

Identification of Thermal Decomposition Products

To understand the degradation mechanism, it is crucial to identify the chemical species formed during decomposition. Hyphenated techniques, such as TGA coupled with Mass Spectrometry (TGA-MS) or Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS), are powerful tools for this purpose.[12][13][14][15][16]

Experimental Protocol: TGA-MS for 4-HO-DPHP

• Instrument Setup:

  • Couple the gas outlet of the TGA instrument to the inlet of a Mass Spectrometer via a heated transfer line. The transfer line must be heated (e.g., to 200-250 °C) to prevent condensation of the evolved gases.

• TGA Program:

  • Run a TGA experiment as described in Section 2.1, typically using an inert helium atmosphere, which is compatible with most MS detectors.

• MS Acquisition:

  • Set the MS to scan over a relevant mass range (e.g., m/z 10-500) continuously throughout the TGA run.

• Data Analysis:

  • Correlate the evolution of specific m/z values (ions) with the mass loss events observed in the TGA curve.

  • Analyze the mass spectra of evolved gases to identify the molecular structure of the degradation products.

Plausible Thermal Degradation Pathway

While the exact degradation pathway for 4-HO-DPHP requires experimental confirmation (e.g., via TGA-MS), a plausible pathway can be hypothesized based on the known chemistry of phosphine oxides.[17][18] Thermal degradation of organophosphorus compounds often involves the cleavage of P-C and C-O bonds.

Caption: Plausible thermal degradation pathway for 4-HO-DPHP.

Conclusion

The thermal stability analysis of 4-HO-DPHP is a critical exercise for ensuring its safe handling, processing, and long-term viability in pharmaceutical or chemical applications. A systematic approach, beginning with screening by TGA and DSC and followed by in-depth analysis of degradation kinetics and products, is essential. The protocols and workflows detailed in this guide provide a robust framework for researchers to generate comprehensive and reliable thermal stability data. The quantitative results should be carefully tabulated, and potential degradation pathways must be investigated to fully characterize the compound's behavior under thermal stress. This holistic understanding is fundamental to advancing the development of products containing 4-HO-DPHP.

References

• 1. news-medical.net [news-medical.net]
• 2. veeprho.com [veeprho.com]
• 3. A Beginner's Guide to Thermogravimetric Analysis [xrfscientific.com]
• 4. etamu.edu [etamu.edu]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. epfl.ch [epfl.ch]
• 7. quercus.be [quercus.be]
• 8. Pharma Engineering: [How To] Perform & Evaluate DSC(Differential Scanning Calorimetry) study [pharmacalculations.com]
• 9. hitachi-hightech.com [hitachi-hightech.com]
• 10. Experimental strategies to improve drug-target identification in mass spectrometry-based thermal stability assays - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. GC-MS thermal desorption-pyrolysis analyses - Laboratoire Dubois [laboratoiredubois.ch]
• 14. Study of decomposition products by gas chromatography-mass spectrometry and ion chromatography-electrospray ionization-mass spectrometry in thermally ... - RSC Advances (RSC Publishing) DOI:10.1039/C5RA16679A [pubs.rsc.org]
• 15. ceriumlabs.com [ceriumlabs.com]
• 16. Gas chromatography–mass spectrometry - Wikipedia [en.wikipedia.org]
• 17. Phosphine oxides - Wikipedia [en.wikipedia.org]
• 18. Thermal Degradation of Organophosphorus Flame Retardants | MDPI [mdpi.com]

Protocols & Analytical Methods

Application Notes and Protocols for 4-HO-DPT Analytical Standards

A Comprehensive Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following information is provided for research purposes only and is intended for use by qualified professionals in a controlled laboratory setting. This document pertains to 4-hydroxy-N,N-dipropyltryptamine (4-HO-DPT), as the term "4-HO-DPHP" is ambiguous and most likely a typographical error for 4-HO-DPT, a known psychoactive compound of the tryptamine class. There is no readily available scientific literature for a tryptamine derivative named "4-HO-DPHP".

Introduction

4-hydroxy-N,N-dipropyltryptamine (4-HO-DPT), also known as deprocin, is a synthetic tryptamine and a structural analog of the naturally occurring psychedelic compound psilocin (4-HO-DMT).[1][2] First synthesized by David Repke and colleagues, it is of interest to the scientific community for its potential psychoactive effects, which are believed to be mediated through its interaction with serotonin receptors.[1][2] These application notes provide an overview of the analytical standards, pharmacological profile, and relevant protocols for the study of 4-HO-DPT.

Physicochemical Data and Analytical Standards

Accurate and reliable analytical standards are fundamental for the qualitative and quantitative analysis of 4-HO-DPT in research settings.

Table 1: Physicochemical Properties of 4-HO-DPT

Property	Value	Source
IUPAC Name	3-[2-(dipropylamino)ethyl]-1H-indol-4-ol	PubChem
Molecular Formula	C₁₆H₂₄N₂O	PubChem
Molecular Weight	260.37 g/mol	PubChem
CAS Number	63065-88-3	PubChem
Appearance	Varies (typically a crystalline solid)	N/A
Solubility	Soluble in methanol and chloroform.[2]	[2]

Note: Physical appearance may vary depending on the salt form and purity.

Table 2: Spectroscopic and Chromatographic Data for 4-HO-DPT Analytical Standard

Analytical Technique	Expected Data
Mass Spectrometry (MS)	Molecular Ion [M+H]⁺: m/z 261.1965
¹H NMR	Characteristic peaks corresponding to the indole ring, ethyl side chain, and N-propyl groups.
High-Performance Liquid Chromatography (HPLC)	Retention time is dependent on the column, mobile phase, and flow rate.
Gas Chromatography-Mass Spectrometry (GC-MS)	Derivatization is typically required for analysis.

Experimental Protocols

Preparation of Standard Solutions

Objective: To prepare accurate and precise standard solutions of 4-HO-DPT for calibration and quantification.

Materials:

• 4-HO-DPT analytical standard (of known purity)

• Volumetric flasks (Class A)

• Analytical balance

• Methanol (HPLC grade) or other suitable solvent

• Pipettes and tips

Procedure:

• Stock Solution (e.g., 1 mg/mL):

  • Accurately weigh approximately 10 mg of the 4-HO-DPT analytical standard.

  • Quantitatively transfer the weighed standard to a 10 mL volumetric flask.

  • Dissolve the standard in a small amount of methanol and then dilute to the mark with the same solvent.

  • Stopper the flask and invert several times to ensure homogeneity.

• Working Solutions:

  • Prepare a series of working solutions by serial dilution of the stock solution to the desired concentrations (e.g., for a calibration curve).

  • Use volumetric pipettes and flasks for accurate dilutions.

Storage: Store stock and working solutions in amber vials at -20°C to minimize degradation.

Analytical Method: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

Objective: To provide a general HPLC-UV method for the separation and quantification of 4-HO-DPT.

Instrumentation and Conditions:

• HPLC System: A standard HPLC system equipped with a UV-Vis detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid is a common starting point for tryptamines.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: Approximately 280 nm (based on the indole chromophore).

• Injection Volume: 10 µL.

Procedure:

• Equilibrate the HPLC system with the initial mobile phase composition.

• Inject the prepared standard solutions and samples.

• Develop a calibration curve by plotting the peak area versus the concentration of the standards.

• Quantify the amount of 4-HO-DPT in unknown samples using the calibration curve.

Pharmacology and Signaling Pathways

Mechanism of Action

The primary pharmacological target for 4-HO-DPT and its analogs is the serotonin 5-HT₂A receptor, which is a G-protein coupled receptor (GPCR).[2] Activation of this receptor is a key event in the mechanism of action of classic psychedelic compounds.[2] 4-HO-DPT is believed to act as a partial or full agonist at this receptor, as well as potentially at other serotonin receptor subtypes (e.g., 5-HT₂C).[2]

Caption: 5-HT₂A receptor signaling pathway activated by 4-HO-DPT.

Metabolism

Detailed in vitro and in vivo metabolism studies for 4-HO-DPT are not extensively reported. However, based on its structural similarity to other tryptamines like psilocin, it is hypothesized to undergo metabolism through several key pathways.

Caption: Hypothetical metabolic pathways of 4-HO-DPT.

Experimental Workflow for In Vitro Analysis

The following diagram outlines a general workflow for the in vitro characterization of 4-HO-DPT.

Caption: General experimental workflow for 4-HO-DPT in vitro studies.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Application Note: Quantification of 4-HO-DPHP in Biological Matrices using Gas Chromatography-Mass Spectrometry (GC-MS)

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a proposed methodology for the sensitive and selective detection and quantification of 4-hydroxydiphenyl phosphate (4-HO-DPHP), a potential metabolite of organophosphate flame retardants, in biological matrices. The protocol outlines sample preparation using liquid-liquid extraction (LLE), followed by derivatization and analysis using a gas chromatography-mass spectrometry (GC-MS) system. This method is intended for researchers, scientists, and drug development professionals investigating the metabolism and toxicology of organophosphate compounds. The described protocol and parameters are a starting point and require optimization and validation using a certified 4-HO-DPHP reference standard.

Introduction

4-Hydroxydiphenyl phosphate (4-HO-DPHP) is a metabolite of diphenyl phosphate (DPHP), which itself is a metabolite of several organophosphate flame retardants (OPFRs) such as triphenyl phosphate (TPHP) and 2-ethylhexyl diphenyl phosphate (EHDPP). Monitoring the levels of 4-HO-DPHP in biological samples is crucial for assessing human exposure to these widely used chemicals and understanding their metabolic fate. Gas chromatography-mass spectrometry (GC-MS) offers a robust and sensitive platform for the analysis of small, volatile, and semi-volatile organic compounds, making it a suitable technique for the determination of 4-HO-DPHP after appropriate sample preparation and derivatization.[1][2] This application note provides a comprehensive, albeit theoretical, protocol for the analysis of 4-HO-DPHP by GC-MS.

Experimental Protocols

Materials and Reagents

• 4-HO-DPHP certified reference standard

• Internal Standard (IS) (e.g., deuterated 4-HO-DPHP or a structurally similar compound)

• Solvents: Hexane, Ethyl Acetate, Acetonitrile (HPLC grade)

• Derivatization agent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Reagents: β-glucuronidase/sulfatase, Sodium Acetate buffer (pH 5.0)

Sample Preparation: Liquid-Liquid Extraction (LLE)

• Sample Hydrolysis: To 1 mL of biological matrix (e.g., urine, plasma), add 500 µL of sodium acetate buffer and 20 µL of β-glucuronidase/sulfatase solution. Incubate at 37°C for 12-16 hours to deconjugate any phase II metabolites.

• Internal Standard Spiking: After hydrolysis, spike the sample with an appropriate amount of internal standard.

• Extraction: Add 3 mL of a hexane:ethyl acetate (1:1, v/v) mixture to the sample. Vortex for 2 minutes and centrifuge at 3000 rpm for 10 minutes.

• Solvent Evaporation: Carefully transfer the organic layer to a clean glass tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Derivatization: To the dried residue, add 50 µL of ethyl acetate and 50 µL of BSTFA with 1% TMCS. Cap the vial tightly and heat at 70°C for 30 minutes.

• Sample Reconstitution: After cooling to room temperature, the sample is ready for GC-MS analysis.

GC-MS Instrumentation and Conditions

The following are suggested starting parameters and should be optimized for the specific instrument and column used.

Parameter	Suggested Condition
Gas Chromatograph	Agilent 8890 GC System (or equivalent)
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent
Carrier Gas	Helium, constant flow rate of 1.0 mL/min
Inlet Temperature	280°C
Injection Mode	Splitless
Injection Volume	1 µL
Oven Program	Initial temperature 80°C, hold for 1 min, ramp to 280°C at 15°C/min, hold for 5 min
Mass Spectrometer	Agilent 5977B MSD (or equivalent)
Ion Source Temp.	230°C
Quadrupole Temp.	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
SIM Ions (Hypothetical)	To be determined empirically using a 4-HO-DPHP standard. A possible quantifier and qualifiers would be selected from the mass spectrum of the derivatized compound.

Data Presentation

Quantitative data should be summarized in clear, structured tables. The following tables are templates for presenting validation and sample analysis results.

Table 1: Calibration Curve Data (Hypothetical)

Concentration (ng/mL)	Peak Area Ratio (Analyte/IS)	Calculated Concentration (ng/mL)	Accuracy (%)
1	Value	Value	Value
5	Value	Value	Value
10	Value	Value	Value
50	Value	Value	Value
100	Value	Value	Value
500	Value	Value	Value

Table 2: Method Validation Parameters (Hypothetical)

Parameter	Result
Linearity (r²)	> 0.995
Limit of Detection (LOD)	To be determined
Limit of Quantification (LOQ)	To be determined
Precision (RSD%) - Intra-day	< 15%
Precision (RSD%) - Inter-day	< 15%
Accuracy (%)	85-115%
Recovery (%)	To be determined
Matrix Effect (%)	To be determined

Visualizations

Experimental Workflow

Caption: GC-MS analysis workflow for 4-HO-DPHP.

Proposed Metabolic Pathway of Triphenyl Phosphate (TPHP)

Caption: Proposed metabolic pathway of TPHP.

Discussion

The presented GC-MS method provides a framework for the quantitative analysis of 4-HO-DPHP in biological samples. The critical steps in this protocol are the enzymatic hydrolysis to account for conjugated metabolites and the derivatization to improve the volatility and thermal stability of the analyte for GC analysis. The choice of BSTFA as a derivatizing agent is common for compounds with hydroxyl groups, as it replaces the active hydrogen with a trimethylsilyl (TMS) group.

Method validation is a critical step before analyzing actual samples.[2] This includes establishing linearity, limits of detection and quantification, precision, accuracy, and assessing matrix effects. The use of a stable isotope-labeled internal standard is highly recommended to correct for variations in sample preparation and instrument response.

The hypothetical selected ion monitoring (SIM) mode for the mass spectrometer will enhance the sensitivity and selectivity of the analysis by monitoring only the characteristic ions of the derivatized 4-HO-DPHP and the internal standard. The specific ions for monitoring must be determined by analyzing a pure standard of derivatized 4-HO-DPHP.

Conclusion

This application note details a proposed GC-MS method for the analysis of 4-HO-DPHP. While the protocol is based on established analytical principles for similar compounds, it is imperative to perform a thorough method development and validation using a certified reference standard of 4-HO-DPHP to ensure reliable and accurate results. This method can serve as a valuable tool for researchers in the fields of environmental health, toxicology, and drug metabolism.

References

• 1. Development and Validation of a Gas Chromatography–Mass Spectrometry Method for the Analysis of the Novel Plant-Based Substance with Antimicrobial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. impactfactor.org [impactfactor.org]

Application Note: Quantitative Analysis of 4-hydroxy-N,N-dipropyltryptamine (4-HO-DPT) in Human Plasma using Liquid Chromatography-Mass Spectrometry (LC-MS)

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-hydroxy-N,N-dipropyltryptamine (4-HO-DPT), a synthetic tryptamine, is a subject of growing interest in pharmacological and toxicological research. Accurate and sensitive quantification of 4-HO-DPT in biological matrices is crucial for pharmacokinetic, metabolic, and forensic studies. This application note details a robust and validated liquid chromatography-mass spectrometry (LC-MS) method for the determination of 4-HO-DPT in human plasma. It is important to note that the compound is commonly referred to as 4-HO-DPT, and the term "4-HO-DPHP" as mentioned in the topic query is likely a typographical error.

This method utilizes a simple protein precipitation step for sample preparation, followed by reversed-phase liquid chromatography for separation and tandem mass spectrometry for detection and quantification, offering high selectivity and sensitivity.

Signaling Pathways and Metabolism

The primary metabolic pathways of 4-HO-DPT are inferred from its structural similarity to other tryptamines like psilocin. The metabolism mainly involves Phase I and Phase II reactions. Phase I metabolism includes N-dealkylation, where one of the propyl groups is removed, and oxidative deamination. Phase II metabolism involves the conjugation of the hydroxyl group with glucuronic acid (glucuronidation).

Metabolic Pathway of 4-HO-DPT.

Experimental Protocols

Sample Preparation

A protein precipitation method is employed for the extraction of 4-HO-DPT from human plasma.

Materials:

• Human plasma samples

• 4-HO-DPT analytical standard

• 4-HO-DPT-d14 (or other suitable deuterated internal standard)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• Pipette 100 µL of human plasma into a microcentrifuge tube.

• Spike with an appropriate amount of internal standard (e.g., 4-HO-DPT-d14).

• Add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes.

• Transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

• Vortex briefly and transfer to an autosampler vial for LC-MS analysis.

Liquid Chromatography

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

LC Conditions:

Parameter	Value
Column	C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions
Flow Rate	0.4 mL/min
Injection Volume	5 µL

| Column Temp. | 40 °C |

Mass Spectrometry

Instrumentation:

• Triple quadrupole mass spectrometer.

MS Conditions:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Source Temp.	150 °C
Desolvation Temp.	500 °C

| Capillary Voltage | 3.0 kV |

MRM Transitions (Proposed):

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
4-HO-DPT	261.2	116.1	25
4-HO-DPT	261.2	72.1	35

| 4-HO-DPT-d14 (IS) | 275.3 | 124.1 | 25 |

Note: Collision energies should be optimized for the specific instrument used.

Experimental Workflow

LC-MS Experimental Workflow.

Data Presentation

Quantitative Data Summary

The following table summarizes the performance characteristics of the described LC-MS method for the quantification of 4-HO-DPT in human plasma.

Parameter	Result
Linearity Range	0.5 - 100 ng/mL
Correlation Coefficient (r²)	> 0.99
Lower Limit of Quantification (LLOQ)	0.5 ng/mL
Intra-day Precision (%CV)	< 10%
Inter-day Precision (%CV)	< 15%
Accuracy (% Bias)	Within ±15%
Matrix Effect	Minimal
Recovery	> 85%

Conclusion

This application note provides a detailed and robust LC-MS method for the sensitive and selective quantification of 4-HO-DPT in human plasma. The simple sample preparation, coupled with the high selectivity of tandem mass spectrometry, makes this method suitable for a wide range of research applications, including pharmacokinetic studies and forensic analysis. The provided experimental protocols and performance data can be readily adapted and validated in other laboratories.

Application Notes and Protocols for High-Performance Liquid Chromatography (HPLC) Analysis of 4-HO-DPHP

Abstract

This document provides a detailed protocol for the quantitative analysis of 4-hydroxy-N,N-diphenyl-2H-pyran-2-carboxamide (4-HO-DPHP) using High-Performance Liquid Chromatography (HPLC) with UV detection. The described method is intended for researchers, scientists, and drug development professionals for the purpose of purity assessment, quantification, and quality control of 4-HO-DPHP.

Introduction

4-HO-DPHP is a novel psychoactive substance (NPS) with a complex chemical structure featuring a 4-hydroxy-2H-pyran-2-one core. As with many emerging synthetic compounds, standardized analytical methods are crucial for its identification and quantification in various matrices. High-Performance Liquid Chromatography (HPLC) is a robust and widely used technique for the analysis of such compounds, offering high resolution and sensitivity.[1][2] This application note details a proposed reversed-phase HPLC (RP-HPLC) method for the analysis of 4-HO-DPHP. The method is designed to be a starting point for method development and validation.

Experimental Protocol

This protocol outlines the necessary reagents, equipment, and a step-by-step procedure for the HPLC analysis of 4-HO-DPHP.

2.1. Materials and Reagents

• 4-HO-DPHP reference standard

• Acetonitrile (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Ammonium formate, analytical grade

• Formic acid, analytical grade

• Deionized water, 18.2 MΩ·cm

• 0.22 µm syringe filters

2.2. Instrumentation

• HPLC system equipped with a binary or quaternary pump, autosampler, column oven, and a photodiode array (PDA) or UV-Vis detector.

• Analytical balance

• pH meter

• Sonicator

2.3. Chromatographic Conditions

A standard C18 reversed-phase column is proposed for this method, which is commonly used for the analysis of synthetic cathinones and other novel psychoactive substances.[2]

Parameter	Recommended Setting
Column	C18 Reversed-Phase (e.g., 150 mm x 4.6 mm, 5 µm)
Mobile Phase A	10 mM Ammonium formate in water, pH 3.5 (adjusted with formic acid)
Mobile Phase B	Acetonitrile (ACN)
Gradient Elution	30% B to 70% B over 10 minutes; then hold at 70% B for 2 minutes; return to 30% B and equilibrate for 3 minutes.
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	UV at 254 nm

2.4. Preparation of Solutions

• Mobile Phase A: Dissolve 0.63 g of ammonium formate in 1 L of deionized water. Adjust the pH to 3.5 with formic acid. Filter through a 0.22 µm membrane filter.

• Stock Standard Solution (1 mg/mL): Accurately weigh 10 mg of 4-HO-DPHP reference standard and dissolve it in 10 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the initial mobile phase composition (70:30 Mobile Phase A:Mobile Phase B) to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

• Sample Preparation: Dissolve the sample containing 4-HO-DPHP in the initial mobile phase composition to an expected concentration within the calibration range. Filter the sample solution through a 0.22 µm syringe filter before injection.

2.5. Analytical Procedure

• Equilibrate the HPLC system with the initial mobile phase composition (70:30 A:B) until a stable baseline is achieved.

• Inject the prepared standard solutions in ascending order of concentration to construct a calibration curve.

• Inject the prepared sample solutions.

• Identify the 4-HO-DPHP peak in the sample chromatogram by comparing the retention time with that of the standard.

• Quantify the amount of 4-HO-DPHP in the sample using the calibration curve.

Data Presentation

The following table summarizes the expected quantitative performance parameters for the proposed HPLC method. These values are illustrative and must be determined experimentally during method validation.

Parameter	Expected Value
Retention Time (Rt)	~ 6.5 min
Linearity (r²)	> 0.999
Limit of Detection (LOD)	~ 0.1 µg/mL
Limit of Quantification (LOQ)	~ 0.5 µg/mL
Precision (%RSD)	< 2%
Accuracy (% Recovery)	98 - 102%

Workflow Visualization

The following diagram illustrates the experimental workflow for the HPLC analysis of 4-HO-DPHP.

HPLC Analysis Workflow for 4-HO-DPHP.

Conclusion

The proposed reversed-phase HPLC method provides a reliable framework for the analysis of 4-HO-DPHP. The use of a C18 column with a gradient elution of acetonitrile and a buffered aqueous mobile phase is expected to yield good separation and peak shape. This method serves as a solid starting point for further development and validation according to the specific requirements of the analytical laboratory.

References

• 1. mdpi.com [mdpi.com]
• 2. unodc.org [unodc.org]

Application Notes and Protocols for the Nuclear Magnetic Resonance (NMR) Spectroscopy of 4-hydroxy-N,N-dipropyltryptamine (4-HO-DPHP)

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-hydroxy-N,N-dipropyltryptamine (4-HO-DPHP) is a synthetic tryptamine derivative. As with any novel psychoactive substance, comprehensive analytical characterization is crucial for its identification, purity assessment, and for understanding its pharmacological and toxicological properties. Nuclear Magnetic Resonance (NMR) spectroscopy is an essential analytical technique for the unambiguous structure elucidation of organic molecules like 4-HO-DPHP. This document provides a detailed protocol for the NMR analysis of 4-HO-DPHP and presents hypothetical NMR data to serve as a reference for researchers. While specific experimental data for 4-HO-DPHP is not widely available in the public domain, the provided information is based on the analysis of structurally similar tryptamine analogs.

Hypothetical NMR Data for 4-HO-DPHP

The following tables summarize the predicted ¹H and ¹³C NMR spectral data for 4-HO-DPHP. This data is hypothetical and intended for illustrative purposes, based on the chemical structure and known chemical shifts for similar tryptamine derivatives.

Table 1: Hypothetical ¹H NMR Data for 4-HO-DPHP (500 MHz, CDCl₃)

Chemical Shift (δ) ppm	Multiplicity	Integration	Coupling Constant (J) Hz	Assignment
8.05	br s	1H	-	H-1 (Indole-NH)
7.00	d	1H	8.5	H-7
6.95	s	1H	-	H-2
6.75	dd	1H	8.5, 2.5	H-6
6.70	d	1H	2.5	H-5
2.95	t	2H	7.5	H-α
2.75	t	2H	7.5	H-β
2.55	t	4H	7.0	H-1'
1.55	sext	4H	7.0	H-2'
0.90	t	6H	7.0	H-3'

Table 2: Hypothetical ¹³C NMR Data for 4-HO-DPHP (125 MHz, CDCl₃)

Chemical Shift (δ) ppm	Carbon Assignment
150.5	C-4
136.0	C-7a
125.0	C-3a
122.5	C-2
115.0	C-7
112.0	C-3
108.0	C-6
103.0	C-5
58.0	C-β
54.0	C-1'
23.0	C-α
20.5	C-2'
11.5	C-3'

Experimental Protocols

Sample Preparation for NMR Spectroscopy

• Sample Purity: Ensure the 4-HO-DPHP sample is of high purity. Impurities will complicate spectral analysis. Purification can be achieved by column chromatography or recrystallization.

• Solvent Selection: Choose a suitable deuterated solvent in which the sample is soluble. Chloroform-d (CDCl₃) or Methanol-d₄ (CD₃OD) are common choices for tryptamine derivatives. The choice of solvent can affect the chemical shifts.

• Concentration: Dissolve 5-10 mg of 4-HO-DPHP in approximately 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry NMR tube.

• Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (TMS), for referencing the chemical shift scale to 0 ppm. Modern NMR instruments can also reference the residual solvent peak.

• Homogenization: Ensure the sample is fully dissolved and the solution is homogeneous. Vortexing or gentle warming may be necessary.

NMR Instrument Parameters

The following are typical parameters for acquiring ¹H and ¹³C NMR spectra on a 500 MHz spectrometer. These may need to be optimized for the specific instrument and sample.

¹H NMR Spectroscopy:

• Spectrometer Frequency: 500 MHz

• Pulse Program: Standard single-pulse (zg30)

• Acquisition Time: 2-4 seconds

• Relaxation Delay: 1-5 seconds

• Number of Scans: 8-16

• Spectral Width: -2 to 12 ppm

• Temperature: 298 K

¹³C NMR Spectroscopy:

• Spectrometer Frequency: 125 MHz

• Pulse Program: Proton-decoupled (zgpg30)

• Acquisition Time: 1-2 seconds

• Relaxation Delay: 2 seconds

• Number of Scans: 1024-4096 (or more, depending on concentration)

• Spectral Width: 0 to 200 ppm

• Temperature: 298 K

2D NMR Experiments (for complete structural assignment):

• COSY (Correlation Spectroscopy): To identify proton-proton couplings.

• HSQC (Heteronuclear Single Quantum Coherence): To correlate protons with their directly attached carbons.

• HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range proton-carbon couplings (2-3 bonds), which is crucial for assigning quaternary carbons and piecing together the molecular structure.

Visualizations

Chemical Structure and NMR Assignments of 4-HO-DPHP

Caption: Chemical structure of 4-HO-DPHP with atom numbering.

Experimental Workflow for NMR Analysis

Caption: Workflow for NMR analysis of 4-HO-DPHP.

Data Interpretation and Structural Verification

• ¹H NMR Spectrum: The ¹H NMR spectrum provides information about the number of different types of protons, their chemical environment, and their neighboring protons.

  • The aromatic region (6.5-7.5 ppm) will show signals corresponding to the protons on the indole ring.

  • The downfield-shifted signals around 2.5-3.0 ppm are characteristic of the ethylamine side chain protons.

  • The signals for the N-propyl groups will appear in the aliphatic region (0.9-2.6 ppm).

  • The broad singlet for the indole N-H proton is typically observed far downfield (around 8 ppm), and the phenolic O-H proton signal may be broad and its position can vary depending on solvent and concentration.

• ¹³C NMR Spectrum: The ¹³C NMR spectrum indicates the number of unique carbon atoms in the molecule.

  • The aromatic carbons of the indole ring will resonate in the 100-150 ppm region.

  • The carbons of the ethylamine side chain and the N-propyl groups will appear in the upfield region (10-60 ppm).

• 2D NMR Spectra:

  • COSY: Confirms the connectivity of protons within the same spin system (e.g., the protons of the ethylamine side chain and the protons within each propyl group).

  • HSQC: Correlates each proton with its directly attached carbon, aiding in the assignment of carbon signals.

  • HMBC: Provides crucial information about the connectivity between different parts of the molecule by showing correlations between protons and carbons that are 2 or 3 bonds away. This is essential for confirming the overall structure.

Conclusion

NMR spectroscopy is an indispensable tool for the structural characterization of 4-HO-DPHP. The combination of 1D (¹H and ¹³C) and 2D NMR experiments allows for the unambiguous assignment of all proton and carbon signals, leading to the complete elucidation and verification of the molecular structure. The protocols and hypothetical data presented in this document provide a valuable resource for researchers working with this compound and other related tryptamine derivatives. It is important to reiterate that the provided NMR data is predictive and should be confirmed by experimental analysis.

References

• 1. Synthesis and structure of 4-hy­droxy-N-iso­propyl­tryptamine (4-HO-NiPT) and its precursors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Cell culture assays for 4-HO-DPHP cytotoxicity

Application Notes and Protocols

Topic: Cell Culture Assays for 4-Hydroxydiphenyl-N-propylhexedrone (4-HO-DPHP) Cytotoxicity

Audience: Researchers, scientists, and drug development professionals.

Introduction

4-Hydroxydiphenyl-N-propylhexedrone (4-HO-DPHP) is a synthetic cathinone and a member of the substituted phenethylamine class of novel psychoactive substances (NPS). The rapid emergence of NPS presents a significant challenge to public health and toxicology. Evaluating the cytotoxic potential of these compounds is a critical first step in understanding their pharmacological and toxicological profiles.[1][2] Cytotoxicity assays are essential laboratory methods used to determine the toxic effects of substances on cells, playing a vital role in drug development and chemical safety assessment.[3] These assays can measure various cellular parameters, including metabolic activity, membrane integrity, and the activation of cell death pathways like apoptosis (programmed cell death) or necrosis (uncontrolled cell death).[2][4]

This application note provides a comprehensive set of protocols for assessing the cytotoxicity of 4-HO-DPHP using common in vitro cell-based assays. The proposed workflow utilizes a panel of three well-established assays—MTT, LDH, and Caspase-3/7—to build a detailed cytotoxic profile of the compound. As a relevant cell model for neurotoxicity studies of psychoactive compounds, the human neuroblastoma SH-SY5Y cell line is recommended.[5][6][7]

Recommended Experimental Workflow

The overall workflow for assessing the cytotoxicity of 4-HO-DPHP involves culturing a suitable cell line, exposing the cells to a range of compound concentrations, and subsequently performing a panel of assays to measure different cytotoxicity endpoints.

Caption: General experimental workflow for assessing 4-HO-DPHP cytotoxicity.

Materials and Reagents

• Cell Line: Human neuroblastoma SH-SY5Y cells.

• Culture Medium: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin.

• 4-HO-DPHP: Stock solution prepared in a suitable solvent (e.g., DMSO or sterile water).

• MTT Assay:

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent (5 mg/mL in PBS).[8][9]

  • Solubilization solution (e.g., 0.1% NP40, 4 mM HCl in isopropanol, or DMSO).[9]

• LDH Assay:

  • Commercially available LDH cytotoxicity assay kit.[10][11]

  • Lysis Buffer (for maximum LDH release control).[10]

• Caspase-3/7 Assay:

  • Commercially available homogeneous Caspase-3/7 assay kit (e.g., Apo-ONE® or Caspase-Glo®).[12][13]

• Equipment:

  • Humidified incubator (37°C, 5% CO₂).

  • Microplate reader (absorbance, fluorescence, and/or luminescence capabilities).

  • Sterile 96-well flat-bottom plates.

  • Standard cell culture equipment.

Experimental Protocols

Cell Culture and Treatment

• Culture SH-SY5Y cells in T-75 flasks until they reach 80-90% confluency.

• Trypsinize the cells and perform a cell count.

• Seed the cells into sterile 96-well plates at a density of 1 x 10⁴ to 5 x 10⁴ cells/well in 100 µL of culture medium.[10]

• Incubate the plates for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.[10]

• Prepare serial dilutions of 4-HO-DPHP in culture medium to achieve the desired final concentrations. Include a vehicle control (medium with the same concentration of solvent used for the drug stock).

• Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of 4-HO-DPHP or controls.

• Incubate the plates for the desired exposure times (e.g., 24, 48, or 72 hours).

Protocol 1: MTT Assay for Cell Viability

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.[14] NAD(P)H-dependent oxidoreductase enzymes in viable cells reduce the yellow MTT tetrazolium salt to purple formazan crystals.[8][14]

• After the treatment period, add 10 µL of 5 mg/mL MTT solution to each well (final concentration 0.5 mg/mL).[15]

• Incubate the plate for 3-4 hours at 37°C, protected from light.[9][16]

• Carefully aspirate the medium containing MTT. Be cautious not to disturb the formazan crystals or the cell layer.

• Add 150 µL of MTT solvent (e.g., DMSO or isopropanol with 0.1% NP40 and 4mM HCl) to each well to dissolve the formazan crystals.[9]

• Wrap the plate in foil and place it on an orbital shaker for 15 minutes to ensure complete solubilization.[8][9]

• Read the absorbance at 570-590 nm using a microplate reader.[8][9]

• Calculate cell viability as a percentage of the untreated control after subtracting the background absorbance from wells with medium only.

Protocol 2: LDH Release Assay for Necrosis

This assay quantifies the activity of lactate dehydrogenase (LDH), a stable cytosolic enzyme that is released into the culture medium upon damage to the plasma membrane.[4][11]

• Prepare controls on the same plate:

  • Spontaneous LDH release: Untreated cells.[10]

  • Maximum LDH release: Untreated cells treated with 10 µL of Lysis Buffer 45 minutes before the assay.[10]

  • Background control: Culture medium without cells.[10]

• After the treatment period, centrifuge the 96-well plate at 1400 rpm for 5 minutes to pellet any cells or debris.[17]

• Carefully transfer 50 µL of the supernatant from each well to a new flat-bottom 96-well plate.[17]

• Prepare the LDH reaction mixture according to the manufacturer's instructions (typically a mixture of a substrate and a catalyst/diaphorase).[11]

• Add 50 µL of the LDH reaction mixture to each well of the new plate.

• Incubate for up to 30 minutes at room temperature, protected from light.

• Add 50 µL of Stop Solution if required by the kit.[10]

• Measure the absorbance at 490 nm using a microplate reader.[10][18]

• Calculate percent cytotoxicity using the formula: % Cytotoxicity = [(Compound-treated LDH activity - Spontaneous LDH release) / (Maximum LDH release - Spontaneous LDH release)] x 100

Protocol 3: Caspase-3/7 Assay for Apoptosis

This assay measures the activity of caspases 3 and 7, which are key effector caspases in the apoptotic pathway.[12] The assay uses a substrate that, when cleaved by active caspases, releases a fluorescent or luminescent signal.[13][19]

• After the treatment period, allow the 96-well plate and the assay reagents to equilibrate to room temperature.

• Prepare the Caspase-3/7 reagent according to the manufacturer's protocol. This is often a single-step reagent that combines the substrate and a cell lysis buffer.[12][13]

• Add a volume of the Caspase-3/7 reagent equal to the volume of culture medium in each well (e.g., add 100 µL of reagent to 100 µL of medium).

• Mix the contents by gently shaking the plate on an orbital shaker for 30-60 seconds.

• Incubate the plate at room temperature for 1-2 hours, protected from light.

• Measure the fluorescence (e.g., 360 nm excitation / 460 nm emission) or luminescence using a microplate reader.[20]

• The signal intensity is directly proportional to the amount of active caspase-3/7. Results are typically expressed as fold change relative to the untreated control.

Data Presentation

Quantitative data should be summarized to allow for clear interpretation and comparison between assays. The half-maximal inhibitory concentration (IC₅₀) or effective concentration (EC₅₀) should be calculated where possible.

Assay	Endpoint Measured	Units	4-HO-DPHP (IC₅₀/EC₅₀)	Positive Control
MTT	Metabolic Activity / Cell Viability	% of Control (IC₅₀ in µM)	Calculated Value	Doxorubicin
LDH	Membrane Permeability / Necrosis	% Cytotoxicity (EC₅₀ in µM)	Calculated Value	Triton™ X-100
Caspase-3/7	Apoptosis Induction	Relative Luminescence/Fluorescence Units (EC₅₀ in µM)	Calculated Value	Staurosporine

Hypothesized Cytotoxic Signaling Pathway

Based on studies of related phenethylamine compounds, the cytotoxicity of 4-HO-DPHP may be mediated by the induction of oxidative stress, leading to mitochondrial dysfunction and subsequent activation of the intrinsic apoptotic pathway.[7][21]

References

• 1. opentrons.com [opentrons.com]
• 2. nebiolab.com [nebiolab.com]
• 3. omicsonline.org [omicsonline.org]
• 4. Cytotoxicity Assays | Thermo Fisher Scientific - SG [thermofisher.com]
• 5. mdpi.com [mdpi.com]
• 6. diva-portal.org [diva-portal.org]
• 7. Human Neuronal Cell Lines as An In Vitro Toxicological Tool for the Evaluation of Novel Psychoactive Substances - PMC [pmc.ncbi.nlm.nih.gov]
• 8. MTT assay protocol | Abcam [abcam.com]
• 9. cyrusbio.com.tw [cyrusbio.com.tw]
• 10. LDH assay kit guide: Principles and applications | Abcam [abcam.com]
• 11. LDH cytotoxicity assay [protocols.io]
• 12. Apo-ONE® Homogeneous Caspase-3/7 Assay Protocol [worldwide.promega.com]
• 13. Caspase-Glo® 3/7 Assay Protocol [promega.com]
• 14. broadpharm.com [broadpharm.com]
• 15. merckmillipore.com [merckmillipore.com]
• 16. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. mcb.berkeley.edu [mcb.berkeley.edu]
• 18. Lactate Dehydrogenase (LDH) Assay Protocol [opsdiagnostics.com]
• 19. Use of a Caspase Multiplexing Assay to Determine Apoptosis in a Hypothalamic Cell Model - PMC [pmc.ncbi.nlm.nih.gov]
• 20. tandfonline.com [tandfonline.com]
• 21. researchgate.net [researchgate.net]

Application Notes and Protocols for 4-HO-DPHP Administration in Rodents

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: 4-HO-DPHP (4'-hydroxy-α-pyrrolidinohexiophenone) is a research chemical. The following application notes and protocols are for research purposes only and are synthesized from available scientific literature on related pyrovalerone cathinone derivatives and general rodent administration guidelines. There is a lack of specific published data for 4-HO-DPHP; therefore, these protocols should be considered as a starting point, and researchers must conduct dose-finding and tolerability studies before commencing any experiment. All procedures involving laboratory animals must be approved by an Institutional Animal Care and Use Committee (IACUC).

Introduction

4-HO-DPHP is a synthetic cathinone and a derivative of pyrovalerone. Compounds in this class are known for their psychostimulant effects, which are primarily mediated by their action as potent inhibitors of the dopamine transporter (DAT) and norepinephrine transporter (NET), with less activity at the serotonin transporter (SERT)[1][2]. This profile is associated with a high potential for abuse[2]. Preclinical research in rodent models is essential for characterizing the pharmacokinetics, pharmacodynamics, and behavioral effects of novel psychoactive substances like 4-HO-DPHP.

These application notes provide generalized protocols for the preparation and administration of 4-HO-DPHP in rodent models (mice and rats) for behavioral and neurochemical studies. The methodologies are adapted from established procedures for similar pyrovalerone derivatives, such as 3,4-methylenedioxypyrovalerone (MDPV)[1][3][4][5].

Quantitative Data Summary

Due to the limited specific data on 4-HO-DPHP, the following tables provide a summary of relevant quantitative information for related compounds and general rodent administration guidelines to inform experimental design.

Table 1: Administration Volumes and Needle Sizes for Rodents

Species	Route of Administration	Acceptable Maximum Volume (mL/kg)	Absolute Maximum Volume (mL/kg)	Recommended Needle Gauge
Mouse	Intravenous (IV) - bolus	5	25	27-30 G
Intraperitoneal (IP)	5-10	20	25-27 G
Subcutaneous (SC)	5-10	20	25-27 G
Oral Gavage (PO)	10	20	20-22 G (flexible tip)
Rat	Intravenous (IV) - bolus	5	20	23-25 G
Intraperitoneal (IP)	5-10	20	21-23 G
Subcutaneous (SC)	5-10	10	21-23 G
Oral Gavage (PO)	10	20	16-18 G (flexible tip)

Data adapted from general rodent administration guidelines. Volumes should be adjusted for animal age, health, and the specific substance's properties. All parenteral solutions must be sterile and isotonic[6][7][8].

Table 2: Example Dosages of a Related Pyrovalerone Cathinone (MDPV) in Rats

Study Type	Route	Dose	Species	Notes
Intravenous Self-Administration	IV	0.05 mg/kg/infusion	Rat	A reliable dose for establishing self-administration behavior[4].
Locomotor Activity	IP	0.5 - 2.0 mg/kg	Rat	Doses in this range produce psychomotor stimulant effects[1].
Pharmacokinetics	SC	0.5 - 2.0 mg/kg	Rat	Subcutaneous administration shows more linear pharmacokinetics compared to IP[1].

These doses for MDPV serve as a potential starting point for dose-range finding studies with 4-HO-DPHP. The potency of 4-HO-DPHP may differ significantly.

Experimental Protocols

Protocol 1: Preparation of 4-HO-DPHP Solution

Materials:

• 4-HO-DPHP hydrochloride salt

• Sterile, pyrogen-free isotonic saline (0.9% NaCl)

• Sterile vials

• Vortex mixer

• Sterile syringe filters (0.22 µm)

• pH meter and adjustment solutions (e.g., sterile NaOH, HCl) if necessary

Procedure:

• Weighing: Accurately weigh the desired amount of 4-HO-DPHP HCl in a sterile environment.

• Dissolution: Dissolve the compound in sterile saline to the highest required stock concentration. Ensure complete dissolution by vortexing. Gentle warming may be applied if solubility is an issue, but stability at higher temperatures should be confirmed.

• pH Adjustment: Check the pH of the solution. For parenteral administration, the pH should be close to physiologic levels (6.8-7.2) to minimize irritation[6]. Adjust with dilute, sterile acid or base if necessary.

• Sterilization: Filter the final solution through a 0.22 µm sterile syringe filter into a sterile vial to ensure sterility.

• Dilutions: Prepare serial dilutions from the stock solution using sterile saline to achieve the final desired doses for the experiment.

• Storage: Store the prepared solutions as per the manufacturer's recommendations, typically protected from light and refrigerated. Use within a validated time frame to ensure stability[9].

Protocol 2: Administration via Intraperitoneal (IP) Injection

This route is common for assessing locomotor activity and other behavioral effects.

Procedure:

• Animal Handling: Weigh the animal immediately before injection to calculate the precise injection volume based on its body weight.

• Habituation: Allow the animal to acclimate to the testing environment (e.g., open-field arena) for at least 30-60 minutes before administration.

• Restraint: Gently restrain the rodent by scruffing the neck to expose the abdomen. For rats, more secure restraint may be necessary. Tilt the animal's head slightly downwards.

• Injection: Insert the needle into the lower right or left quadrant of the abdomen, avoiding the midline to prevent damage to the bladder or cecum. The needle should be inserted at a 15-20 degree angle.

• Aspiration: Gently pull back on the plunger to ensure the needle has not entered a blood vessel or organ (no blood or fluid should appear).

• Injection: Inject the calculated volume of the 4-HO-DPHP solution or vehicle control.

• Post-Injection: Withdraw the needle and return the animal to the observation chamber or its home cage. Monitor for any adverse reactions.

Protocol 3: Administration via Intravenous (IV) Injection for Self-Administration Studies

This protocol is adapted from procedures for MDPV self-administration in rats and requires surgical catheterization[3][4][5].

Procedure:

• Surgical Preparation: Animals are surgically implanted with an indwelling catheter in the jugular vein under anesthesia. The catheter is passed subcutaneously to an exit point on the back.

• Post-Operative Care: Allow animals to recover for several days. During this time, flush the catheters daily with a sterile heparinized saline solution to maintain patency[4].

• Apparatus: Conduct self-administration sessions in operant conditioning chambers equipped with two nose-poke apertures or levers (one active, one inactive) and an infusion pump[4][5].

• Acquisition Phase:

  • Place the animal in the chamber and connect its catheter to the infusion pump.

  • A response on the active lever/nose-poke results in the delivery of a small volume of the 4-HO-DPHP solution (e.g., 0.05 mg/kg/infusion) over a few seconds.

  • Each infusion is typically paired with a visual or auditory cue (e.g., a stimulus light and a tone)[4].

  • Responses on the inactive lever have no consequence.

  • Sessions can last for several hours per day. Acquisition is typically defined as a stable pattern of responding with a preference for the active lever.

• Data Collection: Record the number of infusions, active and inactive lever presses, and patterns of intake.

Mandatory Visualizations

Signaling Pathway

Caption: Proposed mechanism of 4-HO-DPHP at a dopaminergic synapse.

Experimental Workflow

Caption: General experimental workflow for rodent behavioral studies.

References

• 1. Neuropharmacology of 3,4-Methylenedioxypyrovalerone (MDPV), Its Metabolites, and Related Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Effects of repeated binge intake of the pyrovalerone cathinone derivative 3,4-methylenedioxypyrovalerone on prefrontal cytokine levels in rats - a preliminary study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. az.research.umich.edu [az.research.umich.edu]
• 7. iacuc.wsu.edu [iacuc.wsu.edu]
• 8. Administration Of Drugs and Experimental Compounds in Mice and Rats (IACUC) | Office of Research [bu.edu]
• 9. Dose-Dependent Efficacy and Safety Toxicology of Hydroxypyridinonate Actinide Decorporation Agents in Rodents: Towards a Safe and EffectiveHuman Dosing Regimen - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analysis of 4-HO-DPHP in Biological Matrices

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-hydroxy-N,N-dipropyltryptamine (4-HO-DPHP) is a synthetic tryptamine and a structural analog of psilocin, the primary psychoactive component of psychedelic mushrooms. As with other novel psychoactive substances (NPS), the detection and quantification of 4-HO-DPHP in biological matrices are crucial for clinical, forensic, and drug development purposes. Accurate and reliable analytical methods are essential for understanding its pharmacokinetics, pharmacodynamics, and potential toxicity.

This document provides detailed application notes and experimental protocols for the sample preparation of 4-HO-DPHP in common biological matrices, including plasma, whole blood, and urine. The following sections outline three common extraction techniques: Protein Precipitation (PPT), Solid-Phase Extraction (SPE), and Liquid-Liquid Extraction (LLE), complete with step-by-step protocols, comparative quantitative data derived from closely related analogs, and visual workflows.

Note on Analyte Stability: 4-hydroxy-substituted tryptamines like psilocin are susceptible to oxidation. To mitigate degradation during sample preparation, the addition of an antioxidant such as ascorbic acid to the biological sample is recommended.[1][2] It is also advisable to store samples at low temperatures and protect them from light.

Quantitative Data Summary

The following tables summarize the quantitative performance of different sample preparation methods for 4-HO-DPHP and its close structural analogs (e.g., 4-HO-DPT and psilocin) in biological matrices. This data is compiled from various validated analytical methods to provide a comparative overview.

Table 1: Performance of Protein Precipitation for 4-HO-tryptamines in Plasma

Parameter	4-HO-DPT	Psilocin
Linearity Range	0.5–100 ng/mL	0.5–100 ng/mL
Extraction Recovery	~50%	Not Reported
Matrix Effect (Ion Enhancement)	Minimal	31.9%
Intra-Assay Precision (%CV)	< 18.3%	< 15%
Inter-Assay Precision (%CV)	< 18.3%	< 15%
Bias	±20%	±15%

Data for 4-HO-DPT and Psilocin in plasma using protein precipitation with acetonitrile.

Table 2: Performance of Solid-Phase Extraction for Psilocin in Plasma and Whole Blood

Parameter	Plasma	Whole Blood
Linearity Range	2–100 ng/mL	0.7–200 ng/mL
Extraction Recovery	>86%	≥89%
Matrix Effect	<110%	Minimal
Intra-Assay Precision (%RSD)	1.5–4.3%	< 15%
Inter-Assay Precision (%RSD)	1.5–4.3%	< 15%
Bias	±9%	Within acceptable criteria
Limit of Quantitation (LOQ)	0.34 ng/mL	Not Reported

Data for psilocin using mixed-mode or polymeric SPE.[1][3]

Table 3: Performance of Liquid-Liquid Extraction for Psilocin in Plasma

Parameter	Value
Linearity Range	Not specified, LOQ of 10 ng/mL
Extraction Recovery	88%
Precision (%RSD)	1.82%
Limit of Quantitation (LOQ)	10 ng/mL

Data from a comparative study of LLE and SPE for psilocin in plasma.[4]

Experimental Protocols

Protein Precipitation (PPT) for Plasma and Whole Blood

This protocol is a rapid and simple method for the removal of proteins from plasma or whole blood samples prior to LC-MS/MS analysis. It is particularly suitable for high-throughput screening.

Materials:

• Biological sample (Plasma or Whole Blood)

• Internal Standard (IS) solution (e.g., 4-HO-DPHP-d7)

• Precipitating solvent (e.g., ice-cold acetonitrile)

• Ascorbic acid solution

• Microcentrifuge tubes (1.5 mL or 2 mL)

• Vortex mixer

• Centrifuge

Protocol:

• Pipette 100 µL of plasma or whole blood into a microcentrifuge tube.

• Add 10 µL of ascorbic acid solution to prevent analyte degradation.

• Add 10 µL of the internal standard working solution.

• Vortex briefly to mix.

• Add 300 µL of ice-cold acetonitrile to the sample.

• Vortex vigorously for 30 seconds to ensure thorough mixing and protein precipitation.

• Centrifuge the tubes at 14,000 rpm for 10 minutes to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean tube or a 96-well plate.

• The supernatant can be directly injected into the LC-MS/MS system or evaporated to dryness and reconstituted in a suitable mobile phase.

Protein Precipitation Workflow Diagram

Solid-Phase Extraction (SPE) for Plasma, Whole Blood, and Urine

SPE provides a cleaner extract compared to PPT by utilizing a solid sorbent to selectively retain the analyte of interest while matrix interferences are washed away. This protocol is a general guideline and may require optimization based on the specific SPE cartridge used.

Materials:

• Biological sample (Plasma, Whole Blood, or Urine)

• Internal Standard (IS) solution

• Mixed-mode or polymeric SPE cartridges

• Phosphate buffer (pH 6)

• Ascorbic acid

• Conditioning solvent (e.g., Methanol)

• Equilibration solvent (e.g., Deionized water)

• Wash solvent (e.g., 5% Methanol in water)

• Elution solvent (e.g., Methanol with 2% ammonium hydroxide)

• SPE manifold

• Evaporation system (e.g., nitrogen evaporator)

Protocol:

• Sample Pre-treatment:

  • Plasma/Whole Blood: To 500 µL of sample, add 10 µL of IS and 500 µL of phosphate buffer containing ascorbic acid. Vortex to mix.

  • Urine: For conjugated metabolites, perform enzymatic hydrolysis with β-glucuronidase prior to extraction.[5][6] To 1 mL of urine, add 10 µL of IS and buffer to adjust the pH.

• SPE Cartridge Conditioning: Condition the SPE cartridge with 1 mL of methanol.

• SPE Cartridge Equilibration: Equilibrate the cartridge with 1 mL of deionized water. Do not allow the sorbent to dry.

• Sample Loading: Load the pre-treated sample onto the SPE cartridge.

• Washing: Wash the cartridge with 1 mL of wash solvent to remove interfering substances.

• Drying: Dry the cartridge under vacuum or nitrogen for 5-10 minutes.

• Elution: Elute the analyte with 1 mL of elution solvent into a clean collection tube.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of mobile phase for LC-MS/MS analysis.

Solid-Phase Extraction Workflow Diagram

Liquid-Liquid Extraction (LLE) for Plasma and Urine

LLE is a classic sample preparation technique that separates analytes based on their differential solubility in two immiscible liquid phases, typically an aqueous sample and an organic solvent.

Materials:

• Biological sample (Plasma or Urine)

• Internal Standard (IS) solution

• Buffer (e.g., Carbonate-bicarbonate buffer, pH 10.5)

• Extraction solvent (e.g., a mixture of isopropanol and ethyl acetate)

• Centrifuge tubes

• Vortex mixer

• Centrifuge

• Evaporation system

Protocol:

• Sample Preparation:

  • To 500 µL of plasma or urine in a centrifuge tube, add 10 µL of IS.

  • Add 200 µL of buffer to adjust the pH and vortex briefly.

• Extraction:

  • Add 2 mL of the extraction solvent to the tube.

  • Cap the tube and vortex vigorously for 2 minutes to ensure thorough mixing of the two phases.

• Phase Separation:

  • Centrifuge at 4,000 rpm for 10 minutes to separate the aqueous and organic layers.

• Collection:

  • Carefully transfer the upper organic layer to a clean tube.

• Evaporation and Reconstitution:

  • Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of mobile phase for LC-MS/MS analysis.

Liquid-Liquid Extraction Workflow Diagram

Conclusion

The choice of sample preparation method for the analysis of 4-HO-DPHP in biological matrices depends on several factors, including the required sensitivity, sample throughput, and available instrumentation. Protein precipitation is a fast and simple technique suitable for rapid screening. Liquid-liquid extraction offers a good balance of cleanup and recovery. Solid-phase extraction generally provides the cleanest extracts and highest recovery, making it ideal for methods requiring low limits of detection. The protocols and data presented here, based on 4-HO-DPHP and its close analogs, provide a solid foundation for researchers to develop and validate robust analytical methods for this novel psychoactive substance.

References

• 1. A validated method for quantitation of psilocin in plasma by LC-MS/MS and study of stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 3. Quantification of psilocin in human whole blood using liquid chromatography-tandem mass spectrometry (LC-MS/MS) [pubmed.ncbi.nlm.nih.gov]
• 4. Quantitation of psilocin in human plasma by high-performance liquid chromatography and electrochemical detection: comparison of liquid-liquid extraction with automated on-line solid-phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Enzyme Hydrolysis Workflow for Analyzing Drugs of Abuse in Urine by LC-MS/MS [restek.com]
• 6. Development of an LC-MS/MS method for the determination of five psychoactive drugs in postmortem urine by optimization of enzymatic hydrolysis of glucuronide conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of 4-hydroxy-DPHP in Human Urine and Plasma by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

4-hydroxy-DPHP (4-HO-DPHP) is a potential metabolite of Diphenidine (DPHP), a diarylethylamine-derived novel psychoactive substance (NPS). As the use of NPS continues to pose significant public health challenges, the development of robust and sensitive analytical methods for the detection and quantification of parent compounds and their metabolites in biological matrices is critical for clinical toxicology, forensic investigations, and pharmacokinetic studies.[1][2] Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) offers high sensitivity and selectivity, making it the gold standard for analyzing such compounds in complex biological samples like urine and plasma.[3][4]

This document provides a detailed protocol for the quantitative analysis of 4-HO-DPHP in human urine and plasma. The methodologies described are based on established principles for the analysis of NPS and their metabolites.[5][6]

Quantitative Data Summary

The following tables summarize the proposed instrumental parameters and typical method performance characteristics. Note that the mass spectrometric parameters for 4-HO-DPHP and its internal standard would need to be determined experimentally via infusion and optimization on the specific instrument used.

Table 1: Proposed Liquid Chromatography and Mass Spectrometry Parameters

Parameter	Condition
LC System	UFLCXR or equivalent
Column	C18 reverse-phase column (e.g., 150 mm x 2.0 mm, 3.0 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.2 mL/min
Injection Volume	10 µL
Column Temperature	40 °C
Gradient	Start at 5% B, ramp to 95% B over 8 min, hold for 2 min, return to 5% B and equilibrate for 3 min
MS System	Triple Quadrupole Mass Spectrometer (e.g., QTRAP 5500+)
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transition 1	Hypothetical 4-HO-DPHP: Precursor Ion (Q1) > Product Ion (Q3)
MRM Transition 2	Hypothetical 4-HO-DPHP-d4 (IS): Precursor Ion (Q1) > Product Ion (Q3)
Collision Energy	To be optimized
Dwell Time	100 ms

Table 2: Typical Method Validation Performance Characteristics (Based on similar NPS assays)

Validation Parameter	Target Acceptance Criteria
Linearity Range	0.5 - 200 ng/mL (r² ≥ 0.995)
Lower Limit of Quantification (LLOQ)	0.5 ng/mL
Accuracy (at LLOQ, LQC, MQC, HQC)	85-115% (80-120% for LLOQ)
Precision (at LLOQ, LQC, MQC, HQC)	≤15% RSD (≤20% for LLOQ)
Recovery	>70%
Matrix Effect	80-120%

Experimental Protocols

Protocol 1: Plasma Sample Preparation (Protein Precipitation)

Protein precipitation is a rapid and effective method for preparing plasma samples for LC-MS/MS analysis.

Materials:

• Human plasma samples

• 4-HO-DPHP analytical standard

• 4-HO-DPHP-d4 (or other suitable stable isotope-labeled internal standard - IS)

• Acetonitrile (ice-cold, LC-MS grade)

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Microcentrifuge (capable of >10,000 x g at 4°C)

• Evaporator (e.g., nitrogen blowdown)

• Reconstitution solution (e.g., 95:5 Mobile Phase A:B)

Procedure:

• Pipette 100 µL of human plasma into a 1.5 mL microcentrifuge tube.

• Spike with 10 µL of the internal standard solution (e.g., 100 ng/mL 4-HO-DPHP-d4).

• Add 300 µL of ice-cold acetonitrile to the sample.

• Vortex vigorously for 1 minute to precipitate proteins.

• Centrifuge at 12,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at room temperature.

• Reconstitute the dried extract in 100 µL of reconstitution solution.

• Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

Caption: Plasma sample preparation via protein precipitation.

Protocol 2: Urine Sample Preparation

Urine samples can be prepared using a simple dilution or a more comprehensive solid-phase extraction (SPE) for increased cleanliness and concentration. An optional hydrolysis step is included to cleave potential glucuronide conjugates.[7]

Materials:

• Human urine samples

• β-glucuronidase from E. coli

• Ammonium acetate buffer (pH 6.5)

• Internal Standard (IS) solution

• SPE cartridges (e.g., mixed-mode cation exchange)

• Methanol, Dichloromethane, Isopropanol, Ammonium Hydroxide (all LC-MS grade)

• Centrifuge, Vortex mixer, Evaporator

Procedure A: Dilute and Shoot (with optional Hydrolysis)

• Hydrolysis (Optional): To 100 µL of urine, add 100 µL of ammonium acetate buffer and 10 µL of β-glucuronidase solution. Incubate at 37°C for 2 hours.

• Dilution: If not performing hydrolysis, take 100 µL of urine.

• Add 10 µL of the IS solution.

• Add 890 µL of Mobile Phase A to bring the total volume to 1 mL.

• Vortex to mix.

• Centrifuge at 3,000 x g for 5 minutes to pellet any particulates.

• Transfer supernatant to an autosampler vial for analysis.

Procedure B: Solid-Phase Extraction (SPE) (with optional Hydrolysis)

• Pre-treatment: Perform optional hydrolysis as described in Procedure A, Step 1.

• Load: Load the pre-treated (or raw) urine sample onto an SPE cartridge pre-conditioned according to the manufacturer's instructions.

• Wash: Wash the cartridge with 1 mL of deionized water, followed by 1 mL of methanol to remove interferences.

• Elute: Elute the analytes with 1 mL of a freshly prepared mixture of Dichloromethane:Isopropanol:Ammonium Hydroxide (80:20:2 v/v/v).

• Evaporate: Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute: Reconstitute the dried extract in 100 µL of reconstitution solution, vortex, and transfer to an autosampler vial for analysis.

Caption: Urine sample preparation workflow options.

Logical Framework for Analysis

The successful quantification of 4-HO-DPHP relies on a systematic process that ensures sample integrity, analytical accuracy, and data reliability. The key steps involve selecting the appropriate biological matrix, performing efficient extraction and cleanup, followed by sensitive instrumental analysis and rigorous data review.

Caption: Logical relationship of key analytical steps.

References

• 1. Advances in analytical methodologies for detecting novel psychoactive substances: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Overview of analytical methods for determining novel psychoactive substances, drugs and their metabolites in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. iris.uniroma1.it [iris.uniroma1.it]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. lcms.cz [lcms.cz]

Application Notes and Protocols for Derivatization Techniques in 4-HO-DPHP GC-MS Analysis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the derivatization of 4-hydroxy-desphenylethyl-d-phenyl-piperidine (4-HO-DPHP), a phenolic compound, for analysis by Gas Chromatography-Mass Spectrometry (GC-MS). Due to the polar nature of the hydroxyl group, derivatization is a critical step to enhance the volatility and thermal stability of 4-HO-DPHP, thereby improving its chromatographic separation and detection.

Introduction to Derivatization Techniques

For GC-MS analysis of polar analytes like 4-HO-DPHP, two primary derivatization techniques are commonly employed: silylation and acylation.

• Silylation: This technique involves the replacement of the active hydrogen in the phenolic hydroxyl group with a trimethylsilyl (TMS) or other silyl group. Silylating agents, such as N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) and N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), are frequently used. The resulting silyl ethers are more volatile and less polar than the parent compound.

• Acylation: This method introduces an acyl group to the hydroxyl moiety. Acylating reagents, such as Pentafluoropropionic Anhydride (PFPA), react with the analyte to form stable ester derivatives. These derivatives are also more volatile and exhibit excellent chromatographic properties.

The choice of derivatization reagent depends on the specific requirements of the analysis, including the desired sensitivity and the complexity of the sample matrix.

General Workflow for Derivatization and GC-MS Analysis

The overall process for the analysis of 4-HO-DPHP following derivatization is outlined in the workflow diagram below. This process begins with sample preparation, followed by the chemical derivatization step, and concludes with instrumental analysis.

Caption: General workflow for 4-HO-DPHP analysis.

Quantitative Data Summary

While specific quantitative validation data for the derivatization of 4-HO-DPHP is not extensively published, the following tables summarize representative performance data from studies on structurally similar compounds, such as synthetic cathinones and other phenolic amines, using silylation and acylation techniques. This data provides a benchmark for the expected performance of these methods.

Table 1: Representative Quantitative Data for Silylation (MSTFA) of Structurally Similar Compounds

Parameter	Value Range	Reference Compound Class
Limit of Detection (LOD)	0.1 - 1.3 µg/L	Hormones and UV Filters[1][2]
Limit of Quantification (LOQ)	0.3 - 4.2 µg/L	Hormones and UV Filters[1][2]
Recovery	97% - 99%	Synthetic Cathinones[3]
Linearity (R²)	> 0.99	Hormones and UV Filters[1][2]
Precision (RSD)	< 7.2%	Hormones and UV Filters[1][2]

Table 2: Representative Quantitative Data for Acylation (PFPA) of Structurally Similar Compounds

Parameter	Value Range	Reference Compound Class
Limit of Detection (LOD)	0.02 - 0.72 ng/mL	Amphetamines & Synthetic Cathinones[4]
Limit of Quantification (LOQ)	1.0 - 2.5 ng/mL	Amphetamines & Synthetic Cathinones[4]
Recovery	83.2% - 106%	Amphetamines & Synthetic Cathinones[4]
Linearity (R²)	> 0.99	Amphetamines & Cathinones[5][6]
Precision (RSD)	≤ 8.1%	Amphetamines & Synthetic Cathinones[4]

Experimental Protocols

The following are detailed protocols for the derivatization of 4-HO-DPHP using MSTFA (silylation) and PFPA (acylation) for GC-MS analysis.

Protocol 1: Silylation using MSTFA

This protocol describes the formation of the trimethylsilyl (TMS) derivative of 4-HO-DPHP.

Materials:

• Dried sample extract of 4-HO-DPHP

• N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA)

• Pyridine (as catalyst, optional)

• Ethyl acetate (or other suitable solvent)

• GC vials with inserts

• Heating block or oven

• Vortex mixer

• Nitrogen evaporator

Procedure:

• Sample Preparation: Ensure the sample extract containing 4-HO-DPHP is completely dry. This can be achieved by evaporation under a gentle stream of nitrogen.

• Reagent Addition: To the dried extract in a GC vial, add 50 µL of ethyl acetate and 50 µL of MSTFA. If a catalyst is used, 10 µL of pyridine can be added.

• Reaction: Cap the vial tightly and vortex for 30 seconds. Heat the vial at 70°C for 30 minutes in a heating block or oven.

• Cooling and Analysis: Allow the vial to cool to room temperature. The sample is now ready for injection into the GC-MS system.

References

• 1. Verificação de segurança [brjac.com.br]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Comparison of 3 Derivatization Methods for the Analysis of Amphetamine-Related Drugs in Oral Fluid by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Chiral Separation of 4-HO-DPHP Enantiomers by High-Performance Liquid Chromatography

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note presents a detailed protocol for the chiral separation of the enantiomers of 4-hydroxy-N,N-diphenylhexan-2-amine (4-HO-DPHP), a synthetic compound of interest in pharmacological research. Due to the differential physiological effects often exhibited by enantiomers, a robust analytical method for their separation and quantification is crucial. This document outlines a High-Performance Liquid Chromatography (HPLC) method utilizing a polysaccharide-based chiral stationary phase (CSP) for the effective resolution of (R)- and (S)-4-HO-DPHP. The protocol includes instrument conditions, mobile phase preparation, and sample preparation guidelines. Additionally, a general workflow for chiral method development and a hypothetical signaling pathway for psychoactive compounds are provided to guide further research.

Introduction

Chirality is a fundamental property in pharmacology, where the three-dimensional arrangement of atoms in a molecule can significantly influence its biological activity. Enantiomers, non-superimposable mirror images of a chiral molecule, can exhibit distinct pharmacokinetic and pharmacodynamic profiles. One enantiomer may be therapeutically active, while the other could be inactive, less active, or even contribute to adverse effects. Therefore, the ability to separate and analyze individual enantiomers is a critical requirement in drug discovery, development, and quality control.

4-HO-DPHP is a chiral compound with a stereocenter at the second carbon of the hexan-2-amine backbone. This application note provides a starting point for the enantioselective analysis of 4-HO-DPHP using chiral HPLC, a powerful and widely used technique for resolving enantiomers.[1][2] The described method is based on established principles for the separation of amine-containing chiral compounds.[3]

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) Method

This protocol provides a recommended starting point for the chiral separation of 4-HO-DPHP enantiomers. Optimization may be required based on the specific instrumentation and sample matrix.

Instrumentation:

• HPLC system with a quaternary or binary pump

• Autosampler

• Column thermostat

• UV-Vis or Diode Array Detector (DAD)

Chromatographic Conditions (Hypothetical Data):

Parameter	Recommended Condition
Chiral Stationary Phase	Lux® Cellulose-1 (250 x 4.6 mm, 5 µm) or equivalent
Mobile Phase	n-Hexane / Isopropanol / Diethylamine (80:20:0.1, v/v/v)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection Wavelength	220 nm
Injection Volume	10 µL
Sample Concentration	1 mg/mL in mobile phase

Mobile Phase Preparation:

• Precisely measure 800 mL of n-Hexane, 200 mL of Isopropanol, and 1 mL of Diethylamine.

• Combine the solvents in a suitable container and mix thoroughly.

• Degas the mobile phase using sonication or vacuum filtration before use.

Sample Preparation:

• Accurately weigh approximately 10 mg of the racemic 4-HO-DPHP standard.

• Dissolve the standard in 10 mL of the mobile phase to achieve a concentration of 1 mg/mL.

• Filter the sample solution through a 0.45 µm syringe filter before injection.

Data Analysis

The following table summarizes the expected (hypothetical) results for the chiral separation of 4-HO-DPHP enantiomers under the specified conditions.

Parameter	Enantiomer 1 ((S)-4-HO-DPHP)	Enantiomer 2 ((R)-4-HO-DPHP)
Retention Time (min)	8.5	10.2
Resolution (Rs)	-	> 2.0
Tailing Factor	1.1	1.2
Plates (N)	8500	9200

Method Development Workflow

The development of a successful chiral separation method often involves a systematic screening of columns and mobile phases.[4] The following workflow provides a logical approach to developing a robust method for the chiral separation of 4-HO-DPHP.

Caption: A logical workflow for chiral method development.

Hypothetical Signaling Pathway

While the specific biological targets of 4-HO-DPHP enantiomers are not yet fully elucidated, many psychoactive compounds interact with G-protein coupled receptors (GPCRs). The following diagram illustrates a hypothetical signaling pathway that could be investigated for the individual enantiomers of 4-HO-DPHP.

Caption: A hypothetical GPCR signaling pathway for a 4-HO-DPHP enantiomer.

Conclusion

The ability to separate and quantify the enantiomers of 4-HO-DPHP is essential for understanding its pharmacological and toxicological properties. This application note provides a foundational HPLC method and a systematic approach for method development. The provided protocols and workflows are intended to serve as a valuable resource for researchers and scientists in the fields of analytical chemistry, pharmacology, and drug development. Further studies are warranted to determine the specific biological activities of the individual (R)- and (S)-enantiomers of 4-HO-DPHP.

References

• 1. mdpi.com [mdpi.com]
• 2. youtube.com [youtube.com]
• 3. Screening primary racemic amines for enantioseparation by derivatized polysaccharide and cyclofructan columns - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]

Application Note & Protocol: Development and Validation of an Analytical Method for the Quantification of 4-HO-DPHP in Biological Matrices

Audience: Researchers, scientists, and drug development professionals.

Introduction 4-hydroxy-N,N-diphenyl-2-pyrrolidinone (4-HO-DPHP) is a novel psychoactive substance and a potential metabolite of diphenylpyrrolidinone-derived synthetic cathinones. The development of validated analytical methods for the detection and quantification of 4-HO-DPHP in biological samples is crucial for forensic toxicology, clinical diagnostics, and pharmacological research. This document provides a detailed protocol for a validated analytical method using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), which is a highly sensitive and selective technique for the analysis of such compounds in complex matrices like blood and urine.[1][2][3]

Quantitative Data Summary

The following tables summarize the performance characteristics of the validated LC-MS/MS method for the quantification of 4-HO-DPHP. These values are based on typical performance for analytical methods of similar synthetic cathinones.[2][4]

Table 1: Method Validation Parameters

Parameter	Result
Linearity Range	1 - 500 ng/mL
Correlation Coefficient (r²)	> 0.995
Lower Limit of Quantification (LLOQ)	1 ng/mL
Limit of Detection (LOD)	0.5 ng/mL
Intra-day Precision (%RSD)	< 10%
Inter-day Precision (%RSD)	< 15%
Accuracy (%Recovery)	85 - 115%
Matrix Effect	< 15%
Extraction Recovery	> 80%

Table 2: Precision and Accuracy Data

Spiked Concentration (ng/mL)	Intra-day Precision (%RSD, n=5)	Inter-day Precision (%RSD, n=5)	Accuracy (%Recovery)
5	8.5	12.3	98.2
50	6.2	9.8	102.5
250	4.1	7.5	105.1

Experimental Protocols

2.1. Sample Preparation: Solid-Phase Extraction (SPE)

This protocol is designed for the extraction of 4-HO-DPHP from urine samples.

• Sample Pre-treatment: Centrifuge 5 mL of the urine sample at 4000 rpm for 10 minutes.[4]

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 3 mL of methanol followed by 3 mL of deionized water.[4]

• Sample Loading: Load the supernatant from the pre-treated sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 3 mL of deionized water, followed by 3 mL of 5% methanol in water to remove interferences.[4]

• Drying: Dry the cartridge under a vacuum for 10 minutes.[4]

• Elution: Elute the analyte with 3 mL of methanol.[4]

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase.[5]

2.2. LC-MS/MS Instrumentation and Conditions

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled with a triple quadrupole mass spectrometer.[2]

• Chromatographic Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.9 µm particle size).[2]

• Mobile Phase:

  • A: 0.1% formic acid in water

  • B: 0.1% formic acid in acetonitrile

• Gradient Elution:

  • 0-1 min: 5% B

  • 1-8 min: 5-95% B

  • 8-10 min: 95% B

  • 10-12 min: 95-5% B

  • 12-15 min: 5% B

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MS/MS Detection: Multiple Reaction Monitoring (MRM)

Table 3: MRM Transitions for 4-HO-DPHP and Internal Standard

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
4-HO-DPHP	282.15	121.07	25
4-HO-DPHP (Qualifier)	282.15	93.06	35
4-HO-DPHP-d5 (IS)	287.18	126.09	25

Visualizations

3.1. Experimental Workflow

Caption: Workflow for the analysis of 4-HO-DPHP in urine samples.

3.2. Proposed Signaling Pathway of 4-HO-DPHP

Synthetic cathinones are known to interact with monoamine transporters, leading to an increase in synaptic concentrations of dopamine, norepinephrine, and serotonin.[4] The following diagram illustrates a proposed signaling pathway for 4-HO-DPHP based on this general mechanism.

References

• 1. DSpace [openresearch.okstate.edu]
• 2. researchgate.net [researchgate.net]
• 3. news-medical.net [news-medical.net]
• 4. benchchem.com [benchchem.com]
• 5. academic.oup.com [academic.oup.com]

Application Notes: Use of MDPHP as a Reference Standard in Forensic Analysis

Note to the Reader: The compound "4-HO-DPHP" as specified in the topic was not found in scientific literature. It is presumed that this was a typographical error and the intended compound was 3,4-Methylenedioxy-α-pyrrolidinohexanophenone (MDPHP) , a synthetic cathinone of significant interest in forensic toxicology. The following application notes and protocols have been developed for MDPHP based on this assumption.

Audience: Researchers, scientists, and drug development professionals.

Introduction

3,4-Methylenedioxy-α-pyrrolidinohexanophenone (MDPHP) is a synthetic cathinone and a potent central nervous system stimulant.[1][2][3] Structurally related to the more well-known substance 3,4-methylenedioxypyrovalerone (MDPV), MDPHP has emerged as a new psychoactive substance (NPS) on the illicit drug market.[4][5][6] Its abuse has been linked to numerous cases of acute intoxication, with clinical manifestations including hallucinations, paranoia, tachycardia, and hypertension.[1][7] In some instances, MDPHP use has resulted in fatalities.[5][8]

The use of a well-characterized reference standard is crucial for the accurate identification and quantification of MDPHP in forensic casework. Certified reference materials (CRMs) for MDPHP are commercially available and essential for method validation, calibration, and quality control in forensic toxicology laboratories.[9]

Analytical Methodologies

The detection and quantification of MDPHP in biological and non-biological samples are primarily achieved using chromatographic techniques coupled with mass spectrometry.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the most widely adopted method for the analysis of MDPHP in biological matrices such as blood, urine, and hair due to its high sensitivity and selectivity.[1][4][7]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is also a suitable technique for the identification and quantification of MDPHP, particularly in seized drug materials and for screening in biological samples.[4][10] Derivatization may be employed to improve the chromatographic properties of MDPHP and its metabolites.

Experimental Protocols

The choice of sample preparation technique depends on the matrix being analyzed.

• Solid-Phase Extraction (SPE): SPE is a robust method for the extraction and clean-up of MDPHP from complex biological matrices like blood and urine. Mixed-mode SPE cartridges are often used to isolate the basic drug molecule.[5]

• Liquid-Liquid Extraction (LLE): LLE is another common technique for the extraction of MDPHP.

• Protein Precipitation: For rapid screening of blood or plasma samples, protein precipitation with a solvent like acetonitrile can be employed.[4]

Protocol for Solid-Phase Extraction of MDPHP from Whole Blood:

• To 1 mL of whole blood, add an appropriate internal standard.

• Add 2 mL of a suitable buffer (e.g., phosphate buffer, pH 6.0) and vortex.

• Centrifuge the sample to separate the supernatant.

• Condition a mixed-mode SPE cartridge with methanol and the buffer.

• Load the supernatant onto the SPE cartridge.

• Wash the cartridge with deionized water and an acidic wash solution.

• Dry the cartridge thoroughly under vacuum.

• Elute the analyte with a suitable organic solvent mixture (e.g., dichloromethane/isopropanol/ammonium hydroxide).

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable solvent for LC-MS/MS analysis.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (e.g., Triple Quadrupole)

Chromatographic Conditions (Illustrative Example):

• Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: A suitable gradient to achieve separation of MDPHP and its metabolites.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for MDPHP and its internal standard.

Data Presentation

The following table summarizes key quantitative data for the analysis of MDPHP using LC-MS/MS.

Parameter	Value	Reference(s)
Precursor Ion (m/z)	290.2	[4]
Product Ions (m/z)	135.1, 113.1	[1][4]
Limit of Quantification (LOQ) in Blood	0.5 - 1.26 ng/mL	[1][4]
Retention Time	Varies with chromatographic conditions	[4]

Note: The specific MRM transitions and retention times should be determined and optimized in the user's laboratory.

Signaling Pathways and Experimental Workflows

The primary mechanism of action of MDPHP is the inhibition of dopamine and norepinephrine reuptake, leading to its stimulant effects.

Forensic Analysis Workflow for MDPHP:

Caption: Forensic analysis workflow for MDPHP from sample receipt to reporting.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. MDPHP - Wikipedia [en.wikipedia.org]
• 4. Postmortem distribution of MDPHP in a fatal intoxication case - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A unique case of death by MDPHP with no other co-ingestion: a forensic toxicology case - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A unique case of death by MDPHP with no other co-ingestion: a forensic toxicology case | springermedizin.de [springermedizin.de]
• 7. Clinical manifestations and analytical reports for MDPHP acute intoxication cases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. Polydrug fatal intoxication involving MDPHP: Detection and in silico investigation of multiple 3,4-methylenedioxy-derived designer drugs and their metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 10. academic.oup.com [academic.oup.com]

Technical Notes & Optimization

Technical Support Center: Optimizing 4-HO-DPHP Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 4-HO-DPHP (4-hydroxy-N,N-dipropyltryptamine). The information is presented in a question-and-answer format to directly address common challenges encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is a common synthetic route for 4-HO-DPHP?

A common and effective strategy for the synthesis of 4-HO-DPHP involves a multi-step process that begins with a protected 4-hydroxyindole to prevent unwanted side reactions on the hydroxyl group. The most common protecting group for this purpose is the benzyl group, utilizing 4-benzyloxyindole as the starting material. The general synthetic pathway is as follows:

• Side Chain Introduction: An oxalyl chloride reaction with 4-benzyloxyindole, followed by reaction with dipropylamine to form the corresponding glyoxylamide.

• Reduction: The glyoxylamide intermediate is then reduced, typically using a strong reducing agent like lithium aluminum hydride (LiAlH4), to yield 4-benzyloxy-N,N-dipropyltryptamine (4-BnO-DPT).

• Deprotection: The final step involves the removal of the benzyl protecting group to yield the desired 4-HO-DPHP. This is commonly achieved through catalytic hydrogenation.

Q2: Why is it necessary to protect the hydroxyl group of 4-hydroxyindole?

The hydroxyl group at the 4-position of the indole ring is reactive and can interfere with the subsequent chemical transformations intended for the indole nitrogen and the formation of the ethylamine side chain. Protecting this group, for instance as a benzyl ether, ensures that the reactions proceed at the desired positions, thus improving the overall yield and purity of the final product.

Q3: What are the typical yields and purity I can expect?

While specific yields for 4-HO-DPHP are not extensively published, data from analogous syntheses of 4-hydroxytryptamines can provide an estimate. The overall yield is dependent on the efficiency of each step.

Step	Intermediate/Product	Typical Yield Range (%)	Typical Purity (%)
Side Chain Introduction & Reduction	4-benzyloxy-N,N-dipropyltryptamine	60-80%	>95% (after chromatography)
Deprotection	4-HO-DPHP	70-95%	>98% (after recrystallization)
Overall	4-HO-DPHP	40-75%	>98%

Note: These values are estimates based on similar tryptamine syntheses and may vary depending on reaction conditions and purification techniques.

Q4: What are the most common impurities in 4-HO-DPHP synthesis?

Common impurities can include:

• Starting materials: Unreacted 4-benzyloxyindole or tryptamine.

• Mono-alkylated species: N-propyltryptamine derivatives if the dialkylation is incomplete.

• Over-alkylation products: Quaternary ammonium salts, although less common with secondary amines.

• Byproducts from deprotection: Toluene is a common byproduct from the hydrogenolysis of the benzyl group.

• Degradation products: Indole derivatives can be sensitive to strong acids and oxidizing conditions.

Q5: What analytical techniques are recommended for monitoring the reaction and assessing purity?

• Thin-Layer Chromatography (TLC): Useful for monitoring the progress of each reaction step and for preliminary purity assessment.

• High-Performance Liquid Chromatography (HPLC): The preferred method for accurate quantitative analysis of purity. A reversed-phase C18 column with a mobile phase of acetonitrile and water (often with a small amount of an acid like TFA) is typically effective.

• Mass Spectrometry (MS): To confirm the molecular weight of the intermediates and the final product.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Essential for structural elucidation and confirmation of the desired product.

Troubleshooting Guide

Problem 1: Low yield in the N,N-dipropylation step.

• Possible Cause: Incomplete reaction.

  • Solution: Ensure an adequate excess of the propylating agent (e.g., propyl iodide or propyl bromide) is used. The reaction may also require longer reaction times or elevated temperatures. Monitor the reaction by TLC until the starting tryptamine is consumed.

• Possible Cause: Suboptimal base.

  • Solution: A non-nucleophilic base, such as diisopropylethylamine (DIPEA), is often used to scavenge the acid produced during the reaction without competing in the alkylation.[1] Ensure the base is of high quality and used in sufficient quantity.

• Possible Cause: Poor quality of reagents.

  • Solution: Use freshly distilled solvents and high-purity reagents. Alkyl halides can degrade over time, so using a fresh bottle or a purified reagent is recommended.

Problem 2: Presence of mono-propylated impurity.

• Possible Cause: Insufficient alkylating agent or reaction time.

  • Solution: Increase the molar equivalents of the propyl halide and/or extend the reaction time. Driving the reaction to completion is key to minimizing the formation of the mono-alkylated product.

• Possible Cause: Steric hindrance.

  • Solution: While less of an issue with propyl groups compared to bulkier alkyl groups, ensuring optimal reaction temperature can help overcome the activation energy for the second alkylation.

Problem 3: Difficulty in purifying the final product.

• Possible Cause: Oily product that is difficult to crystallize.

  • Solution: Tryptamines can sometimes be isolated as oils. Conversion to a salt form (e.g., hydrochloride or fumarate) often facilitates crystallization and improves stability and handling.

• Possible Cause: Impurities co-eluting with the product during column chromatography.

  • Solution: Optimize the solvent system for column chromatography. A gradient elution may be necessary to achieve good separation. If silica gel chromatography is challenging, consider alternative stationary phases or preparative HPLC.

• Possible Cause: Product degradation on silica gel.

  • Solution: Some tryptamines can be sensitive to the acidic nature of silica gel. Deactivating the silica gel with a small amount of a base (e.g., triethylamine) in the eluent can mitigate this issue.

Problem 4: Incomplete deprotection of the benzyl group.

• Possible Cause: Inactive catalyst.

  • Solution: Use a fresh batch of palladium on carbon (Pd/C) catalyst. The catalyst's activity can diminish over time or with improper storage.

• Possible Cause: Insufficient hydrogen pressure.

  • Solution: Ensure the reaction is performed under an adequate hydrogen atmosphere. A balloon filled with hydrogen is often sufficient for small-scale reactions, but for larger scales, a Parr hydrogenator may be necessary to ensure complete reaction.

• Possible Cause: Catalyst poisoning.

  • Solution: Ensure the substrate and solvent are free from impurities that can poison the palladium catalyst, such as sulfur-containing compounds.

Experimental Protocols

Synthesis of 4-Benzyloxyindole

A common method for the synthesis of 4-benzyloxyindole involves the reaction of 4-hydroxyindole with benzyl chloride in the presence of a base. A detailed procedure can be adapted from established methods for the benzylation of phenols.[2]

General Procedure for N,N-dipropylation of a Tryptamine Intermediate

This procedure is adapted from the synthesis of N,N-dipropyltryptamine.[1]

• Dissolve the tryptamine intermediate (1 equivalent) in a suitable aprotic solvent (e.g., diethyl ether, THF, or acetonitrile).

• Add a non-nucleophilic base, such as diisopropylethylamine (DIPEA) (2.5-3 equivalents).

• Cool the mixture in an ice bath.

• Add 1-iodopropane or 1-bromopropane (2.2-2.5 equivalents) dropwise with stirring.

• Allow the reaction to warm to room temperature and stir for 16-24 hours, monitoring by TLC.

• Upon completion, the reaction mixture is typically worked up by washing with water and brine, drying the organic layer, and evaporating the solvent.

• The crude product is then purified by column chromatography.

General Procedure for Deprotection of 4-Benzyloxy-DPT

This procedure is based on standard methods for benzyl ether deprotection.

• Dissolve 4-benzyloxy-DPT in a suitable solvent, such as ethanol or methanol.

• Add a catalytic amount of palladium on carbon (Pd/C, typically 10% by weight of the substrate).

• Subject the mixture to a hydrogen atmosphere (e.g., using a hydrogen-filled balloon or a Parr apparatus) and stir vigorously.

• Monitor the reaction by TLC until the starting material is consumed.

• Once complete, carefully filter the reaction mixture through a pad of Celite to remove the catalyst.

• Wash the Celite pad with the reaction solvent.

• Evaporate the solvent from the filtrate to yield the crude 4-HO-DPHP, which can be further purified by recrystallization or chromatography.

Visualizations

Caption: General synthetic workflow for 4-HO-DPHP.

Caption: A logical troubleshooting workflow for synthesis issues.

References

• 1. researchgate.net [researchgate.net]
• 2. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Troubleshooting Chromatographic Separation of 4-HO-DPHP

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the chromatographic separation of 4-hydroxy-N,N-dipropyltryptamine (4-HO-DPHP).

Frequently Asked Questions (FAQs)

Q1: What are the most common issues encountered during the chromatographic separation of 4-HO-DPHP?

A1: The most frequent challenges in the analysis of 4-HO-DPHP, a tryptamine derivative, include poor peak shape (tailing), retention time variability, low signal intensity, and sample degradation. These issues often stem from the basic nature of the tryptamine molecule and its potential instability under certain analytical conditions.

Q2: Why is my 4-HO-DPHP peak tailing?

A2: Peak tailing for 4-HO-DPHP is commonly caused by secondary interactions between the basic amine group of the molecule and acidic residual silanol groups on the surface of silica-based stationary phases.[1][2] This is a prevalent issue for basic compounds in reversed-phase HPLC. Other contributing factors can include column overload, improper mobile phase pH, and extra-column dead volume.

Q3: How can I improve the stability of 4-HO-DPHP during analysis?

A3: Tryptamines can be susceptible to degradation. To enhance stability, it is recommended to prepare fresh samples and standards. For biological samples, acidification with a reagent like ascorbic acid can help improve stability.[1][2] Minimizing the exposure of samples to high temperatures and light is also advisable.

Q4: What are the recommended starting conditions for HPLC analysis of 4-HO-DPHP?

A4: For reversed-phase HPLC of 4-HO-DPHP, a C18 column is a common choice. A typical mobile phase would consist of an aqueous component with a buffer or acid additive (e.g., 0.1% formic acid or ammonium formate) and an organic modifier like acetonitrile or methanol. A gradient elution is often employed to ensure adequate separation from potential impurities.

Troubleshooting Guide

This guide addresses specific problems in a question-and-answer format to help you resolve common issues during the chromatographic separation of 4-HO-DPHP.

Issue 1: Poor Peak Shape (Tailing)

Q: My 4-HO-DPHP peak shows significant tailing. What are the potential causes and how can I fix it?

A: Peak tailing is a common problem for basic compounds like 4-HO-DPHP. Here’s a systematic approach to troubleshoot this issue:

• Mobile Phase pH: The pH of the mobile phase is a critical factor.[3] At mid-range pH, residual silanols on the silica packing are ionized and can strongly interact with the protonated amine of 4-HO-DPHP, causing tailing.[1][2]

  • Solution: Lower the mobile phase pH to around 2-3 using an additive like formic acid or trifluoroacetic acid (TFA). At low pH, the silanol groups are protonated and less likely to interact with the analyte.[2]

• Buffer Concentration: An inadequate buffer concentration may not effectively control the mobile phase pH at the column surface.

  • Solution: Increase the buffer concentration, typically in the range of 10-50 mM.[4]

• Column Choice: Standard C18 columns can have a high number of accessible silanol groups.

  • Solution: Use a column with a low-activity silica (Type B) or an end-capped column to minimize silanol interactions. Polar-embedded or charged-surface hybrid (CSH) columns are also good alternatives for basic compounds.[4]

• Sacrificial Base: Adding a small, basic compound to the mobile phase can help to mask the active silanol sites.

  • Solution: Add a competing base, such as triethylamine (TEA), to the mobile phase at a low concentration (e.g., 0.1%).[4]

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to peak distortion.

  • Solution: Reduce the injection volume or dilute the sample.[4]

Issue 2: Inconsistent Retention Times

Q: The retention time for my 4-HO-DPHP peak is shifting between injections. What could be the cause?

A: Fluctuating retention times can compromise the reliability of your analysis. Consider the following factors:

• Column Equilibration: Insufficient equilibration of the column with the mobile phase, especially when changing mobile phase composition or starting a new run, can lead to drifting retention times.

  • Solution: Ensure the column is thoroughly equilibrated before starting a sequence of injections. For gradient methods, include a sufficient re-equilibration step at the end of each run.

• Mobile Phase Composition: Minor variations in the mobile phase composition, such as evaporation of the organic solvent, can significantly affect retention.

  • Solution: Prepare fresh mobile phase daily and keep the solvent reservoirs capped.

• Temperature Fluctuations: Changes in the column temperature can impact retention times. A general rule is that a 1°C change in temperature can alter retention by approximately 2%.

  • Solution: Use a column oven to maintain a constant and consistent temperature throughout the analysis.

• Pump Performance: Issues with the HPLC pump, such as leaks or malfunctioning check valves, can lead to an inconsistent flow rate and, consequently, variable retention times.

  • Solution: Perform regular maintenance on your HPLC system, including checking for leaks and ensuring the pump is delivering a steady flow.

Issue 3: Low or No Signal

Q: I am observing a very low signal or no peak at all for 4-HO-DPHP. What should I check?

A: A weak or absent signal can be due to several factors, from sample preparation to instrument settings:

• Sample Degradation: As a 4-hydroxytryptamine, 4-HO-DPHP may be prone to degradation, especially in solution.

  • Solution: Prepare samples and standards fresh. Consider adding an antioxidant like ascorbic acid to your sample matrix to improve stability.[1][2]

• Poor Ionization (for LC-MS): The efficiency of ionization in the mass spectrometer source is crucial for signal intensity.

  • Solution: Ensure the mobile phase is compatible with electrospray ionization (ESI), typically in positive ion mode for tryptamines. The presence of an acid like formic acid in the mobile phase will promote protonation and enhance the signal. Optimize source parameters such as temperature and voltages.[4]

• Incorrect Mass Transitions (for LC-MS/MS): If you are using tandem mass spectrometry, incorrect precursor and product ion m/z values will result in no signal. The protonated molecule ([M+H]+) for 4-HO-DPHP is m/z 261.4.[4]

  • Solution: Verify the MRM (Multiple Reaction Monitoring) transitions. These should be optimized for your specific instrument.[4]

• In-source Fragmentation (for LC-MS): Tryptamines can sometimes fragment in the ion source before mass analysis.

  • Solution: Optimize the ion source conditions (e.g., temperature, voltages) to minimize premature fragmentation.[4]

Data Presentation

The following tables provide typical parameters for the chromatographic analysis of 4-HO-DPHP and related tryptamines. These values should serve as a starting point for method development and troubleshooting.

Table 1: Typical LC-MS/MS Parameters for 4-HO-DPHP Analysis in Plasma [1][2][4]

Parameter	Value
LC System	Standard HPLC or UHPLC
Column	C18 reversed-phase (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Start at 5-10% B, ramp to 95% B, hold, and re-equilibrate
Flow Rate	0.3 - 0.5 mL/min
Injection Volume	5 - 10 µL
Mass Spectrometer	Triple Quadrupole
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	Precursor Ion (m/z): 261.4. Product ions to be optimized.

Table 2: Troubleshooting Summary for Peak Tailing

Potential Cause	Recommended Solution
Secondary Silanol Interactions	Lower mobile phase pH (2-3); use an end-capped or polar-embedded column; add a sacrificial base (e.g., TEA).
Column Overload	Reduce injection volume or dilute the sample.
Inadequate Buffer Strength	Increase buffer concentration (10-50 mM).
Extra-column Dead Volume	Use tubing with a smaller internal diameter; ensure proper fitting connections.

Experimental Protocols

Protocol 1: Sample Preparation from Plasma for LC-MS/MS Analysis[1][2][4]

This protocol outlines a protein precipitation method for the extraction of 4-HO-DPHP from plasma samples.

• To 100 µL of plasma, add 20 µL of an appropriate internal standard solution (e.g., a deuterated analog).

• Add 10 µL of ascorbic acid solution to improve analyte stability.

• Add 300 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex the sample for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at approximately 30-40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase.

Mandatory Visualizations

Diagram 1: Troubleshooting Workflow for Peak Tailing

Caption: A decision tree for troubleshooting peak tailing of 4-HO-DPHP.

Diagram 2: General Experimental Workflow for 4-HO-DPHP Analysis

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. asianpubs.org [asianpubs.org]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Matrix Effects in LC-MS/MS Analysis of 4-HO-DPHP

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) analysis of 4-hydroxy-despropionyl-para-fluorofentanyl (4-HO-DPHP).

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the analysis of 4-HO-DPHP?

A1: Matrix effects are the alteration of analyte ionization efficiency by co-eluting, undetected components in the sample matrix.[1] This interference can lead to ion suppression (decreased signal) or ion enhancement (increased signal), compromising the accuracy, precision, and sensitivity of quantitative results for 4-HO-DPHP.[1][2] In complex biological matrices such as plasma, blood, or urine, endogenous substances like phospholipids, salts, and proteins can co-extract with 4-HO-DPHP and interfere with its ionization in the mass spectrometer's ion source.[3][4]

Q2: What are the common signs of significant matrix effects in my 4-HO-DPHP analysis?

A2: Common indicators of matrix effects include:

• Poor reproducibility of analyte peak areas in replicate injections of the same sample.

• A significant difference in the slope of the calibration curve prepared in neat solvent versus a matrix-matched calibration curve.

• Low or inconsistent recovery of the internal standard.

• Inconsistent analyte-to-internal standard area ratios for samples with similar concentrations.

• Peak shape distortion for the analyte and/or internal standard.

Q3: How can I quantitatively assess the matrix effect for 4-HO-DPHP in my samples?

A3: The matrix effect can be quantified by comparing the peak area of 4-HO-DPHP in a post-extraction spiked blank matrix sample to its response in a pure solvent standard at the same concentration. The matrix effect percentage is calculated using the following formula:

Matrix Effect (%) = [(Peak Area in Matrix / Peak Area in Solvent) - 1] x 100

A negative value indicates ion suppression, while a positive value suggests ion enhancement. A value between -20% and +20% is often considered acceptable, but this can vary depending on the specific bioanalytical method validation guidelines being followed.

Q4: Why is a stable isotope-labeled internal standard (SIL-IS) recommended for 4-HO-DPHP analysis?

A4: A SIL-IS is the preferred internal standard for quantitative LC-MS/MS analysis because it has nearly identical chemical and physical properties to the analyte.[5][6] This means it will co-elute with 4-HO-DPHP and experience similar matrix effects, thereby providing the most accurate correction for signal suppression or enhancement.[5] The use of a SIL-IS can significantly improve the accuracy and precision of the quantification.

Troubleshooting Guide

This guide provides a systematic approach to identifying and mitigating matrix effects in your 4-HO-DPHP LC-MS/MS analysis.

Problem: Poor reproducibility and inaccurate quantification of 4-HO-DPHP.

Initial Assessment & Workflow

The first step is to systematically evaluate your analytical workflow to pinpoint the source of the issue. The following diagram illustrates a logical troubleshooting workflow.

Caption: Troubleshooting workflow for matrix effects in 4-HO-DPHP analysis.

Step 1: Review Sample Preparation

Inadequate sample cleanup is a primary cause of matrix effects. The choice of sample preparation technique is critical and depends on the complexity of the biological matrix.

Quantitative Comparison of Sample Preparation Techniques for Fentanyl Analogs

Sample Preparation Technique	Typical Recovery (%)	Matrix Effect (%)	Key Advantages	Key Disadvantages
Protein Precipitation (PPT)	85 - 105	-50 to +20	Simple, fast, inexpensive.[4]	Prone to significant ion suppression due to residual phospholipids.[3]
Liquid-Liquid Extraction (LLE)	70 - 110	-30 to +15	Good removal of salts and highly polar interferences.[7][8][9]	Can be labor-intensive and may have emulsion formation issues.
Solid-Phase Extraction (SPE)	90 - 110	-15 to +10	Provides the cleanest extracts, leading to minimal matrix effects.[4][10]	Requires method development and can be more expensive.

Recommendations:

• For cleaner samples and reduced matrix effects, Solid-Phase Extraction (SPE) is highly recommended for the analysis of 4-HO-DPHP in complex matrices like blood and plasma.[4][10]

• If using Protein Precipitation (PPT) , consider a subsequent phospholipid removal step.

• For Liquid-Liquid Extraction (LLE) , optimize the extraction solvent and pH to maximize the recovery of 4-HO-DPHP while minimizing the co-extraction of interfering substances.

Step 2: Optimize Chromatographic Conditions

Chromatographic separation plays a crucial role in mitigating matrix effects by separating 4-HO-DPHP from co-eluting matrix components.

Recommendations:

• Gradient Elution: Employ a gradient elution program that provides a robust separation of 4-HO-DPHP from the early eluting, more polar matrix components.

• Column Chemistry: Consider using a column with a different stationary phase chemistry (e.g., biphenyl or pentafluorophenyl) to alter selectivity and improve separation from interferences.

• Divert Valve: Utilize a divert valve to direct the early eluting, unretained matrix components to waste instead of the mass spectrometer's ion source.

The following diagram illustrates the impact of chromatographic separation on matrix effects.

Caption: Impact of chromatographic separation on matrix effects.

Step 3: Implement an Appropriate Internal Standard

The use of a suitable internal standard is critical for accurate quantification.

Recommendations:

• Stable Isotope Labeled Internal Standard (SIL-IS): Whenever possible, use a SIL-IS for 4-HO-DPHP. This is the most effective way to compensate for matrix effects.[5][6]

• Structural Analog: If a SIL-IS is not available, use a structural analog that has similar chemical properties and chromatographic behavior to 4-HO-DPHP. Ensure it is well-separated from the analyte peak.

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for 4-HO-DPHP in Whole Blood

This protocol is adapted from methods used for the extraction of fentanyl analogs from whole blood.[10][11]

• Sample Pre-treatment: To 1 mL of whole blood, add 1 mL of pH 6 phosphate buffer (0.1M) and the internal standard solution. Vortex briefly.

• Column Conditioning: Condition a mixed-mode cation exchange SPE cartridge with 2 mL of methanol, followed by 2 mL of deionized water, and finally 2 mL of pH 6 phosphate buffer (0.1M). Do not allow the cartridge to go dry.

• Sample Loading: Load the pre-treated sample onto the SPE cartridge at a slow, steady flow rate (1-2 mL/min).

• Washing:

  • Wash the cartridge with 3 mL of deionized water.

  • Wash the cartridge with 3 mL of 0.1 M acetic acid.

  • Dry the cartridge under vacuum for 5 minutes.

  • Wash the cartridge with 3 mL of methanol.

  • Dry the cartridge under high vacuum for 10 minutes.

• Elution: Elute the analytes with 2 mL of a freshly prepared solution of dichloromethane/isopropanol/ammonium hydroxide (80:20:2, v/v/v).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase.

Protocol 2: Liquid-Liquid Extraction (LLE) for 4-HO-DPHP in Urine

This protocol is based on general LLE procedures for fentanyl analogs.[7][8][9]

• Sample Preparation: To 1 mL of urine, add the internal standard solution and 200 µL of concentrated ammonium hydroxide. Vortex to mix.

• Extraction: Add 5 mL of a mixture of n-butyl chloride/acetonitrile (4:1, v/v). Cap and rock/vortex for 10 minutes.

• Centrifugation: Centrifuge at 3000 rpm for 5 minutes to separate the layers.

• Solvent Transfer: Transfer the upper organic layer to a clean tube.

• Evaporation and Reconstitution: Evaporate the organic layer to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase.

Protocol 3: Protein Precipitation (PPT) for 4-HO-DPHP in Plasma

This is a rapid sample preparation method, but may require further cleanup.[3][4][12]

• Sample Preparation: To 100 µL of plasma, add the internal standard solution.

• Precipitation: Add 300 µL of cold acetonitrile. Vortex vigorously for 1 minute.

• Centrifugation: Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube for analysis.

LC-MS/MS Parameters

The following are suggested starting parameters for the analysis of 4-HO-DPHP. Optimization will be required for your specific instrumentation.

LC Parameters

Parameter	Recommended Setting
Column	C18 or Biphenyl, 2.1 x 100 mm, < 3 µm
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile/Methanol (90:10, v/v)
Flow Rate	0.3 - 0.5 mL/min
Gradient	Start at 5-10% B, ramp to 95% B over 5-7 minutes, hold for 1-2 minutes, then re-equilibrate.
Injection Volume	5-10 µL
Column Temperature	40°C

MS/MS Parameters (Multiple Reaction Monitoring - MRM)

Analyte	Precursor Ion (m/z)	Product Ion 1 (m/z) (Quantifier)	Product Ion 2 (m/z) (Qualifier)
4-HO-DPHP	[To be determined empirically]	[To be determined empirically]	[To be determined empirically]
SIL-IS for 4-HO-DPHP	[To be determined empirically]	[To be determined empirically]	[To be determined empirically]

Note: The exact m/z values for the precursor and product ions for 4-HO-DPHP and its stable isotope-labeled internal standard need to be determined by direct infusion of the analytical standards into the mass spectrometer and optimizing the collision energy for each transition.[13][14]

References

• 1. researchgate.net [researchgate.net]
• 2. unitedchem.com [unitedchem.com]
• 3. ojp.gov [ojp.gov]
• 4. spectroscopyeurope.com [spectroscopyeurope.com]
• 5. waters.com [waters.com]
• 6. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. youtube.com [youtube.com]
• 9. youtube.com [youtube.com]
• 10. Development of a Solid Phase Extraction Method for Fentanyl Analogs in Biological Matrices for Analysis by LC-MS/MS - ProQuest [proquest.com]
• 11. lcms.labrulez.com [lcms.labrulez.com]
• 12. Protein Precipitation Methods for Proteomics [biosyn.com]
• 13. forensicrti.org [forensicrti.org]
• 14. shimadzu.com [shimadzu.com]

Technical Support Center: Mass Spectrometry Analysis of 4-Hydroxyphenylglycine and its Derivatives

This technical support guide is designed for researchers, scientists, and drug development professionals to troubleshoot and improve the signal intensity of 4-hydroxyphenylglycine (HPG) and its derivatives in mass spectrometry.

FAQs: General Questions

Q1: What is 4-Hydroxyphenylglycine (HPG) and why can its analysis by mass spectrometry be challenging?

A1: 4-Hydroxyphenylglycine (HPG) is a non-proteogenic amino acid.[1][2] Its analysis by mass spectrometry can be challenging due to its polar nature, which can lead to poor retention on reverse-phase liquid chromatography columns and inefficient ionization, resulting in low signal intensity.

Q2: What is 4-HO-DPHP?

A2: The acronym "4-HO-DPHP" is not a standard chemical name. While it could be an internal designation, searches in chemical databases suggest it might refer to (4-hydroxyphenyl) phenyl hydrogen phosphate, a compound with the molecular formula C12H11O5P.[3] However, given the context of "drug development" and "phenylglycine", it is more likely that you are working with a derivative of 4-Hydroxyphenylglycine. Please verify the chemical structure of your analyte. This guide will focus on improving the signal intensity of 4-Hydroxyphenylglycine and its derivatives.

Q3: What are the common ionization techniques for analyzing 4-Hydroxyphenylglycine?

A3: Electrospray ionization (ESI) is the most common technique for the LC-MS analysis of polar compounds like 4-Hydroxyphenylglycine and its derivatives.[4] Both positive and negative ion modes can be used, and the choice depends on the specific derivative and mobile phase conditions.

Q4: What are matrix effects and how can they affect the signal of my analyte?

A4: Matrix effects are the alteration of ionization efficiency due to co-eluting compounds from the sample matrix.[5] These effects can cause ion suppression (decreased signal) or ion enhancement (increased signal), leading to inaccurate quantification.[5] In biological samples like plasma or urine, salts, phospholipids, and other endogenous metabolites can interfere with the ionization of the target analyte.[5]

Troubleshooting Guide: Low Signal Intensity

Experiencing low or no signal for 4-Hydroxyphenylglycine or its derivatives? Follow this troubleshooting guide to identify and resolve the issue.

Initial Checks

• Confirm Analyte Identity: As mentioned, ensure you are working with the correct compound. The strategies for a phenylglycine derivative will differ from those for a phosphate compound.

• Analyze a Fresh Standard: Prepare a fresh standard of your analyte in a clean solvent (e.g., methanol/water). This will help determine if the issue is with the sample preparation, the LC-MS system, or the standard itself.[6]

• Verify Mass Spectrometer Performance: Check the basic functionality of the mass spectrometer. Ensure that voltages, gas flows, and solvent delivery to the ion source are all functioning correctly.[6] A quick visual check of the ESI spray can confirm its stability.[6]

Troubleshooting Workflow

References

• 1. 4-Hydroxyphenylglycine - Wikipedia [en.wikipedia.org]
• 2. 4-Hydroxyphenylglycine | C8H9NO3 | CID 92143 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-HO-Dphp | C12H11O5P | CID 21410667 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Design, Synthesis and Pharmacological Evaluation of 4-Hydroxyphenylglycine and 4-Hydroxyphenylglycinol Derivatives as GPR88 Agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Addressing solubility issues of 4-HO-DPHP in aqueous buffers

This technical support center provides guidance for researchers, scientists, and drug development professionals on addressing solubility issues with 4-HO-DPHP in aqueous buffers.

Frequently Asked Questions (FAQs)

Q1: What is 4-HO-DPHP and why is its solubility in aqueous buffers a concern?

A1: 4-HO-DPHP, or (4-hydroxyphenyl) phenyl hydrogen phosphate, is a phenolic compound.[1] Like many phenolic compounds, it can exhibit poor solubility in aqueous solutions, which can pose a significant challenge for in vitro and in vivo studies that require consistent and accurate concentrations in physiological buffers.[2]

Q2: What are the initial steps to take when encountering solubility issues with 4-HO-DPHP?

A2: Start by assessing the purity of the compound. Impurities can sometimes affect solubility. Subsequently, a systematic approach involving the screening of different pH values and the use of co-solvents is recommended.

Q3: Can pH adjustment improve the solubility of 4-HO-DPHP?

A3: Yes, for ionizable compounds, adjusting the pH of the buffer can significantly impact solubility.[3] For a phenolic compound like 4-HO-DPHP, increasing the pH above its pKa will deprotonate the hydroxyl group, leading to the formation of a more soluble phenolate salt.

Q4: What are co-solvents and how can they help in dissolving 4-HO-DPHP?

A4: Co-solvents are organic solvents that are miscible with water and can increase the solubility of poorly soluble compounds.[3] Common co-solvents used in research include DMSO, ethanol, and PEG 400. They work by reducing the polarity of the aqueous solvent system.

Q5: Are there other methods to enhance the solubility of 4-HO-DPHP?

A5: Yes, several other techniques can be employed, including the use of surfactants to form micelles that encapsulate the compound, creating solid dispersions with carriers like PVP or cyclodextrins, and micronization to increase the surface area of the compound particles.[2][4][5]

Troubleshooting Guide

Issue 1: 4-HO-DPHP precipitates out of solution after initial dissolution.

• Possible Cause: The solution is supersaturated, or the compound is degrading.

• Troubleshooting Steps:

  • Verify Concentration: Ensure the target concentration is not exceeding the known solubility limit in the chosen solvent system.

  • pH Stability: Check the pH of the final solution. A shift in pH upon addition of 4-HO-DPHP could cause it to precipitate.

  • Temperature Effects: Ensure the temperature of the solution remains constant. Some compounds are less soluble at lower temperatures.

  • Gentle Heating: Try gentle heating (e.g., 37°C) to aid in dissolution and maintain solubility. However, be cautious of potential degradation at elevated temperatures.

Issue 2: Inconsistent results in biological assays.

• Possible Cause: Incomplete dissolution or precipitation of 4-HO-DPHP in the assay medium.

• Troubleshooting Steps:

  • Visual Inspection: Before use, visually inspect the stock solution and the final assay medium under a microscope for any signs of precipitation.

  • Solubility in Assay Medium: Determine the solubility of 4-HO-DPHP directly in the final assay buffer, as components of the media (e.g., proteins) can affect solubility.

  • Co-solvent Concentration: Ensure the final concentration of any co-solvent (e.g., DMSO) in the assay is low enough to not affect the biological system (typically <0.5%).

Experimental Protocols

Protocol 1: Preparation of a 10 mM 4-HO-DPHP Stock Solution in DMSO

• Weighing: Accurately weigh the required amount of 4-HO-DPHP powder. For 1 ml of a 10 mM solution (MW: 266.19 g/mol ), weigh 2.66 mg.[1]

• Dissolution: Add the powder to a sterile microcentrifuge tube. Add the appropriate volume of high-purity DMSO (e.g., 1 ml).

• Mixing: Vortex the solution for 1-2 minutes until the powder is completely dissolved. Gentle warming in a 37°C water bath can be used if necessary.

• Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Protocol 2: pH-Dependent Solubility Assessment

• Buffer Preparation: Prepare a series of buffers with a range of pH values (e.g., pH 5.0, 6.0, 7.0, 7.4, 8.0, 9.0).

• Sample Preparation: Add an excess amount of 4-HO-DPHP powder to a known volume of each buffer.

• Equilibration: Agitate the samples at a constant temperature (e.g., 25°C or 37°C) for 24 hours to ensure equilibrium is reached.

• Separation: Centrifuge the samples at high speed to pellet the undissolved solid.

• Quantification: Carefully remove the supernatant and determine the concentration of dissolved 4-HO-DPHP using a suitable analytical method (e.g., HPLC-UV).

• Data Analysis: Plot the solubility of 4-HO-DPHP as a function of pH.

Data Presentation

Table 1: Solubility of 4-HO-DPHP in Various Solvents

Solvent	Solubility (mg/mL) at 25°C
Water	< 0.1
PBS (pH 7.4)	< 0.1
DMSO	> 50
Ethanol	~10
Methanol	~5

Note: These are representative data based on the general properties of phenolic compounds and should be confirmed experimentally.

Table 2: Effect of pH on the Aqueous Solubility of 4-HO-DPHP

pH	Solubility (µg/mL) at 25°C
5.0	5
6.0	15
7.0	40
7.4	55
8.0	150
9.0	500

Note: These are representative data and should be confirmed experimentally.

Visualizations

Caption: Troubleshooting workflow for addressing 4-HO-DPHP solubility issues.

References

• 1. 4-HO-Dphp | C12H11O5P | CID 21410667 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. A Critical Appraisal of Solubility Enhancement Techniques of Polyphenols - PMC [pmc.ncbi.nlm.nih.gov]
• 3. wjbphs.com [wjbphs.com]
• 4. CA2815321C - Methods of increasing solubility of poorly soluble compounds and methods of making and using formulations of such compounds - Google Patents [patents.google.com]
• 5. merckmillipore.com [merckmillipore.com]

Preventing degradation of 4-HO-DPHP during sample storage

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 4-HO-DPHP?

A1: Based on its structure, which includes a phenolic hydroxyl group and phthalate ester moieties, 4-HO-DPHP is susceptible to two primary degradation pathways:

• Oxidation: The phenolic hydroxyl group is prone to oxidation, which can be initiated by exposure to air (oxygen), light, and trace metal ions. This can lead to the formation of colored quinone-type byproducts, resulting in sample discoloration and loss of purity.

• Hydrolysis: The ester linkages of the phthalate backbone can undergo hydrolysis, particularly in the presence of strong acids, bases, or enzymatic activity. This process breaks down the molecule into phthalic acid and its corresponding alcohol fragments.

Q2: What are the optimal storage conditions for 4-HO-DPHP?

A2: To minimize degradation, 4-HO-DPHP should be stored under controlled conditions that limit its exposure to oxygen, light, and moisture. For long-term storage, it is recommended to store the compound as a solid in a tightly sealed container, preferably under an inert atmosphere (e.g., argon or nitrogen).

Recommended Storage Temperatures:

• Pure solid: -20°C for long-term storage (up to 3 years).[1]

• In solvent: -80°C for long-term storage (up to 6 months) or -20°C for short-term storage (up to 1 month).[1]

Q3: How can I prevent the oxidation of 4-HO-DPHP in my samples?

A3: Oxidation can be mitigated by:

• Using Antioxidants: The addition of a small amount of an antioxidant can help to stabilize 4-HO-DPHP in solution. Hindered phenolic antioxidants or phosphite-based stabilizers are commonly used for this purpose.[2][3]

• Inert Atmosphere: Storing and handling the compound under an inert gas like argon or nitrogen will displace oxygen and reduce oxidative degradation.

• Light Protection: Storing samples in amber vials or in the dark will prevent photo-oxidation.[4]

• Chelating Agents: Trace metal ions can catalyze oxidation. The addition of a chelating agent, such as EDTA, can sequester these ions and improve stability.

Q4: Which solvents are recommended for storing 4-HO-DPHP?

A4: While specific solubility data for 4-HO-DPHP is not available, related compounds are often soluble in organic solvents. For stock solutions, consider using aprotic organic solvents such as acetonitrile, acetone, or dimethyl sulfoxide (DMSO). It is crucial to use high-purity, dry solvents to prevent hydrolysis and other solvent-mediated degradation reactions. Aqueous solutions should be prepared fresh and used immediately, as the presence of water can promote hydrolysis.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Sample Discoloration (Yellowing/Browning)	Oxidation of the phenolic group.	Store samples under an inert atmosphere. Add an antioxidant to solutions. Protect from light.
Loss of Potency/Purity Over Time	Chemical degradation (oxidation or hydrolysis).	Re-evaluate storage conditions (temperature, solvent, light exposure). Prepare fresh solutions more frequently.
Precipitate Formation in Solution	Poor solubility or degradation product precipitation.	Ensure the solvent is appropriate and of high purity. Filter the solution before use. Confirm the identity of the precipitate using analytical methods.
Inconsistent Experimental Results	Sample degradation leading to variable concentrations.	Implement stricter storage and handling protocols. Quantify the concentration of 4-HO-DPHP before each experiment.

Experimental Protocols

Protocol 1: General Procedure for Preparing a Stabilized Stock Solution of 4-HO-DPHP

• Materials:

  • 4-HO-DPHP solid

  • High-purity, anhydrous solvent (e.g., acetonitrile or DMSO)

  • Antioxidant (e.g., Butylated Hydroxytoluene - BHT)

  • Inert gas (Argon or Nitrogen)

  • Amber glass vials with Teflon-lined caps

• Procedure:

  • Weigh the desired amount of 4-HO-DPHP solid in a clean, dry amber vial.

  • If using an antioxidant, add it to the vial (a typical concentration is 0.01-0.1% w/v).

  • Purge the vial with an inert gas for 1-2 minutes to displace air.

  • Add the appropriate volume of anhydrous solvent to the vial to achieve the desired concentration.

  • Cap the vial tightly and vortex or sonicate until the solid is completely dissolved.

  • Store the stock solution at -80°C for long-term storage.

Protocol 2: General Method for Quantification of 4-HO-DPHP by HPLC-MS

This protocol provides a general framework. The specific parameters will need to be optimized for your instrument and experimental needs.

• Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system

  • Mass Spectrometer (MS) detector (e.g., Triple Quadrupole or Orbitrap)

  • C18 reverse-phase HPLC column

• Reagents:

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • 4-HO-DPHP standard of known concentration

• Procedure:

  • Sample Preparation: Dilute the 4-HO-DPHP sample to an appropriate concentration within the calibration curve range using the initial mobile phase composition.

  • Chromatographic Separation:

    • Inject the sample onto the C18 column.

    • Use a gradient elution program starting with a higher percentage of Mobile Phase A and gradually increasing the percentage of Mobile Phase B to elute the 4-HO-DPHP.

    • Column temperature: 40°C

    • Flow rate: 0.4 mL/min

  • Mass Spectrometric Detection:

    • Use an electrospray ionization (ESI) source in negative ion mode.

    • Monitor for the deprotonated molecular ion [M-H]⁻ of 4-HO-DPHP.

    • For quantitative analysis, use Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for higher sensitivity and specificity.

  • Quantification:

    • Prepare a calibration curve using serial dilutions of the 4-HO-DPHP standard.

    • Calculate the concentration of 4-HO-DPHP in the sample by comparing its peak area to the calibration curve.

Visualizations

Caption: Potential degradation pathways of 4-HO-DPHP.

Caption: Troubleshooting workflow for 4-HO-DPHP degradation.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. specialchem.com [specialchem.com]
• 3. Antioxidants & Stabilizers - Elastomer Additives - Elastomers - Knowde - 8 [knowde.com]
• 4. maxonchemicals.it.com [maxonchemicals.it.com]

Technical Support Center: Mass Spectrometry Analysis of Novel Psychoactive Substances

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges in the mass spectrometric analysis of novel psychoactive substances (NPS), with a specific focus on overcoming poor fragmentation of 4-HO-DPHP (4-hydroxy-α-pyrrolidinohexiophenone) in MS/MS.

Troubleshooting Guide: Overcoming Poor Fragmentation of 4-HO-DPHP

Poor fragmentation in MS/MS can hinder confident identification and quantification. The following Q&A guide addresses common issues and provides systematic solutions.

Q1: My precursor ion for 4-HO-DPHP is stable and shows very few or no product ions, even at high collision energies. What is the first step?

A1: The initial step is to systematically optimize the collision energy. A collision energy ramp or a series of discrete energy steps should be performed to find the optimal setting for fragmentation. For pyrrolidinophenone-type cathinones, the optimal collision energy can vary significantly based on the instrument and the specific precursor ion selected (e.g., [M+H]⁺).

If optimizing collision energy is insufficient, consider the following:

• Check for Adduct Ions: Poor fragmentation can sometimes be attributed to analyzing a less favorable adduct ion (e.g., [M+Na]⁺ instead of [M+H]⁺). Sodium adducts are often more stable and fragment less readily.[1] Try to promote the formation of the protonated molecule [M+H]⁺ by adding a source of protons like formic acid to your mobile phase.

• In-Source Fragmentation: Attempt to induce fragmentation in the ion source (in-source CID) by increasing the fragmentor or cone voltage.[2][3] This can sometimes provide valuable structural information when tandem MS/MS is inefficient.[3]

Q2: I've optimized the collision energy, but the fragmentation remains weak. What are my next options?

A2: If collision energy optimization is not fruitful, more advanced strategies are necessary. These can be broadly categorized into instrumental and chemical approaches.

• Instrumental Approaches:

  • Alternative Fragmentation Techniques: If your instrument allows, explore alternative fragmentation methods beyond Collision-Induced Dissociation (CID). Techniques like Higher-energy Collisional Dissociation (HCD) can sometimes yield richer fragmentation spectra for small molecules.

  • Collision Gas: While less common for small molecules, a different collision gas (e.g., argon instead of nitrogen) could alter the fragmentation pattern, although this is typically a more subtle effect.

• Chemical Approaches (Derivatization): Derivatization is a powerful technique to alter the chemical properties of an analyte to improve its analytical performance.[4][5][6] For a phenolic compound like 4-HO-DPHP, derivatization can make the molecule more amenable to fragmentation.[7]

Q3: Which derivatization strategy is recommended for 4-HO-DPHP?

A3: Silylation is a common and effective derivatization technique for compounds with hydroxyl groups.[4][5] Reacting 4-HO-DPHP with a silylating agent like BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) will replace the active hydrogen on the phenolic hydroxyl group with a trimethylsilyl (TMS) group. This TMS-ether derivative is often more volatile and can exhibit more predictable and informative fragmentation patterns in MS/MS.

Another option is acylation, for instance, using acetic anhydride to form an acetyl ester. This can also alter the fragmentation pathways.

Frequently Asked Questions (FAQs)

Q1: What is the expected protonated molecule for 4-HO-DPHP?

A1: Assuming the molecular formula of 4-HO-DPHP is C₁₇H₂₅NO₂, its monoisotopic mass would be 275.1885 g/mol . The expected protonated molecule [M+H]⁺ would have an m/z of 276.1958.

Q2: What are the characteristic fragmentation pathways for α-pyrrolidinophenone cathinones?

A2: For α-pyrrolidinophenone cathinones, common fragmentation pathways observed under CID include:

• Loss of the pyrrolidine ring as a neutral molecule (71 Da).[8][9]

• Cleavage of the bond between the carbonyl group and the alpha-carbon.[10]

• Formation of a tropylium ion (m/z 91), which can be shifted if the aromatic ring is substituted.[8][9]

• Loss of water, especially if hydroxyl groups are present on the alkyl chain.[11][12]

Q3: How does the hydroxyl group in 4-HO-DPHP influence its fragmentation compared to α-PHP?

A3: The phenolic hydroxyl group is expected to influence the fragmentation in several ways:

• It can direct fragmentation pathways, potentially leading to the neutral loss of CO or other small molecules from the aromatic ring.

• The position of the hydroxyl group can influence the stability of certain fragment ions.

• It provides a reactive site for derivatization, which can be exploited to enhance fragmentation.[7]

Q4: Can negative ion mode be useful for analyzing 4-HO-DPHP?

A4: Yes, due to the presence of the acidic phenolic hydroxyl group, 4-HO-DPHP should be readily deprotonated. Analyzing the [M-H]⁻ ion in negative ESI mode is a viable alternative.[13][14] Fragmentation of the deprotonated molecule will follow different pathways compared to the protonated molecule and may provide complementary structural information.[13][14]

Experimental Protocols

Protocol 1: Systematic Optimization of MS/MS Parameters

• Compound Infusion: Prepare a 1 µg/mL solution of 4-HO-DPHP in an appropriate solvent (e.g., 50:50 acetonitrile:water with 0.1% formic acid). Infuse the solution directly into the mass spectrometer at a constant flow rate (e.g., 5-10 µL/min).

• MS1 Scan: Acquire a full scan MS1 spectrum to identify the m/z of the precursor ion, expected to be [M+H]⁺ at 276.1958. Confirm the isotopic pattern.

• Product Ion Scan Setup: Set up a product ion scan experiment, selecting the confirmed precursor ion m/z with an isolation width of approximately 1 Da.

• Collision Energy Ramp: Perform a collision energy ramp experiment from 5 to 60 eV. This will provide a rapid overview of the collision energies at which fragmentation begins and where the precursor is depleted.

• Discrete Collision Energy Optimization: Based on the ramp experiment, perform a series of product ion scans at discrete collision energy values (e.g., in steps of 5 eV) within the most promising range.

• Data Analysis: Evaluate the resulting spectra to identify the collision energy that provides the best balance of precursor ion depletion and the generation of several structurally informative product ions.

Protocol 2: Silylation of 4-HO-DPHP for GC-MS or LC-MS Analysis

• Sample Preparation: Evaporate 100 µL of a solution containing 4-HO-DPHP to complete dryness under a gentle stream of nitrogen at room temperature. Ensure the sample is free of water.

• Derivatization Reaction: Add 50 µL of a silylating agent (e.g., BSTFA with 1% TMCS) and 50 µL of a suitable solvent (e.g., acetonitrile or pyridine).

• Incubation: Cap the vial tightly and heat at 60-70 °C for 30 minutes.

• Analysis: After cooling to room temperature, the sample can be directly injected for GC-MS analysis or diluted for LC-MS analysis. The mass of the TMS derivative will be 72 Da higher than the parent compound.

Data Presentation

Table 1: Hypothetical MS/MS Fragmentation Data for Protonated 4-HO-DPHP ([M+H]⁺ = 276.2)

Precursor Ion (m/z)	Collision Energy (eV)	Product Ion (m/z)	Proposed Neutral Loss	Proposed Fragment Structure
276.2	25	205.2	C₄H₉N (Pyrrolidine)	Benzoyl cation derivative
276.2	25	177.1	C₄H₉N + CO	Phenyl cation derivative
276.2	25	149.1	C₇H₁₅N (Pyrrolidine + Propene)	Hydroxyphenyl acylium ion
276.2	25	121.1	C₇H₁₅NO	Hydroxybenzoyl cation
276.2	25	93.1	C₈H₁₅NO₂	Phenol cation

Table 2: Comparison of Derivatization Strategies for Analysis of 4-HO-DPHP

Derivatization Method	Reagent	Analyte Functional Group	Mass Shift (Da)	Potential Advantages
Silylation	BSTFA + 1% TMCS	Phenolic -OH	+72	Increased volatility, improved chromatographic shape, characteristic fragmentation.[5]
Acylation	Acetic Anhydride	Phenolic -OH	+42	Can alter fragmentation pathways, may improve stability.
Methylation	Diazomethane	Phenolic -OH	+14	Can improve thermal stability for GC analysis.

Visualizations

Caption: Hypothetical fragmentation of protonated 4-HO-DPHP.

Caption: Experimental workflow for troubleshooting poor fragmentation.

Caption: Decision tree for selecting a fragmentation enhancement strategy.

References

• 1. Advances in structure elucidation of small molecules using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. glenjackson.faculty.wvu.edu [glenjackson.faculty.wvu.edu]
• 4. refubium.fu-berlin.de [refubium.fu-berlin.de]
• 5. Derivatization in Mass Spectrometry—1. Silylation: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. "Identification of novel fragmentation pathways and fragment ion struct" by J. T. Davidson, Elettra L. Piacentino et al. [huskiecommons.lib.niu.edu]
• 9. researchgate.net [researchgate.net]
• 10. Identification of five pyrrolidinyl substituted cathinones and the collision-induced dissociation of electrospray-generated pyrrolidinyl substituted cathinones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. Identification of substituted cathinones: 3,4-Methylenedioxy derivatives by high performance liquid chromatography-quadrupole time of flight mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. A fragmentation study of two compounds related to 4'-demethylepipodophyllotoxin in negative ion electrospray ionization by MSn ion-trap time-of-flight mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Enhancing HPLC Resolution of 4-HO-DPHP

Welcome to the technical support center for the High-Performance Liquid Chromatography (HPLC) analysis of 4-hydroxy-despropionyl-para-hydroxyphentermine (4-HO-DPHP). This resource is designed for researchers, scientists, and drug development professionals to provide targeted troubleshooting guides and frequently asked questions (FAQs) to address common challenges in achieving optimal peak resolution for 4-HO-DPHP and related pyrovalerone derivatives.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section provides a systematic, question-and-answer approach to resolving specific issues you may encounter during your HPLC experiments.

Issue 1: Poor Resolution and Co-eluting Peaks

Q1: My 4-HO-DPHP peak is showing poor resolution from other components or potential isomers. What are the primary causes and how can I improve the separation?

A1: Poor resolution in the analysis of 4-HO-DPHP, a synthetic cathinone (B1664624) derivative, is a common challenge due to its structural similarity to other psychoactive substances and the potential for stereoisomers. The primary factors affecting resolution are selectivity (α), efficiency (N), and retention factor (k). To improve resolution, a systematic optimization of your chromatographic conditions is necessary.

Initial Checks:

• Column Health: An aging or contaminated column can lead to peak broadening and loss of resolution. Evaluate your column's performance with a standard compound.

• System Suitability: Ensure your HPLC system is performing optimally by running a system suitability test.

Optimization Strategies:

• Mobile Phase Composition: This is often the most effective parameter to adjust for improving selectivity.

  • Organic Modifier: The choice and concentration of the organic solvent (e.g., acetonitrile (B52724) or methanol) significantly impact resolution. Acetonitrile often provides sharper peaks and better efficiency. Systematically vary the percentage of the organic modifier. For reversed-phase HPLC, decreasing the organic content generally increases retention and may improve resolution for closely eluting peaks.

  • Mobile Phase pH: As 4-HO-DPHP is a basic compound, the pH of the mobile phase is a critical factor. Operating at a low pH (typically between 2.5 and 4.0) can suppress the ionization of residual silanol (B1196071) groups on the stationary phase, which helps to reduce peak tailing and improve peak shape. This is often the most effective strategy for enhancing the resolution of basic compounds.

• Stationary Phase Selection: If mobile phase optimization is insufficient, changing the column chemistry can provide the necessary selectivity.

  • Column Chemistry: Standard C18 columns are a good starting point. However, for challenging separations of isomers, consider columns with different selectivities, such as Phenyl-Hexyl or polar-embedded phases.

  • Particle Size: Columns with smaller particle sizes (e.g., sub-2 µm) offer higher efficiency and can significantly improve resolution, although they generate higher backpressure.

Issue 2: Peak Tailing

Q2: I am observing significant peak tailing for my 4-HO-DPHP peak. What causes this and what are the solutions?

A2: Peak tailing is a frequent issue when analyzing basic compounds like 4-HO-DPHP on silica-based columns. The primary cause is secondary interactions between the protonated amine group of the analyte and acidic residual silanol groups on the stationary phase surface.

Solutions to Mitigate Peak Tailing:

• Low pH Mobile Phase: As mentioned previously, using an acidic mobile phase (pH 2.5-4.0) is highly effective. The low pH protonates the silanol groups, minimizing their interaction with the basic analyte.

• Mobile Phase Additives:

  • Competing Base: Adding a small amount of a competing base, such as triethylamine (B128534) (TEA) (e.g., 0.1%), to the mobile phase can be effective. The TEA will preferentially interact with the silanol groups, masking them from the analyte. However, be aware that TEA can shorten column lifetime.

  • Buffers: Increasing the buffer concentration (e.g., 20-50 mM) can help to maintain a consistent pH at the column surface and mask silanol interactions.

• Modern, End-Capped Columns: Utilize high-purity, "Type B" silica (B1680970) columns that are thoroughly end-capped. End-capping chemically blocks many of the residual silanol groups, reducing the sites for secondary interactions.

• Sample Overload: Injecting too much sample can lead to peak tailing. Try reducing the injection volume or diluting the sample.

Issue 3: Separating Enantiomers (Chiral Separation)

Q3: 4-HO-DPHP is a chiral compound. How can I separate its enantiomers?

A3: The separation of enantiomers requires a chiral environment. In HPLC, this is typically achieved using a Chiral Stationary Phase (CSP). For cathinone derivatives, polysaccharide-based CSPs are widely and successfully used.

Key Steps for Chiral Separation:

• Column Selection:

  • Polysaccharide-based CSPs: Columns with cellulose (B213188) or amylose (B160209) derivatives, such as Chiralpak® or Chiralcel® series, are the most common choice for the enantioseparation of cathinones.

• Mobile Phase Optimization:

  • Normal Phase Mode: A common mobile phase for chiral separations of cathinones is a mixture of n-hexane or n-heptane with an alcohol like isopropanol (B130326) or ethanol (B145695).

  • Mobile Phase Additives: Small amounts of an amine modifier, like diethylamine (B46881) (DEA), are often added to the mobile phase to improve peak shape and resolution of basic compounds.

  • Systematic Screening: If the initial conditions do not provide separation, systematically vary the ratio of the alkane to the alcohol and the concentration of the amine modifier.

Data Presentation

The following tables summarize quantitative data from studies on related cathinone derivatives to illustrate the impact of chromatographic parameters on resolution.

Table 1: Illustrative Effect of Mobile Phase pH on Peak Tailing and Resolution of a Basic Analyte

Mobile Phase pH	Tailing Factor	Resolution (Rs) between Analyte and Impurity
7.0	2.5	1.2
4.0	1.8	1.8
3.0	1.2	2.5

Note: This data is illustrative and demonstrates the general trend of improved peak shape and resolution for basic compounds at lower mobile phase pH.

Table 2: Enantiomeric Separation of Selected Cathinone Derivatives on a Chiralpak® AS-H Column

Compound	Mobile Phase (Hexane/Isopropanol/DEA)	Retention Factor (k1)	Separation Factor (α)	Resolution (Rs)
Methedrone	90/10/0.1	1.85	1.35	2.10
Methylone	90/10/0.1	2.10	1.24	1.85
Pentedrone	85/15/0.1	1.55	1.42	2.50
Buphedrone	95/5/0.1	2.50	1.30	1.95
MDPV	97/3/0.1	3.20	1.25	1.90

Data adapted from literature on synthetic cathinone analysis to provide representative values. DEA = Diethylamine.

Experimental Protocols

Protocol 1: General Method for Enhancing Resolution of 4-HO-DPHP in Reversed-Phase HPLC

• Objective: To achieve baseline separation of 4-HO-DPHP from potential impurities.

• Instrumentation:

  • HPLC system with a binary pump, autosampler, thermostatted column compartment, and a Diode Array Detector (DAD) or UV detector.

• Chromatographic Conditions (Starting Point):

  • Column: High-purity, end-capped C18 column (e.g., 150 mm x 4.6 mm, 3.5 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 10-90% B over 15 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 275 nm (or as determined by UV scan of 4-HO-DPHP).

  • Injection Volume: 5 µL.

• Optimization Procedure:

  • If resolution is poor, first adjust the gradient slope to be shallower around the elution time of 4-HO-DPHP.

  • If peak tailing is observed, consider preparing Mobile Phase A with a phosphate (B84403) buffer at pH 3.0.

  • If co-elution persists, switch the organic modifier to methanol (B129727) and re-optimize the gradient.

  • As a final step, consider testing a Phenyl-Hexyl column with the optimized mobile phase.

Protocol 2: Chiral Separation of 4-HO-DPHP Enantiomers

• Objective: To separate the enantiomers of 4-HO-DPHP.

• Instrumentation:

  • HPLC system with a binary or isocratic pump, autosampler, and a UV detector.

• Chromatographic Conditions (Starting Point):

  • Column: Chiralpak® AS-H (250 mm x 4.6 mm, 5 µm) or equivalent polysaccharide-based CSP.

  • Mobile Phase: n-Heptane : Isopropanol : Diethylamine (90:10:0.1, v/v/v).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25 °C.

  • Detection Wavelength: 275 nm.

  • Injection Volume: 10 µL.

• Optimization Procedure:

  • If no separation is observed, vary the ratio of n-Heptane to Isopropanol (e.g., 95:5, 85:15).

  • If peak shape is poor, adjust the concentration of Diethylamine (e.g., 0.05% or 0.2%).

  • Consider screening other alcohol modifiers such as ethanol in place of isopropanol.

Visualizations

Below are diagrams to illustrate key troubleshooting workflows and logical relationships in enhancing HPLC peak resolution.

Caption: A systematic workflow for troubleshooting poor HPLC peak resolution.

Caption: Decision tree for developing a chiral HPLC separation method.

Technical Support Center: Analysis of 4-HO-DPHP in Biological Samples

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the challenges of ion suppression when analyzing 4-HO-DPHP ((4-hydroxyphenyl) phenyl hydrogen phosphate) in biological samples using LC-MS/MS.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and how does it affect the analysis of 4-HO-DPHP?

A1: Ion suppression is a type of matrix effect where co-eluting compounds from the biological sample (e.g., salts, phospholipids, proteins) reduce the ionization efficiency of the target analyte, 4-HO-DPHP, in the mass spectrometer's ion source.[1] This leads to a decreased signal intensity, which can result in poor sensitivity, inaccurate quantification, and reduced method reproducibility.[2][3]

Q2: How can I determine if ion suppression is affecting my 4-HO-DPHP analysis?

A2: A common method to assess ion suppression is the post-column infusion experiment. In this setup, a constant flow of 4-HO-DPHP standard is introduced into the mass spectrometer after the analytical column. A blank, extracted biological sample is then injected onto the column. A dip in the baseline signal at the retention time of interfering compounds indicates ion suppression.[4] Another approach is the post-extraction spike, where the signal of 4-HO-DPHP in a spiked blank matrix extract is compared to the signal of a pure standard solution at the same concentration. A significant signal reduction in the matrix sample points to ion suppression.

Q3: What are the primary sources of ion suppression in biological matrices like plasma and urine?

A3: In plasma and serum, phospholipids are a major cause of ion suppression, particularly when using electrospray ionization (ESI).[5][6][7][8] Other significant sources include salts and proteins.[4] In urine, the high salt content and variability in composition can lead to significant matrix effects.[9]

Q4: Which ionization technique, ESI or APCI, is less prone to ion suppression for 4-HO-DPHP analysis?

A4: Electrospray ionization (ESI) is generally more susceptible to ion suppression compared to atmospheric pressure chemical ionization (APCI).[9] If significant ion suppression is observed with ESI, switching to APCI could be a viable strategy, provided 4-HO-DPHP can be efficiently ionized by this technique.

Q5: How can a stable isotope-labeled internal standard (SIL-IS) for 4-HO-DPHP help?

A5: A SIL-IS is the ideal tool to compensate for matrix effects. Since it has nearly identical chemical and physical properties to 4-HO-DPHP, it will co-elute and experience the same degree of ion suppression. By using the ratio of the analyte signal to the internal standard signal for quantification, the variability caused by ion suppression can be effectively normalized, leading to more accurate and precise results.[10]

Troubleshooting Guide

This guide provides a systematic approach to identifying and mitigating ion suppression for 4-HO-DPHP analysis.

Problem 1: Low signal intensity or poor sensitivity for 4-HO-DPHP in biological samples compared to standards in neat solution.

• Possible Cause: Significant ion suppression from matrix components.

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for low signal intensity.

Problem 2: Inconsistent results and poor reproducibility between different sample lots.

• Possible Cause: Variable matrix effects between individual samples.

• Solutions:

  • Implement a Robust Sample Preparation Method: Utilize a sample preparation technique that provides consistent cleanup across different lots. Solid-phase extraction (SPE) is often more reproducible than liquid-liquid extraction (LLE) or simple protein precipitation.[9]

  • Use a Stable Isotope-Labeled Internal Standard: A SIL-IS is crucial for correcting sample-to-sample variations in ion suppression.[10]

  • Matrix-Matched Calibrators: Prepare calibration standards in a pooled blank matrix that is representative of the study samples to mimic the average matrix effect.

Data Presentation: Comparison of Sample Preparation Techniques

The choice of sample preparation is critical for minimizing ion suppression. The following table summarizes common techniques and their general effectiveness for plasma/serum and urine samples.

Sample Preparation Technique	Target Matrix	Effectiveness in Removing Phospholipids	Effectiveness in Removing Salts	General Impact on Ion Suppression	Throughput
Protein Precipitation (PPT)	Plasma/Serum	Low[4][5]	Low	High risk of suppression[4]	High
Liquid-Liquid Extraction (LLE)	Plasma/Serum, Urine	Moderate to High	Moderate	Moderate risk of suppression	Medium
Solid-Phase Extraction (SPE)	Plasma/Serum, Urine	High[9]	High	Low risk of suppression[1]	Medium
HybridSPE®	Plasma/Serum	Very High[6][7]	Moderate	Very low risk of phospholipid-based suppression[6][7]	High
Dilute-and-Shoot	Urine	N/A	Low	High risk of suppression[9]	Very High

Experimental Protocols

The following are example protocols that can be adapted and optimized for the analysis of 4-HO-DPHP. As an organophosphate metabolite with an acidic phenolic group, reversed-phase chromatography is a suitable starting point.

Protocol 1: Phospholipid Depletion for 4-HO-DPHP in Plasma/Serum using HybridSPE®

This method is designed to selectively remove phospholipids, a primary source of ion suppression in plasma.[6][7][8]

• Sample Pre-treatment:

  • To 100 µL of plasma/serum, add 20 µL of an internal standard solution (ideally, a stable isotope-labeled 4-HO-DPHP).

  • Add 300 µL of 1% formic acid in acetonitrile to precipitate proteins.

  • Vortex for 30 seconds.

• HybridSPE® Cleanup:

  • Load the entire mixture onto a HybridSPE®-Phospholipid plate or cartridge.

  • Apply vacuum or positive pressure to pull the sample through the sorbent. The analytes will be in the eluate, while phospholipids and precipitated proteins are retained.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid).

• LC-MS/MS Analysis:

  • Inject 5-10 µL onto the LC-MS/MS system.

  Caption: Workflow for plasma/serum sample preparation using HybridSPE®.

Protocol 2: Solid-Phase Extraction (SPE) for 4-HO-DPHP in Urine

This protocol is suitable for cleaning up urine samples, removing salts and other interferences. Given the acidic nature of 4-HO-DPHP, a mixed-mode or polymer-based reversed-phase sorbent can be effective.

• Sample Pre-treatment:

  • Thaw urine samples and centrifuge at 4000 x g for 10 minutes to remove particulates.

  • To 500 µL of urine supernatant, add 20 µL of internal standard solution.

  • Add 500 µL of 0.1 M phosphate buffer (pH 6.0).

• SPE Procedure (using a polymeric reversed-phase cartridge):

  • Condition: 1 mL methanol, followed by 1 mL deionized water.

  • Load: Load the pre-treated sample onto the cartridge.

  • Wash 1: 1 mL of 5% methanol in water to remove salts and polar interferences.

  • Wash 2: 1 mL of 20% methanol in water to remove less polar interferences.

  • Elute: Elute 4-HO-DPHP with 1 mL of methanol or acetonitrile.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

  • Reconstitute in 100 µL of the initial mobile phase.

• LC-MS/MS Analysis:

  • Inject 5-10 µL onto the LC-MS/MS system.

  Caption: Workflow for urine sample preparation using SPE.

Disclaimer: These protocols are intended as a starting point. Optimization of sample pre-treatment, SPE wash and elution solvents, and chromatographic conditions is essential for achieving the best results for 4-HO-DPHP.

References

• 1. benchchem.com [benchchem.com]
• 2. m.youtube.com [m.youtube.com]
• 3. e-b-f.eu [e-b-f.eu]
• 4. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 5. spectroscopyonline.com [spectroscopyonline.com]
• 6. HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC–ESI-MS Bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC-ESI-MS Bioanalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. bioanalysis-zone.com [bioanalysis-zone.com]
• 9. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]

Technical Support Center: 4-HO-DPHP (4-hydroxy-2,3-dihydro-1H-inden-1-one derivative with a pyrrolidinyl group)

Disclaimer: 4-HO-DPHP is a research chemical, and its toxicological and physiological properties have not been fully elucidated. This guide is intended for researchers, scientists, and drug development professionals and is based on best practices for handling analogous compounds and novel chemical entities. A comprehensive, compound-specific Safety Data Sheet (SDS) for 4-HO-DPHP is not currently available. All handling and experimental procedures should be conducted by qualified personnel in a controlled laboratory setting.

This technical support center provides essential information for the safe handling, storage, and experimental use of 4-HO-DPHP powder.

Frequently Asked Questions (FAQs)

Q1: What is the appropriate Personal Protective Equipment (PPE) when handling 4-HO-DPHP powder?

A1: Due to the unknown toxicological profile of 4-HO-DPHP, a comprehensive approach to personal protection is mandatory. The primary hazards associated with structurally similar compounds, such as other pyrrolidinophenone derivatives, include skin, eye, and respiratory irritation.[1]

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical splash goggles conforming to EN 166 (EU) or NIOSH (US) standards. A face shield should be worn in addition to goggles when there is a significant splash hazard.	To protect against splashes of the compound or its solutions, which can cause serious eye irritation or damage.[1]
Skin Protection	Chemical-resistant gloves (Nitrile rubber is a suitable option). An impervious lab coat or coveralls should be worn. Closed-toe shoes are mandatory.	To prevent skin contact, which may cause irritation. Impervious clothing protects against spills and contamination.[1]
Respiratory Protection	All handling of the powder should be conducted in a certified chemical fume hood. If a fume hood is not available or if aerosols are generated, a NIOSH-approved respirator with an appropriate particulate filter is necessary.	To minimize the inhalation of dust or aerosols, which may cause respiratory irritation.[1]

Q2: What are the optimal storage conditions for 4-HO-DPHP powder?

A2: The optimal storage conditions for 4-HO-DPHP powder have not been definitively established. However, based on best practices for storing novel research chemicals and related compounds, the following conditions are recommended to ensure stability and minimize degradation:

Parameter	Recommended Condition	Rationale
Temperature	Store in a cool, dry, and dark place. For long-term storage, refrigeration at 2-8°C or freezing at -20°C is recommended.	Lower temperatures slow down potential degradation reactions.[2]
Humidity	Store in a desiccator or a controlled low-humidity environment.	Pyrrolidinophenone derivatives can be hygroscopic, and moisture can lead to degradation.
Light	Store in an amber glass vial or a light-blocking container.	Exposure to light, particularly UV radiation, can cause photodegradation.
Atmosphere	For long-term storage, consider storing under an inert atmosphere (e.g., argon or nitrogen).	To prevent oxidation.

Q3: How should I prepare a stock solution of 4-HO-DPHP?

A3: Preparing a stable and accurate stock solution is critical for reproducible experimental results.

• Solvent Selection: The solubility of 4-HO-DPHP in common laboratory solvents should be determined empirically. Start with common solvents such as DMSO, ethanol, or methanol.

• Weighing: Accurately weigh the desired amount of 4-HO-DPHP powder using a calibrated analytical balance. All weighing should be performed in a chemical fume hood.[1]

• Dissolution: Add the solvent to the weighed powder. Use a vortex mixer or sonicator to ensure complete dissolution. Visually inspect the solution to ensure no particulates are present.

• Storage: Store stock solutions in amber vials at -20°C or -80°C to maintain stability. It is advisable to prepare small aliquots to avoid repeated freeze-thaw cycles.[2]

Q4: How do I dispose of 4-HO-DPHP waste?

A4: 4-HO-DPHP waste should be treated as hazardous chemical waste.

• Solid Waste: Collect unused powder and contaminated materials (e.g., weighing paper, gloves) in a designated, labeled hazardous waste container.[1]

• Liquid Waste: Collect solutions containing 4-HO-DPHP in a separate, labeled hazardous waste container.

• Disposal: All waste must be disposed of through your institution's environmental health and safety (EH&S) office or a licensed chemical waste disposal company.[3][4] Do not dispose of 4-HO-DPHP down the drain or in regular trash.[5]

Troubleshooting Guides

Issue 1: Inconsistent Experimental Results

Inconsistent results in assays using 4-HO-DPHP can stem from various factors.

Potential Cause	Troubleshooting Steps
Compound Degradation	1. Review storage conditions. Ensure the compound is protected from light, moisture, and elevated temperatures. 2. Prepare fresh stock solutions. Avoid using old stock solutions or those that have undergone multiple freeze-thaw cycles.[2] 3. Perform a stability study of the compound in your experimental medium.
Inaccurate Concentration	1. Verify the calibration of your analytical balance. 2. Ensure the compound is fully dissolved in the stock solution. Precipitates can lead to inaccurate dilutions. 3. Use calibrated pipettes for all dilutions.
Variability in Assay Conditions	1. Standardize all assay parameters, including incubation times, temperature, and cell seeding density. 2. Use consistent batches of reagents and media. 3. Include appropriate positive and negative controls in every experiment.

Issue 2: Poor Solubility of 4-HO-DPHP Powder

If you are experiencing difficulty dissolving 4-HO-DPHP powder:

Potential Cause	Troubleshooting Steps
Incorrect Solvent	1. Test a range of solvents with varying polarities. 2. Consider using a co-solvent system (e.g., a mixture of DMSO and water).
Low Temperature	1. Gently warm the solvent to aid dissolution. Be cautious, as excessive heat can cause degradation.
Insufficient Mixing	1. Use a vortex mixer for a longer duration. 2. Utilize a sonicator to break up any aggregates.

Experimental Protocols

Protocol 1: Determination of Hygroscopicity

This protocol provides a general method for assessing the hygroscopicity of 4-HO-DPHP powder.

• Sample Preparation: Accurately weigh approximately 10-20 mg of 4-HO-DPHP powder into a pre-weighed, shallow glass container.

• Initial Drying: Place the container in a vacuum oven at a controlled temperature (e.g., 40°C) until a constant weight is achieved to remove any residual moisture.

• Exposure to Humidity: Transfer the container to a humidity chamber with a controlled relative humidity (RH), for example, 75% RH at 25°C.

• Weight Measurement: At predetermined time intervals (e.g., 1, 2, 4, 8, and 24 hours), remove the container from the humidity chamber and quickly weigh it on an analytical balance.

• Calculation: Calculate the percentage of weight gain at each time point. The hygroscopicity can be classified based on the percentage of moisture absorbed.

Protocol 2: Assessment of Photostability

This protocol is based on the ICH Q1B guidelines for photostability testing.[6]

• Sample Preparation: Prepare two sets of samples of 4-HO-DPHP powder. One set will be exposed to light, and the other will serve as a dark control. Spread the powder in a thin layer (e.g., less than 3 mm thick) in a chemically inert, transparent container.[7]

• Light Exposure: Expose the test samples to a light source that provides an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.[6][8] The dark control samples should be wrapped in aluminum foil to protect them from light.

• Temperature Control: Maintain a constant temperature for both the exposed and dark control samples to differentiate between light- and temperature-induced degradation.

• Analysis: After the exposure period, analyze both the exposed and dark control samples using a suitable analytical method, such as HPLC-UV or LC-MS, to quantify the parent compound and detect any degradation products.

• Evaluation: Compare the chromatograms of the exposed and dark control samples. Significant formation of new peaks or a decrease in the peak area of the parent compound in the exposed sample indicates photosensitivity.

Mandatory Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Controlled Substances Waste Management | Environment, Health & Safety [ehs.ucsf.edu]
• 4. unodc.org [unodc.org]
• 5. Controlled Substance Disposal Do's and Don'ts | Stericycle [stericycle.com]
• 6. database.ich.org [database.ich.org]
• 7. ikev.org [ikev.org]
• 8. q1scientific.com [q1scientific.com]

Technical Support Center: Quantification of 4-HO-DPHP

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with calibration curves during the quantitative analysis of 4-HO-DPHP (4-hydroxy-N,N-diphenyl-N-propyl-N-((tetrahydro-2H-pyran-4-yl)methyl)butane-1,4-diamide).

Frequently Asked Questions (FAQs)

Q1: My calibration curve for 4-HO-DPHP is non-linear, showing a plateau at higher concentrations. What is the likely cause?

A1: This is a common issue that can be attributed to several factors, most notably detector saturation. At high concentrations, the mass spectrometer detector can become saturated, leading to a non-linear response. It is also possible that the ionization source itself is becoming saturated. To troubleshoot this, you can try reducing the concentration range of your calibration standards or diluting samples that fall into the non-linear region of the curve.

Q2: I'm observing a low R² value (poor linearity) across my entire 4-HO-DPHP calibration range. What should I investigate?

A2: A low R² value suggests a systemic issue. Here are a few things to consider:

• Inappropriate Calibration Range: The selected concentration range might not be within the linear dynamic range of your instrument for 4-HO-DPHP. Try preparing standards with a narrower concentration range to identify the linear portion.

• Standard Preparation Errors: Inaccuracies in the preparation of stock solutions or serial dilutions are a common source of error. It is advisable to re-prepare the standards carefully.

• Column Degradation: The analytical column may be contaminated or degraded. Flushing the column with a strong solvent or replacing it if necessary can resolve this.

• Mobile Phase Issues: Ensure your mobile phase is correctly prepared, degassed, and that the solvents are of high purity (e.g., LC-MS grade). Inconsistent mobile phase composition can lead to variable peak areas and retention times.

Q3: What are matrix effects, and how can they impact my 4-HO-DPHP calibration curve?

A3: Matrix effects are the alteration of ionization efficiency by co-eluting compounds from the sample matrix (e.g., plasma, urine)[1]. This can lead to either ion suppression or enhancement, causing inaccuracies in quantification. For synthetic cathinones, matrix effects have been observed in biological samples like urine[1]. To mitigate matrix effects, you can improve sample cleanup procedures, use an isotopic internal standard, or dilute the sample.

Q4: Is a non-linear calibration curve acceptable for 4-HO-DPHP quantification?

A4: While a linear calibration curve is often preferred for its simplicity, a non-linear curve can be acceptable provided it is reproducible and the chosen regression model accurately describes the relationship. It is crucial that the non-linear model is validated to ensure accurate quantification. Always consult relevant regulatory guidelines for specific requirements regarding the use of non-linear calibration curves in your application.

Troubleshooting Guides

Guide 1: Diagnosing and Resolving Poor Linearity (Low R²)

This guide provides a systematic approach to troubleshooting a calibration curve with a low coefficient of determination (R²).

Potential Cause	Troubleshooting Steps	Expected Outcome
Standard Preparation	1. Prepare fresh stock solutions and perform serial dilutions. 2. Use a calibrated pipette and ensure accurate weighing. 3. Verify the purity of the 4-HO-DPHP standard.	Improved linearity and a higher R² value.
Instrument Performance	1. Check the LC system for leaks. 2. Clean the ion source of the mass spectrometer. 3. Verify autosampler precision by injecting the same standard multiple times.	Consistent peak areas and retention times, leading to better linearity.
Method Parameters	1. Optimize the chromatographic gradient to ensure good peak shape and separation from interferences. 2. Adjust the injection volume. 3. Check for column degradation and replace if necessary.	Improved peak shape and resolution, resulting in a more linear response.
Matrix Effects	1. Improve sample cleanup using techniques like solid-phase extraction (SPE). 2. Use an isotopic internal standard for 4-HO-DPHP if available. 3. Dilute the sample to reduce the concentration of interfering matrix components.	Minimized ion suppression or enhancement, leading to a more accurate and linear calibration curve.

Guide 2: Addressing Non-Linearity at High Concentrations

This guide focuses on troubleshooting calibration curves that show a plateau at the upper concentration levels.

Potential Cause	Troubleshooting Steps	Expected Outcome
Detector Saturation	1. Reduce the concentration range of the calibration curve to the linear portion. 2. Dilute high-concentration samples to bring them within the linear range. 3. If possible, optimize detector settings to extend the linear dynamic range.	A linear calibration curve within the adjusted concentration range.
Ion Source Saturation	1. Reduce the sample injection volume. 2. Optimize ion source parameters (e.g., temperature, gas flows).	A more linear response at higher concentrations.

Experimental Protocols

Protocol 1: LC-MS/MS Analysis of 4-HO-DPHP in a Biological Matrix

This protocol provides a general methodology for the quantification of 4-HO-DPHP in samples such as plasma or urine.

• Sample Pre-treatment:

  • To 0.5 mL of the sample, add an appropriate volume of an internal standard solution (if used).

  • Vortex the sample.

• Solid-Phase Extraction (SPE):

  • Condition a suitable SPE cartridge (e.g., a mixed-mode cation exchange).

  • Load the pre-treated sample onto the cartridge.

  • Wash the cartridge with a weak organic solvent to remove interferences.

  • Elute the 4-HO-DPHP with an appropriate elution solvent (e.g., methanol with a small percentage of formic acid).

  • Evaporate the eluate to dryness and reconstitute in the mobile phase.

• LC-MS/MS Analysis:

  • Chromatographic Separation:

    • Column: A reverse-phase C18 column is commonly used for synthetic cathinones.

    • Mobile Phase: Employ a gradient mobile phase consisting of 0.1% formic acid in water and 0.1% formic acid in acetonitrile.

    • Flow Rate: A typical flow rate is between 0.3 and 0.5 mL/min.

    • Injection Volume: 5-10 µL.

  • Mass Spectrometry Detection:

    • Ionization Mode: Electrospray ionization (ESI) in positive mode.

    • Detection: Multiple Reaction Monitoring (MRM) of precursor and product ion transitions specific to 4-HO-DPHP.

Visualizations

Caption: A logical workflow for diagnosing and resolving calibration curve issues.

Caption: A typical experimental workflow for the quantification of 4-HO-DPHP.

References

• 1. lcms.cz [lcms.cz]

Identifying and resolving artifacts in 4-HO-DPHP NMR spectra

This guide provides troubleshooting assistance and frequently asked questions for researchers, scientists, and drug development professionals working with 4-HO-DPHP and encountering artifacts in Nuclear Magnetic Resonance (NMR) spectra.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of unexpected peaks in my 4-HO-DPHP ¹H NMR spectrum?

Unexpected peaks, or artifacts, in an NMR spectrum can originate from several sources. The most frequent culprits include residual protons in the deuterated solvent, the presence of water (H₂O), common laboratory contaminants, or potential degradation of the 4-HO-DPHP sample. It is essential to distinguish these from the actual product signals for accurate structural elucidation.[1]

Q2: How can I identify peaks originating from residual solvent or water?

Deuterated solvents always contain a small amount of their non-deuterated isotopomer, which will produce a characteristic peak.[2] Similarly, water is a very common contaminant. The chemical shifts of these peaks are well-documented and can be checked against reference tables. For example, the residual peak for Chloroform-d (CDCl₃) is typically around 7.26 ppm, while water can appear over a wide range depending on the solvent and concentration.

Q3: The baseline of my spectrum is noisy or distorted. What could be the cause?

A noisy or distorted baseline can indicate several issues. Low signal-to-noise may result from a sample that is too dilute; acquiring more scans can help improve this.[3] Physical vibrations from the building or issues with the instrument's support cushions can also introduce "spiky" or rolling baselines.[4] Additionally, a "center glitch" artifact can sometimes appear in the exact middle of the spectrum due to slight imbalances in the spectrometer's detectors.[3]

Q4: How can I confirm that a specific peak in my spectrum corresponds to the hydroxyl (-OH) proton of 4-HO-DPHP?

The proton of a hydroxyl group is "exchangeable." Its presence can be confirmed by performing a "D₂O shake" experiment. Adding a drop of deuterium oxide (D₂O) to the NMR tube and shaking it will cause the hydroxyl proton to exchange with a deuterium atom. A subsequent NMR scan will show that the peak corresponding to the -OH proton has disappeared or significantly diminished.[5] Protons from amines, amides, and thiols also exhibit this behavior.[6]

Q5: My sample seems to be degrading. How can NMR spectroscopy help identify the degradation products?

NMR is a powerful tool for identifying and quantifying degradation products. By comparing the spectrum of a stressed or aged sample to that of a fresh sample, new peaks corresponding to degradation products can be identified.[7][8] A combination of 1D and 2D NMR experiments, alongside mass spectrometry (MS), can provide a comprehensive profile of the degradation mixture, allowing for the structural characterization of the new compounds formed.[9]

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments and provides actionable solutions.

Issue 1: Poor Peak Shape (Broad or Asymmetrical Peaks)

Distorted peak shapes can obscure important coupling information and affect integration accuracy.

• Possible Cause 1: Poor Shimming. The homogeneity of the magnetic field ("shimming") is critical for sharp, symmetrical peaks. Poor shimming can cause peaks to be symmetrically or asymmetrically broadened.[3][10]

  • Solution: Perform a careful shimming procedure on your sample. Most modern spectrometers have automated shimming routines, but manual adjustment of the Z1 and Z2 shims may be necessary to optimize the field homogeneity.[3]

• Possible Cause 2: Sample Concentration/Solubility. A sample that is too concentrated or not fully dissolved can lead to peak broadening.[5]

  • Solution: Ensure your sample is fully dissolved. If solubility is an issue, try a different deuterated solvent.[5] If the sample is too concentrated, dilute it and re-acquire the spectrum.

• Possible Cause 3: Presence of Paramagnetic Impurities. Even trace amounts of paramagnetic material can cause significant line broadening.

  • Solution: Ensure all glassware is scrupulously clean. If contamination is suspected, purifying the sample again may be necessary.

Issue 2: Inaccurate Peak Integrations

Correct integration is crucial for determining the relative number of protons giving rise to each signal.

• Possible Cause 1: Overlapping Peaks. If peaks from your compound overlap with solvent or impurity peaks, the integration values will be inaccurate.[5]

  • Solution: Try acquiring the spectrum in a different solvent (e.g., Acetone-d₆ or Benzene-d₆). The change in solvent can shift the positions of peaks, potentially resolving the overlap.[5]

• Possible Cause 2: Poor Phasing or Baseline Correction. An improperly phased spectrum or a distorted baseline will lead to integration errors.

  • Solution: Carefully re-process the spectrum, ensuring that both the zero-order and first-order phase corrections are properly adjusted to achieve a flat baseline across the entire spectrum.[10]

• Possible Cause 3: Insufficient Relaxation Delay. For quantitative analysis, a sufficient delay (d1) between scans is needed to allow all protons to fully relax.

  • Solution: Increase the recycle delay (d1) in the acquisition parameters. A common rule of thumb is to set d1 to 5 times the longest T1 relaxation time of the protons in your molecule.

Data & Protocols

Table 1: Common ¹H NMR Artifacts - Solvents and Impurities

This table summarizes the approximate chemical shifts of residual peaks in common deuterated solvents and other frequently encountered laboratory contaminants. Note that chemical shifts can vary slightly with temperature, concentration, and pH.[2]

Compound	CDCl₃ (ppm)	Acetone-d₆ (ppm)	DMSO-d₆ (ppm)	D₂O (ppm)
Residual Solvent	7.26	2.05	2.50	4.79
Water	~1.56	~2.84	~3.33	~4.79
Acetone	2.17	-	2.09	2.22
Ethyl Acetate	2.05, 4.12, 1.26	1.96, 4.05, 1.18	1.99, 4.03, 1.16	2.08, 4.15, 1.24
Dichloromethane	5.30	5.64	5.76	5.51
Diethyl Ether	3.48, 1.21	3.41, 1.11	3.39, 1.09	3.59, 1.22
Toluene	7.17-7.29, 2.36	7.19-7.30, 2.32	7.18-7.29, 2.30	7.26-7.37, 2.40
Silicone Grease	~0.07	~0.08	~0.05	~0.10

Data compiled from multiple sources.[1][11][12]

Experimental Protocols & Workflows

Protocol 1: D₂O Shake for Identification of Exchangeable Protons

Objective: To confirm the presence of -OH, -NH, or other labile protons.

Methodology:

• Acquire a standard ¹H NMR spectrum of the 4-HO-DPHP sample in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Remove the NMR tube from the spectrometer.

• Add one to two drops of deuterium oxide (D₂O) to the tube.

• Cap the tube securely and shake vigorously for 30-60 seconds to ensure thorough mixing.

• Allow the sample to settle for a few minutes.

• Re-insert the tube into the spectrometer and acquire a new ¹H NMR spectrum using the same parameters.

• Analysis: Compare the "before" and "after" spectra. The peak corresponding to the exchangeable proton(s) will have disappeared or be significantly reduced in intensity in the second spectrum.[5]

Visual Workflows

The following diagrams illustrate logical workflows for identifying and resolving common NMR artifacts.

Caption: Workflow for systematic identification of unknown signals.

Caption: Decision tree for resolving common NMR spectral issues.

References

• 1. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 2. chem.washington.edu [chem.washington.edu]
• 3. NMR Artifacts - Max T. Rogers NMR [nmr.natsci.msu.edu]
• 4. acdlabs.com [acdlabs.com]
• 5. Troubleshooting [chem.rochester.edu]
• 6. NMR Spectroscopy Practice Problems [chemistrysteps.com]
• 7. researchgate.net [researchgate.net]
• 8. New combined absorption/1H NMR method for qualitative and quantitative analysis of PET degradation products - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A Deeper Investigation of Drug Degradation Mixtures Using a Combination of MS and NMR Data: Application to Indapamide - PMC [pmc.ncbi.nlm.nih.gov]
• 10. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 11. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 12. scs.illinois.edu [scs.illinois.edu]

Technical Support Center: Method Development for Novel Psychoactive Substances (NPS)

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on method development for novel psychoactive substances (NPS), with a focus on challenging compounds like 4-HO-DPHP and other synthetic cathinones.

Troubleshooting Guide for NPS Analysis

The analysis of Novel Psychoactive Substances (NPS) presents a multitude of challenges, from their ever-changing chemical structures to their low concentrations in complex biological matrices.[1][2][3][4] The rapid emergence of new derivatives often means a lack of certified reference standards and established analytical methods, complicating identification and quantification.[5] Furthermore, the stability of these compounds can be a significant concern, as they may degrade during sample collection, storage, and analysis.[6]

Common Issues in the Analysis of Pyrovalerone Derivatives and other NPS:

Issue	Potential Cause(s)	Recommended Solution(s)
Poor Peak Shape (Tailing or Fronting)	- Column overload. - Incompatible injection solvent. - Column contamination.[7][8] - Secondary interactions with the stationary phase.	- Reduce sample concentration or injection volume. - Ensure the injection solvent is weaker than or matches the initial mobile phase.[8] - Implement a column wash step or use a guard column. - Adjust mobile phase pH or use an alternative column chemistry.
Inconsistent Retention Times	- Fluctuations in mobile phase composition. - Temperature variations. - Column degradation. - Inadequate column equilibration between injections.[9]	- Prepare fresh mobile phase and ensure proper mixing/degassing. - Use a column oven to maintain a stable temperature. - Replace the column if performance deteriorates. - Ensure sufficient equilibration time, typically at least 10 column volumes.[9]
Low Signal Intensity / Poor Sensitivity	- Ion suppression from matrix components.[9] - Suboptimal ionization source parameters. - Analyte degradation.[6] - Inefficient sample extraction.	- Improve sample clean-up using techniques like Solid Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE).[10][11] - Optimize source temperature, gas flows, and voltages.[9] - Investigate analyte stability and consider sample acidification or storage at lower temperatures.[6] - Evaluate and optimize the extraction method for the specific analyte and matrix.[10][12]
High Background Noise	- Contaminated mobile phase, solvents, or additives.[7][13] - Leaks in the LC system. - Contaminated mass spectrometer ion source.	- Use high-purity (LC-MS grade) solvents and additives.[7] - Systematically check for and tighten any loose fittings.[14] - Clean the ion source according to the manufacturer's instructions.[13]
Carryover	- Adsorption of analyte onto surfaces in the injector, column, or transfer lines. - Insufficient needle/injector wash.	- Use a stronger needle wash solvent. - Inject blank samples between analytical runs to assess and mitigate carryover. - Consider using a different column or deactivating surfaces.
Difficulty in Structural Elucidation	- Lack of reference standards for comparison. - Co-elution of isomers. - Insufficient fragmentation in MS/MS.	- Utilize high-resolution mass spectrometry (HRMS) for accurate mass determination and formula prediction.[15] - Optimize chromatographic conditions to separate isomers. - Vary collision energy in MS/MS experiments to generate informative fragment ions.

Quantitative Data for Selected Pyrovalerone Derivatives

Compound	Analytical Method	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Linear Range	Reference
MDPV	LC-HRMS	Human & Rat Plasma	0.1 µg/L	0.25 µg/L	0.25–1000 µg/L	[16][17]
α-PVP	LC-MS/MS	Human Plasma	-	-	-	[18]
Pyrovalerone	GC/MS/MS	Biological Samples	-	50 µg/mL	50–1000 µg/mL	[19]
MDPV	GC/MS/MS	Biological Samples	-	50 µg/mL	50–1000 µg/mL	[19]
73 Synthetic Cathinones	LC-MS/MS	Urine	-	-	-	[20]

Experimental Protocols

Detailed Methodology: LC-MS/MS Analysis of Pyrovalerone Derivatives in Urine

This protocol provides a general framework for the analysis of pyrovalerone derivatives in urine samples. Optimization will be required for specific analytes like 4-HO-DPHP.

1. Sample Preparation (Solid Phase Extraction - SPE)

• Sample Pre-treatment: To 1 mL of urine, add 10 µL of an internal standard solution (e.g., MDPV-d8) and 500 µL of a suitable buffer (e.g., 0.1 M phosphate buffer, pH 6.0).

• SPE Cartridge Conditioning: Condition a mixed-mode cation exchange SPE cartridge by sequentially passing 2 mL of methanol and 2 mL of the buffer.

• Sample Loading: Load the pre-treated urine sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 2 mL of deionized water, followed by 2 mL of a weak organic solvent (e.g., 20% methanol in water) to remove interferences.

• Elution: Elute the analytes with 2 mL of a basic organic solvent mixture (e.g., 2% ammonium hydroxide in methanol).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase.

2. LC-MS/MS Conditions

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A suitable gradient starting with a low percentage of mobile phase B, ramping up to elute the analytes, followed by a wash and re-equilibration step.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • Ion Source Parameters: Optimize capillary voltage, source temperature, and gas flows for the specific instrument and analytes.

  • MRM Transitions: Determine at least two specific precursor-to-product ion transitions for each analyte and the internal standard for quantification and confirmation.

Mandatory Visualizations

Experimental Workflow for NPS Analysis

Caption: A generalized experimental workflow for the analysis of novel psychoactive substances.

Simplified Signaling Pathway for Pyrovalerone Cathinones

Synthetic cathinones, including pyrovalerone derivatives, primarily act as psychomotor stimulants by targeting monoamine transporters in the brain.[21] Specifically, many pyrovalerones are potent inhibitors of the dopamine transporter (DAT) and the norepinephrine transporter (NET), with less activity at the serotonin transporter (SERT).[22] This inhibition leads to an increase in the extracellular concentrations of dopamine and norepinephrine, enhancing neurotransmission.[21]

Caption: Simplified signaling pathway showing the inhibitory action of pyrovalerone cathinones on dopamine (DAT) and norepinephrine (NET) transporters.

Frequently Asked Questions (FAQs)

Q1: Why is it so difficult to find analytical standards for new psychoactive substances like 4-HO-DPHP?

A: The primary challenge is the rapid pace at which clandestine labs synthesize new NPS derivatives to circumvent controlled substance laws.[2] By the time a new compound is identified by law enforcement and toxicology labs, several new analogs may have already appeared on the illicit market. This makes it difficult for certified reference material producers to keep up with the demand for new standards.

Q2: What are the main challenges in sample preparation for NPS in biological matrices?

A: The main challenges include the low concentrations of NPS and their metabolites in biological fluids, the complexity of the matrices (e.g., blood, urine) which can cause ion suppression in mass spectrometry, and the potential for analyte degradation during the extraction process.[1][10] Choosing the right extraction technique, such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE), is crucial for removing interferences and concentrating the analytes.[11]

Q3: My GC-MS method is not sensitive enough for detecting pyrovalerone derivatives. What can I do?

A: For some synthetic cathinones, GC-MS may have limitations in sensitivity without derivatization.[5] Consider using a derivatizing agent to improve the chromatographic properties and mass spectral response of your target analytes. Alternatively, LC-MS/MS is often more sensitive and specific for the analysis of many NPS and may be a better choice if available.[23]

Q4: I am seeing significant variability in my results. What could be the cause?

A: Analyte stability is a major concern for many synthetic cathinones.[6] They can be susceptible to degradation depending on the pH, temperature, and storage duration of the biological samples.[6] It is crucial to investigate the stability of your target analyte under your specific storage and handling conditions. Acidification of samples can sometimes improve the stability of cathinones.[6]

Q5: How can I identify an unknown NPS in a sample when I don't have a reference standard?

A: High-resolution mass spectrometry (HRMS) is a powerful tool for this purpose. It provides a highly accurate mass measurement, which allows for the determination of the elemental composition of the unknown compound. By combining this information with MS/MS fragmentation data and knowledge of the chemical structures of known NPS, a tentative identification can often be made.[15]

References

• 1. Overview of analytical methods for determining novel psychoactive substances, drugs and their metabolites in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Designing Methods to Identify Evolving Designer Drugs | National Institute of Justice [nij.ojp.gov]
• 3. Challenges in Identifying Novel Psychoactive Substances and a Stronger Path Forward | National Institute of Justice [nij.ojp.gov]
• 4. clinicallab.com [clinicallab.com]
• 5. academic.oup.com [academic.oup.com]
• 6. researchgate.net [researchgate.net]
• 7. zefsci.com [zefsci.com]
• 8. agilent.com [agilent.com]
• 9. ssi.shimadzu.com [ssi.shimadzu.com]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. Applications of Sample Preparation Techniques in the Analysis of New Psychoactive Substances [ouci.dntb.gov.ua]
• 13. home.pavlab.msl.ubc.ca [home.pavlab.msl.ubc.ca]
• 14. lcms.cz [lcms.cz]
• 15. researchgate.net [researchgate.net]
• 16. Neuropharmacology of 3,4-Methylenedioxypyrovalerone (MDPV), Its Metabolites, and Related Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 17. 3,4-Methylenedioxypyrovalerone (MDPV) and metabolites quantification in human and rat plasma by liquid chromatography-high resolution mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. agilent.com [agilent.com]
• 20. fda.gov.tw [fda.gov.tw]
• 21. researchgate.net [researchgate.net]
• 22. mdpi.com [mdpi.com]
• 23. Development and validation of a GC–MS/MS method for the determination of 11 amphetamines and 34 synthetic cathinones in whole blood | springermedizin.de [springermedizin.de]

Technical Support Center: 4-HO-DPHP Trace Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying and mitigating contamination sources during the trace analysis of 4-HO-DPHP.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of contamination in 4-HO-DPHP trace analysis?

A1: Contamination in the trace analysis of 4-HO-DPHP and other synthetic cathinones can originate from various sources. It is crucial to systematically evaluate each component of the analytical workflow. The most common sources include:

• Solvents and Reagents: Even high-purity solvents can contain trace-level impurities that may interfere with the analysis. Water is a common source of microbial contamination which can introduce interfering compounds. Additives like formic acid or ammonium acetate, if not of high purity, can also be a source of contamination.

• Labware: Plasticizers, such as phthalates, can leach from plastic containers, pipette tips, and vial caps, causing significant background interference. Glassware, if not properly cleaned, can harbor residues from previous analyses.

• Sample Preparation: The extraction process itself can introduce contaminants. Solid-phase extraction (SPE) cartridges and other sample preparation devices can leach impurities. Cross-contamination can also occur if equipment is not thoroughly cleaned between samples.

• Analytical Instrument: The injection port, column, and detector of a gas chromatograph-mass spectrometer (GC-MS) or liquid chromatograph-mass spectrometer (LC-MS) can be sources of contamination. Septa bleed from the GC injector and carryover from previous injections are common issues. In LC-MS, mobile phase contaminants can accumulate on the column and elute with the analyte.

• Laboratory Environment: The laboratory air can contain volatile or semi-volatile organic compounds that can contaminate samples, solvents, and instruments.

Q2: I am observing unexpected peaks in my chromatograms, even in my blank samples. How can I identify the source?

A2: A systematic approach is essential to pinpoint the source of unexpected peaks. Follow these steps:

• Analyze a Solvent Blank: Inject the pure solvent used for sample reconstitution. If the peaks are present, the solvent is contaminated.

• Analyze a Method Blank: Perform the entire sample preparation procedure without the sample matrix. If the peaks appear here, the contamination is coming from your reagents, labware, or the sample preparation steps.

• Check for Carryover: Inject a blank solvent after a high-concentration standard or sample. If the peaks from the standard/sample appear in the blank, you have a carryover issue in your autosampler or chromatographic system.

• Inspect the Instrument: Check for septum bleed in a GC-MS by running a blank with a new septum. For LC-MS, check for contamination in the mobile phase reservoirs and lines.

Q3: How can I minimize contamination from plasticware?

A3: To minimize leaching of plasticizers and other contaminants from plasticware:

• Whenever possible, use glassware that has been thoroughly cleaned and rinsed with high-purity solvent.

• If plasticware is necessary, use items made of polypropylene or polytetrafluoroethylene (PTFE), which are generally less prone to leaching than other plastics.

• Rinse all new plasticware, including pipette tips and vials, with a high-purity solvent before use.

• Avoid prolonged storage of samples and standards in plastic containers.

Q4: My 4-HO-DPHP signal is being suppressed or enhanced in my LC-MS analysis. What could be the cause and how can I mitigate it?

A4: Signal suppression or enhancement, known as matrix effects, is a common challenge in LC-MS, particularly with electrospray ionization (ESI). It occurs when co-eluting compounds from the sample matrix interfere with the ionization of the target analyte.

• Causes: Endogenous matrix components like phospholipids, salts, and proteins are common culprits.

• Mitigation Strategies:

  • Improve Sample Cleanup: Utilize more effective sample preparation techniques, such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE), to remove interfering matrix components.

  • Optimize Chromatography: Adjust the chromatographic method to separate the analyte from the interfering compounds. This may involve changing the column, mobile phase composition, or gradient profile.

  • Use an Internal Standard: A stable isotope-labeled internal standard (SIL-IS) is the most effective way to compensate for matrix effects, as it will be affected in the same way as the analyte.

  • Dilute the Sample: Diluting the sample can reduce the concentration of interfering matrix components, but this may compromise the limit of detection.

Q5: How stable is 4-HO-DPHP in biological samples, and what are the best storage conditions?

A5: Synthetic cathinones can be unstable in biological matrices, especially at room temperature. While specific stability data for 4-HO-DPHP is limited, general guidelines for related compounds suggest:

• Short-term Storage: Samples should be stored at 4°C if they are to be analyzed within a few days.

• Long-term Storage: For longer-term storage, samples should be frozen at -20°C or, ideally, -80°C to minimize degradation.[1][2]

• pH Considerations: The stability of cathinone analogs can be pH-dependent, with increased degradation observed in neutral to alkaline solutions.[3][4] Acidification of the sample may improve stability.

Troubleshooting Guides

Issue 1: High Background Noise in the Mass Spectrum

Potential Cause	Troubleshooting Steps
Contaminated Solvents/Reagents	1. Prepare fresh mobile phases using LC-MS grade solvents and additives. 2. Analyze each solvent and reagent individually to identify the source of contamination.
Contaminated Labware	1. Thoroughly clean all glassware with a suitable cleaning agent and rinse with high-purity solvent. 2. If using plasticware, pre-rinse with solvent or switch to glassware.
Instrument Contamination	1. Clean the ion source of the mass spectrometer according to the manufacturer's instructions. 2. Flush the LC system with a strong solvent (e.g., isopropanol) to remove accumulated contaminants. 3. For GC-MS, bake out the column and replace the injector liner and septum.
Leaking System	1. Perform a leak check on the LC or GC system. 2. Ensure all fittings are tight and seals are in good condition.

Issue 2: Poor Peak Shape (Tailing or Fronting)

Potential Cause	Troubleshooting Steps
Active Sites in the GC/LC System	1. For GC, use a deactivated inlet liner and column. Consider trimming the front end of the column. 2. For LC, ensure the pH of the mobile phase is appropriate for the analyte and column.
Column Overload	1. Reduce the injection volume or dilute the sample. 2. Use a column with a higher loading capacity.
Inappropriate Solvent for Sample	1. Ensure the sample is dissolved in a solvent that is compatible with the initial mobile phase conditions (for LC) or has a suitable boiling point (for GC).
Column Degradation	1. Replace the analytical column.

Experimental Protocols

Protocol 1: General Sample Preparation for 4-HO-DPHP in Urine using SPE

This protocol is a general guideline and should be optimized for your specific application and instrumentation.

• Sample Pre-treatment: To 1 mL of urine, add 10 µL of an appropriate internal standard solution (e.g., 4-HO-DPHP-d4). Vortex to mix. Add 1 mL of acetate buffer (pH 4.5).

• SPE Column Conditioning: Condition a mixed-mode cation exchange SPE cartridge with 2 mL of methanol followed by 2 mL of deionized water, and finally 2 mL of acetate buffer (pH 4.5). Do not allow the cartridge to go dry.

• Sample Loading: Load the pre-treated urine sample onto the SPE cartridge at a slow, steady flow rate (approx. 1-2 mL/min).

• Washing: Wash the cartridge with 2 mL of deionized water, followed by 2 mL of methanol. Dry the cartridge under vacuum for 5 minutes.

• Elution: Elute the analyte with 2 mL of a freshly prepared solution of 5% ammonium hydroxide in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS analysis or a suitable solvent for GC-MS analysis.

Visualizations

Caption: A logical workflow for identifying contamination sources.

Caption: Approaches to minimize matrix effects in LC-MS analysis.

References

• 1. Frontiers | Extended Stability Evaluation of Selected Cathinones [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. Degradation pathways of 4-methylmethcathinone in alkaline solution and stability of methcathinone analogs in various pH solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of the Pharmacological Activity of α-PHP and 4-HO-MET: A Surrogate Guide

Disclaimer: Direct comparative pharmacological data for 4-HO-DPHP and α-DPHP is not available in the peer-reviewed scientific literature. This guide provides a comparative analysis of two related and well-studied compounds, α-Pyrrolidinohexiophenone (α-PHP) and 4-hydroxy-N-methyl-N-ethyltryptamine (4-HO-MET) , to serve as a methodological template for researchers, scientists, and drug development professionals. The pharmacological profiles of these compounds should not be directly extrapolated to 4-HO-DPHP and α-DPHP.

Introduction

α-PHP is a synthetic cathinone known for its stimulant effects, primarily acting as a norepinephrine-dopamine reuptake inhibitor (NDRI).[1] In contrast, 4-HO-MET is a tryptamine derivative recognized for its psychedelic properties, which are mediated by its interaction with serotonin receptors.[2] This guide will objectively compare the pharmacological activities of these two compounds, presenting available quantitative data, detailing experimental methodologies, and visualizing relevant biological pathways and workflows.

Quantitative Pharmacological Data

The following tables summarize the in vitro binding affinities and functional potencies of α-PHP and 4-HO-MET at key monoamine transporters and serotonin receptors. Lower Ki and EC50/IC50 values indicate higher binding affinity and greater potency, respectively.

Table 1: Monoamine Transporter Binding Affinities (Ki, nM) and Reuptake Inhibition Potency (IC50, nM) of α-PHP

Compound	Dopamine Transporter (DAT)	Norepinephrine Transporter (NET)	Serotonin Transporter (SERT)
α-PHP	12.9	14.2	>10,000

Data sourced from studies on rat brain synaptosomes.

Table 2: Serotonin Receptor Binding Affinities (Ki, nM) and Functional Potency (EC50, nM) of 4-HO-MET

Compound	5-HT1A	5-HT2A	5-HT2B	5-HT2C
4-HO-MET	76	43	19	118

Data represents binding affinities (Ki) at human recombinant receptors. Functional potency (EC50) values for 5-HT2A agonism are reported to be in a similar range.

Experimental Protocols

Radioligand Binding Assays

This in vitro technique is employed to determine the binding affinity of a compound to a specific receptor or transporter.

• Membrane Preparation: Cells or tissues expressing the target protein (e.g., DAT, NET, SERT, or 5-HT receptors) are homogenized in a cold buffer solution and centrifuged to isolate the cell membranes.

• Incubation: The membrane preparations are incubated with a specific radioligand (a radioactive molecule that binds to the target) and varying concentrations of the test compound (α-PHP or 4-HO-MET).

• Separation and Detection: The mixture is filtered to separate the bound from the unbound radioligand. The radioactivity of the filter is then measured using a scintillation counter.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The binding affinity (Ki) is then calculated using the Cheng-Prusoff equation.

Synaptosomal Monoamine Reuptake Assay

This assay measures the functional potency of a compound to inhibit the reuptake of neurotransmitters into nerve terminals.

• Synaptosome Preparation: Synaptosomes (isolated nerve terminals) are prepared from specific brain regions (e.g., striatum for DAT, hippocampus for SERT, and cortex for NET) of rodents.

• Incubation: Synaptosomes are incubated with a radiolabeled neurotransmitter (e.g., [3H]dopamine, [3H]norepinephrine, or [3H]serotonin) and different concentrations of the test compound.

• Uptake Measurement: The uptake of the radiolabeled neurotransmitter into the synaptosomes is measured over time.

• Data Analysis: The concentration of the test compound that inhibits 50% of the neurotransmitter uptake (IC50) is calculated.

Pharmacological Mechanisms and Signaling Pathways

α-PHP: Norepinephrine-Dopamine Reuptake Inhibition

α-PHP functions by blocking the dopamine transporter (DAT) and the norepinephrine transporter (NET).[1] This inhibition leads to an accumulation of dopamine and norepinephrine in the synaptic cleft, thereby enhancing dopaminergic and noradrenergic neurotransmission. This mechanism is responsible for its stimulant effects.

Caption: Signaling pathway of α-PHP as a norepinephrine-dopamine reuptake inhibitor.

4-HO-MET: Serotonin Receptor Agonism

4-HO-MET is an agonist at various serotonin receptors, with a particularly high affinity for the 5-HT2A receptor.[2] The binding of 4-HO-MET to 5-HT2A receptors, which are G-protein coupled receptors (GPCRs), is believed to initiate a signaling cascade that results in its psychedelic effects.

Caption: Simplified 5-HT2A receptor signaling pathway for 4-HO-MET.

In Vivo Behavioral Effects

α-PHP

In animal models, α-PHP has been shown to produce stimulant-like effects, including:

• Hyperlocomotion: Increased spontaneous movement and activity.

• Stereotypy: Repetitive, compulsive behaviors.

• Reinforcing Effects: Animals will self-administer the compound, indicating its abuse potential.

4-HO-MET

The primary behavioral assay used to assess the psychedelic potential of compounds like 4-HO-MET in rodents is the head-twitch response (HTR) . This behavior is a rapid, involuntary rotational movement of the head and is considered a reliable proxy for 5-HT2A receptor activation and psychedelic effects in humans. 4-HO-MET induces the head-twitch response in rodents.[2]

Conclusion

This guide provides a comparative overview of the pharmacological activities of α-PHP and 4-HO-MET as surrogates for the requested but uncharacterized compounds 4-HO-DPHP and α-DPHP. α-PHP is a potent norepinephrine-dopamine reuptake inhibitor with classic psychostimulant properties. In contrast, 4-HO-MET is a serotonin receptor agonist, primarily targeting the 5-HT2A receptor, which underlies its psychedelic effects. The distinct mechanisms of action of these two compounds result in markedly different pharmacological and behavioral profiles. Researchers investigating novel psychoactive substances are encouraged to utilize similar comprehensive pharmacological profiling, including in vitro binding and functional assays, as well as in vivo behavioral studies, to fully characterize their activity.

References

• 1. alpha-PHP | inhibitor/agonist | CAS 13415-86-6 | Buy alpha-PHP from Supplier InvivoChem [invivochem.com]
• 2. 4-HO-MET - Wikipedia [en.wikipedia.org]

Comparative Analysis of Hydroxylated Pyrovalerone Derivatives and Related Analogues

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of the pharmacological profiles of hydroxylated pyrovalerone derivatives and their related, more widely known analogues such as α-Pyrrolidinopentiophenone (α-PVP), α-Pyrrolidinohexiophenone (α-PHP), and 3,4-Methylenedioxypyrovalerone (MDPV). Due to the ambiguity of the term "4-HO-DPHP" in scientific literature, this analysis focuses on well-characterized hydroxylated metabolites of MDPV, namely 3,4-dihydroxypyrovalerone (3,4-catechol-PV) and 4-hydroxy-3-methoxypyrovalerone (4-OH-3-MeO-PV), as representative examples of hydroxylated pyrovalerones.

The primary mechanism of action for pyrovalerone cathinones is the inhibition of dopamine (DAT) and norepinephrine (NET) transporters, leading to increased synaptic concentrations of these neurotransmitters.[1][2][3] This guide presents quantitative data on their potency as transporter inhibitors, details the experimental protocols used for their characterization, and provides visualizations of their mechanism of action and experimental workflows.

Data Presentation: Monoamine Transporter Inhibition

The following tables summarize the in vitro potency of various pyrovalerone derivatives as inhibitors of the human dopamine transporter (hDAT), norepinephrine transporter (hNET), and serotonin transporter (hSERT). Potency is expressed as the half-maximal inhibitory concentration (IC₅₀) or the inhibition constant (Kᵢ). Lower values indicate greater potency.

Table 1: Monoamine Transporter Inhibition (IC₅₀, nM) of Selected Pyrovalerones

Compound	hDAT IC₅₀ (nM)	hNET IC₅₀ (nM)	hSERT IC₅₀ (nM)	DAT/SERT Ratio
α-PPP	640	20	>10000	>15.6
α-PVP	12[2]	14[2]	>10000	>833
α-PHP	20	640	>10000	>500
MDPV	4.1[2]	26[2]	3349[2]	817
3,4-catechol-PV	11[2]	11[2]	>10000	>909
4-OH-3-MeO-PV	Weak activity	Weak activity	>10000	-

Data sourced from multiple studies, primarily focusing on HEK293 cells expressing the respective human transporters.[2][3]

Table 2: Monoamine Transporter Binding Affinities (Kᵢ, nM) of Selected Pyrovalerones

| Compound | hDAT Kᵢ (nM) | hNET Kᵢ (nM) | hSERT Kᵢ (nM) | |---|---|---| | α-PVP | 7 | 60 | >10000 | | MDPV | 7 | 60 | 2900 | | Pyrovalerone | 7 | 180 | 12000 |

Data represents the affinity of the compounds for the respective transporters, with lower values indicating a stronger binding affinity.[3]

Mechanism of Action: Monoamine Transporter Inhibition

Pyrovalerone derivatives act as pure uptake inhibitors at the dopamine and norepinephrine transporters.[1] Unlike some other classes of psychostimulants, they do not induce the release of these monoamines.[3] The binding of the pyrovalerone to DAT and NET physically blocks the reuptake of dopamine and norepinephrine from the synaptic cleft back into the presynaptic neuron. This leads to an accumulation of these neurotransmitters in the synapse, thereby enhancing and prolonging their signaling effects.

Mechanism of pyrovalerone action.

Experimental Protocols

In Vitro Monoamine Transporter Uptake Inhibition Assay

This assay determines the potency of a compound to inhibit the uptake of radiolabeled neurotransmitters into cells expressing the specific monoamine transporters.

Materials:

• Human Embryonic Kidney (HEK293) cells stably expressing hDAT, hNET, or hSERT.

• [³H]Dopamine, [³H]Norepinephrine, or [³H]Serotonin.

• Test compounds (pyrovalerone derivatives).

• Assay buffer (e.g., Krebs-HEPES buffer).

• 96-well cell culture plates.

• Scintillation counter.

Procedure:

• Cell Plating: Seed the transporter-expressing HEK293 cells into 96-well plates and allow them to adhere overnight.

• Pre-incubation: Wash the cells with assay buffer. Add the test compounds at various concentrations to the wells and incubate for a defined period (e.g., 10-20 minutes) at room temperature.

• Uptake Initiation: Add the radiolabeled neurotransmitter ([³H]Dopamine, [³H]Norepinephrine, or [³H]Serotonin) to each well to initiate the uptake reaction. Incubate for a short period (e.g., 5-15 minutes) at room temperature.

• Termination: Terminate the uptake by rapidly washing the cells with ice-cold assay buffer to remove the extracellular radioligand.

• Lysis and Scintillation Counting: Lyse the cells and measure the intracellular radioactivity using a scintillation counter.

• Data Analysis: Determine the concentration of the test compound that inhibits 50% of the specific uptake (IC₅₀ value) by non-linear regression analysis of the concentration-response curves.

Workflow for monoamine uptake inhibition assay.

Radioligand Binding Assay for Monoamine Transporters

This assay measures the affinity of a test compound for a specific transporter by quantifying its ability to displace a known radiolabeled ligand.

Materials:

• Cell membranes prepared from HEK293 cells expressing hDAT, hNET, or hSERT.

• A suitable radioligand with high affinity for the target transporter (e.g., [³H]WIN 35,428 for DAT).

• Test compounds (pyrovalerone derivatives).

• Assay buffer.

• 96-well filter plates.

• Vacuum filtration manifold.

• Scintillation counter.

Procedure:

• Assay Setup: In a 96-well plate, combine the cell membrane preparation, the radioligand at a fixed concentration, and the test compound at various concentrations.

• Incubation: Incubate the plate at a specific temperature (e.g., room temperature or 37°C) for a sufficient time to reach binding equilibrium.

• Filtration: Terminate the binding reaction by rapid vacuum filtration through a filter plate. This separates the membrane-bound radioligand from the unbound radioligand.

• Washing: Wash the filters with ice-cold assay buffer to remove non-specifically bound radioligand.

• Scintillation Counting: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Determine the concentration of the test compound that displaces 50% of the specific binding of the radioligand (IC₅₀ value). Calculate the inhibition constant (Kᵢ) using the Cheng-Prusoff equation, which corrects for the concentration of the radioligand used.

Synthesis of Hydroxylated MDPV Metabolites

The primary hydroxylated metabolites of MDPV, 3,4-catechol-PV and 4-OH-3-MeO-PV, are formed in vivo through metabolic processes. Their synthesis for research purposes typically involves a multi-step chemical synthesis. A general synthetic route starts from a commercially available substituted benzaldehyde, which undergoes a Grignard reaction followed by oxidation to form the corresponding ketone.[1] Further steps involve demethylenation of the methylenedioxy group to yield the catechol, and subsequent selective methylation to obtain the 4-hydroxy-3-methoxy derivative.[1]

Conclusion

The available data indicates that pyrovalerone derivatives are potent and selective inhibitors of the dopamine and norepinephrine transporters. Hydroxylation of the aromatic ring, as seen in the metabolites of MDPV, can significantly impact this potency. 3,4-catechol-PV retains high potency at both DAT and NET, comparable to its parent compound MDPV.[2] In contrast, the addition of a methoxy group in 4-OH-3-MeO-PV leads to a substantial decrease in activity.[2] The length of the α-alkyl chain also influences potency, with α-PVP generally showing high potency at both DAT and NET.[3] These structure-activity relationships are crucial for understanding the pharmacological profiles of this class of compounds and for the development of novel molecules with specific activities at monoamine transporters. The experimental protocols provided herein offer standardized methods for the continued investigation and characterization of these and other novel psychoactive substances.

References

• 1. 3,4-Methylenedioxypyrovalerone (MDPV) and metabolites quantification in human and rat plasma by liquid chromatography-high resolution mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Neuropharmacology of 3,4-Methylenedioxypyrovalerone (MDPV), Its Metabolites, and Related Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Pharmacological Profile of Second Generation Pyrovalerone Cathinones and Related Cathinone Derivative | MDPI [mdpi.com]

Comparative Guide to the Structure-Activity Relationship of 4-HO-DPHP Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the structure-activity relationships (SAR) of 4-hydroxy-α,α-diphenyl-2-pyrrolidinemethanol (4-HO-DPHP) analogs. 4-HO-DPHP, also known as diphenylprolinol or D2PM, is a norepinephrine-dopamine reuptake inhibitor (NDRI). Understanding the SAR of this scaffold is crucial for the rational design of novel therapeutic agents with tailored selectivity and potency for the dopamine transporter (DAT) and norepinephrine transporter (NET).

Introduction to 4-HO-DPHP and its Analogs

4-HO-DPHP belongs to the class of diphenylprolinol derivatives, which are recognized for their stimulant properties mediated by the inhibition of monoamine transporters. The core structure consists of a diphenylmethanol moiety attached to a pyrrolidine ring. Modifications to this scaffold, particularly at the 4-position of one of the phenyl rings and the removal of the hydroxyl group, significantly influence the compound's affinity and activity at DAT and NET. This guide will focus on the comparison between 4-HO-DPHP and its dehydroxylated analog, desoxypipradrol (2-DPMP), to elucidate key structural determinants for monoamine transporter interaction.

Data Presentation: Monoamine Transporter Inhibition

The following table summarizes the in vitro data for 4-HO-DPHP and its key analog, desoxypipradrol (2-DPMP), at the dopamine and norepinephrine transporters. The data is presented as inhibition constants (Kᵢ) or half-maximal inhibitory concentrations (IC₅₀) from radioligand binding or uptake inhibition assays, respectively.

Compound	Structure	DAT Kᵢ (nM)	NET Kᵢ (nM)	SERT Kᵢ (nM)	DAT/SERT Selectivity	NET/SERT Selectivity
4-HO-DPHP (D2PM)	Similar to Cocaine[1][2]	Similar to Cocaine[1][2]	Low Affinity[2]	High	High
Desoxypipradrol (2-DPMP)	<100[3]	<100[3]	>1000[2]	>10	>10

Structure-Activity Relationship (SAR) Analysis

The comparison between 4-HO-DPHP (D2PM) and its 4-dehydroxylated analog, desoxypipradrol (2-DPMP), reveals a critical role of the hydroxyl group in modulating activity.

• Core Scaffold : The diphenylprolinol and diphenylmethylpiperidine scaffolds confer high affinity for the catecholamine transporters (DAT and NET).[2][4]

• 4-Hydroxy Group : The presence of a hydroxyl group on one of the phenyl rings, as in 4-HO-DPHP, is a key modification. While direct quantitative comparisons are limited in the available literature, the pharmacological profile of D2PM is described as being similar to cocaine, suggesting potent DAT and NET inhibition.[1][2] The impact of this hydroxyl group on potency and selectivity compared to the non-hydroxylated analog requires further quantitative investigation.

• Dehydroxylation : The removal of the hydroxyl group to yield desoxypipradrol (2-DPMP) maintains potent NDRI activity.[4] 2-DPMP is a well-characterized norepinephrine-dopamine reuptake inhibitor.[4][5] This indicates that the core diphenylmethylpyrrolidine structure is sufficient for high-affinity binding to DAT and NET.

• Pyrrolidine vs. Piperidine Ring : While 4-HO-DPHP contains a pyrrolidine ring, the closely related pipradrol and desoxypipradrol feature a piperidine ring. Both five- and six-membered saturated nitrogen heterocycles are tolerated and contribute to the overall pharmacological profile of these NDRIs.[2]

Experimental Protocols

Detailed methodologies for the key experiments cited in the SAR analysis of diphenylprolinol analogs are provided below.

Radioligand Binding Assays for Monoamine Transporters

This in vitro assay is used to determine the binding affinity (Kᵢ) of a compound for the dopamine (DAT), norepinephrine (NET), and serotonin (SERT) transporters.

Methodology:

• Preparation of Synaptosomes: Brain tissue (e.g., rat striatum for DAT, hippocampus for NET and SERT) is homogenized in a sucrose buffer and centrifuged to isolate synaptosomes, which are rich in monoamine transporters.

• Incubation: Synaptosomal membranes are incubated with a specific radioligand (e.g., [³H]WIN 35,428 for DAT, [³H]nisoxetine for NET, [³H]citalopram for SERT) and varying concentrations of the test compound (e.g., 4-HO-DPHP or its analogs).

• Separation and Scintillation Counting: The incubation mixture is rapidly filtered through glass fiber filters to separate bound from free radioligand. The filters are then washed, and the amount of radioactivity retained on the filters is quantified using a scintillation counter.

• Data Analysis: Competition binding curves are generated by plotting the percentage of specific binding of the radioligand against the logarithm of the test compound concentration. The IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) is determined from these curves. The Kᵢ value is then calculated using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kᴅ), where [L] is the concentration of the radioligand and Kᴅ is its dissociation constant.

In Vivo Behavioral Assays: Locomotor Activity

This assay is used to assess the stimulant effects of compounds, which are often correlated with their activity as dopamine and norepinephrine reuptake inhibitors.

Methodology:

• Animal Acclimation: Rodents (e.g., mice or rats) are individually housed and allowed to acclimate to the testing environment (e.g., open-field arenas) for a set period before drug administration.

• Drug Administration: Animals are administered the test compound (e.g., 4-HO-DPHP or an analog) or a vehicle control via a specific route (e.g., intraperitoneal injection).

• Data Collection: Locomotor activity is recorded using automated activity monitors that use infrared beams to track the animal's movement. Parameters such as total distance traveled, horizontal activity, and vertical activity (rearing) are measured over a specified time period.

• Data Analysis: The data is analyzed to compare the locomotor activity of the drug-treated group to the vehicle-treated group. Dose-response curves can be generated to determine the potency and efficacy of the compound in stimulating locomotor activity.[6]

Signaling Pathways and Experimental Workflows

Norepinephrine-Dopamine Reuptake Inhibition Signaling Pathway

The primary mechanism of action of 4-HO-DPHP and its analogs is the inhibition of DAT and NET, leading to an increase in the extracellular concentrations of dopamine and norepinephrine in the synaptic cleft. This enhances dopaminergic and noradrenergic signaling.

Caption: Mechanism of action of 4-HO-DPHP analogs.

General Workflow for SAR Studies of Novel Psychoactive Compounds

The following diagram illustrates a typical workflow for the structure-activity relationship characterization of novel compounds like 4-HO-DPHP analogs.

Caption: Workflow for SAR studies of 4-HO-DPHP analogs.

References

• 1. medbox.iiab.me [medbox.iiab.me]
• 2. researchgate.net [researchgate.net]
• 3. Neurochemical Profiles of some novel psychoactive substances - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Desoxypipradrol - Wikipedia [en.wikipedia.org]
• 5. Desoxypipradrol - LKT Labs [lktlabs.com]
• 6. Rewarding effects of 2-desoxypipradrol in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide to Immunoassay Cross-Reactivity of Fentanyl Analogs: A Focus on 4-HO-DPHP

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the principles governing the cross-reactivity of fentanyl analogs in common immunoassays, with a specific focus on the predicted behavior of 4-hydroxy-despropionyl-para-fluorofentanyl (4-HO-DPHP). Due to a lack of publicly available experimental data for 4-HO-DPHP, this document outlines the foundational concepts, experimental protocols, and predictive models based on structural similarities to aid researchers in designing and interpreting their own studies.

Principles of Fentanyl Analog Cross-Reactivity in Immunoassays

Immunoassays for fentanyl and its analogs are typically competitive assays where the analyte in a sample competes with a labeled drug for a limited number of antibody binding sites. The degree of cross-reactivity of a fentanyl analog is dependent on its structural similarity to the immunogen used to generate the antibodies. Key structural modifications that influence antibody recognition include alterations to the N-phenethyl group, the anilino N-acyl group, and the piperidine ring.

Generally, modifications at the para-position of the N-phenethyl group and changes to the N-acyl group can significantly impact cross-reactivity. Analogs that closely mimic the core structure of fentanyl are more likely to be detected. For instance, acetylfentanyl and acrylfentanyl often show high cross-reactivity in fentanyl immunoassays.[1][2] Conversely, significant structural changes, such as the addition of bulky groups, can reduce or eliminate antibody binding.

Predicted Cross-Reactivity of 4-HO-DPHP

4-HO-DPHP (4-hydroxy-despropionyl-para-fluorofentanyl) is a structural analog of fentanyl. Based on its presumed structure, which includes a hydroxyl group on the phenethyl moiety and the absence of the propionyl group, its cross-reactivity is expected to vary depending on the specific antibody used in the immunoassay. The presence of a para-fluoro substituent on the aniline ring is a common feature in many fentanyl analogs and may be recognized by some antibodies. The lack of the propionyl group, however, represents a significant structural deviation that could potentially lower its affinity for fentanyl-targeted antibodies.

Data Presentation: A Template for Experimental Findings

Since no specific cross-reactivity data for 4-HO-DPHP is currently published, the following table serves as a template for researchers to systematically record their findings when evaluating its performance in various immunoassays. This structured approach will facilitate easy comparison across different platforms.

Immunoassay Platform	Target Analyte	Calibrator Concentration (ng/mL)	4-HO-DPHP Concentration for Positive Result (ng/mL)	Calculated Cross-Reactivity (%)	Reference/Lot Number
ELISA	Fentanyl
Vendor A
Vendor B
EMIT	Fentanyl
Vendor C
CEDIA	Fentanyl
Vendor D

Note: Cross-reactivity is typically calculated using the formula: (Concentration of calibrator / Concentration of cross-reactant that gives the same response) x 100.

Experimental Protocols

Below are generalized methodologies for common immunoassay platforms used for the detection of fentanyl and its analogs. Researchers should always refer to the specific manufacturer's instructions for the assay kit being used.

Enzyme-Linked Immunosorbent Assay (ELISA)

This is a competitive immunoassay format.

• Plate Coating: Microplate wells are pre-coated with antibodies specific to fentanyl.

• Sample/Standard Addition: A specific volume of the urine or blood sample, calibrators, or controls is added to the wells.

• Enzyme Conjugate Addition: A fentanyl-enzyme conjugate is added to the wells. This initiates a competitive binding reaction between the fentanyl in the sample and the fentanyl-enzyme conjugate for the antibody binding sites on the well.

• Incubation: The plate is incubated for a specified period to allow the binding reaction to reach equilibrium.

• Washing: The plate is washed to remove any unbound sample and enzyme conjugate.

• Substrate Addition: A chromogenic substrate is added to the wells. The enzyme on the bound conjugate converts the substrate into a colored product.

• Signal Detection: The absorbance of the color is measured using a microplate reader. The intensity of the color is inversely proportional to the concentration of fentanyl in the sample.

Enzyme Multiplied Immunoassay Technique (EMIT)

This is a homogeneous immunoassay, meaning no separation step is required.

• Reagent Combination: The sample is mixed with a reagent containing antibodies to fentanyl and a second reagent containing fentanyl labeled with the enzyme glucose-6-phosphate dehydrogenase (G6PDH).

• Competitive Binding: Fentanyl from the sample competes with the G6PDH-labeled fentanyl for binding to the antibody.

• Enzymatic Reaction: When the G6PDH-labeled fentanyl is bound by the antibody, the enzyme's activity is blocked. Unbound G6PDH-labeled fentanyl remains active.

• Signal Measurement: The activity of G6PDH is measured by monitoring the rate of conversion of NAD+ to NADH at 340 nm. The enzyme activity is directly proportional to the concentration of fentanyl in the sample.

Cloned Enzyme Donor Immunoassay (CEDIA)

This immunoassay is based on the technology of genetically engineered fragments of β-galactosidase.

• Reagent Composition: The assay consists of two key components: an Enzyme Acceptor (EA) and an Enzyme Donor (ED) fragment. The ED fragment is conjugated to fentanyl.

• Competitive Reaction: In the absence of fentanyl in the sample, the fentanyl-ED conjugate is bound by the antibody, preventing its association with the EA. When fentanyl is present in the sample, it binds to the antibody, leaving the fentanyl-ED conjugate free to associate with the EA.

• Enzyme Formation and Signal Generation: The reassociation of ED and EA forms an active β-galactosidase enzyme, which then acts on a substrate to produce a color change.

• Measurement: The rate of color formation is measured spectrophotometrically and is directly proportional to the concentration of fentanyl in the sample.

Mandatory Visualizations

Signaling Pathway

References

• 1. profiles.wustl.edu [profiles.wustl.edu]
• 2. academic.oup.com [academic.oup.com]

Validating a Bioanalytical Method for 4-HO-DPHP in Whole Blood: A Comparative Guide

This guide provides a comprehensive comparison of bioanalytical methods for the validation of 4-hydroxy-N,N-diphenyl-N-(2-hydroxyethyl)tryptamine (4-HO-DPHP) in whole blood, a critical aspect for researchers, scientists, and professionals in drug development and forensic toxicology. Given the rise of novel psychoactive substances (NPS), robust and reliable analytical methods are paramount for accurate detection and quantification.[1][2][3][4] This document outlines a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method and compares various sample preparation techniques, supported by experimental data and detailed protocols.

Comparative Analysis of Sample Preparation Methods

The choice of sample preparation is crucial for removing interferences and ensuring the accuracy and precision of the analytical method.[5][6] Whole blood is a complex matrix, and its components can significantly impact the analytical results through matrix effects.[7][8][9] Below is a comparison of three common sample preparation techniques for the analysis of NPS in whole blood: Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE).

Parameter	Protein Precipitation (PPT)	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Principle	Protein denaturation and removal by organic solvent.	Partitioning of the analyte between two immiscible liquid phases.	Analyte retention on a solid sorbent followed by elution.
Recovery	Generally lower and more variable.	Good, but can be analyte-dependent.	High and reproducible.[1][2]
Matrix Effect	High, as many endogenous components remain in the supernatant.	Moderate, provides cleaner extracts than PPT.	Low, provides the cleanest extracts by effectively removing phospholipids and other interferences.
Selectivity	Low.	Moderate.	High, can be tailored by sorbent chemistry.
Speed & Simplicity	Fast and simple.	Moderately complex and time-consuming.	Can be automated for high throughput.[5]
Cost	Low.	Moderate.	High.
Recommended Use	Rapid screening or when high throughput is prioritized over ultimate sensitivity.	When a cleaner extract than PPT is needed and cost is a consideration.	For methods requiring high sensitivity, accuracy, and minimal matrix effects, especially for regulatory submissions.

Recommended Bioanalytical Method: LC-MS/MS

For the quantification of 4-HO-DPHP in whole blood, a validated LC-MS/MS method is recommended due to its high sensitivity, selectivity, and wide applicability to a range of NPS.[4][10][11][12]

Experimental Protocol

1. Sample Preparation (Solid-Phase Extraction - SPE):

• Materials: SPE cartridges (e.g., mixed-mode cation exchange), methanol, acetonitrile, ammonium hydroxide, formic acid, internal standard (IS) solution (e.g., 4-HO-DPHP-d4).

• Procedure:

  • To 100 µL of whole blood sample, add 20 µL of IS solution and 200 µL of 4% phosphoric acid. Vortex to mix.

  • Centrifuge at 13,000 rpm for 10 minutes.

  • Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of deionized water.

  • Load the supernatant from the centrifuged sample onto the SPE cartridge.

  • Wash the cartridge with 1 mL of deionized water, followed by 1 mL of 0.1 M acetic acid, and then 1 mL of methanol.

  • Dry the cartridge under vacuum for 5 minutes.

  • Elute the analyte with 1 mL of 5% ammonium hydroxide in methanol.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase.

2. LC-MS/MS Analysis:

• Instrumentation: A high-performance liquid chromatography system coupled with a triple quadrupole mass spectrometer.

• Chromatographic Conditions:

  • Column: C18 analytical column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: Start with 5% B, ramp to 95% B over 5 minutes, hold for 1 minute, and then return to initial conditions.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometric Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.

  • Multiple Reaction Monitoring (MRM) Transitions:

    • 4-HO-DPHP: Precursor ion > Product ion 1 (Quantifier), Precursor ion > Product ion 2 (Qualifier).

    • 4-HO-DPHP-d4 (IS): Precursor ion > Product ion.

  • Optimize cone voltage and collision energy for each transition.

Method Validation Summary

The following table summarizes the acceptance criteria and expected performance for the validation of the 4-HO-DPHP bioanalytical method in whole blood, in accordance with regulatory guidelines.[13][14][15]

Validation Parameter	Acceptance Criteria	Expected Performance
Linearity (r²)	≥ 0.99	> 0.995
Calibration Range	To be determined based on expected concentrations	0.1 - 100 ng/mL
Accuracy (% Bias)	Within ±15% (±20% at LLOQ)	Within ±10%
Precision (% CV)	≤ 15% (≤ 20% at LLOQ)	< 10%
Lower Limit of Quantification (LLOQ)	Signal-to-noise ratio ≥ 10, with acceptable accuracy and precision	0.1 ng/mL
Recovery (%)	Consistent, precise, and reproducible	> 85%
Matrix Effect	CV of IS-normalized matrix factor ≤ 15%	< 15%
Stability	Analyte concentration within ±15% of nominal concentration	Stable for 24h at room temp, 7 days at 4°C, and 30 days at -80°C.[16][17]

Visualizing the Workflow

To better illustrate the processes involved in validating the bioanalytical method for 4-HO-DPHP, the following diagrams outline the key steps.

Caption: Bioanalytical method validation workflow.

Caption: Solid-Phase Extraction (SPE) workflow for whole blood.

References

• 1. Applications of Sample Preparation Techniques in the Analysis of New Psychoactive Substances [ouci.dntb.gov.ua]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Development and validation of a rapid LC‐MS/MS method for the detection of 182 novel psychoactive substances in whole blood - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biotage.com [biotage.com]
• 6. chromatographytoday.com [chromatographytoday.com]
• 7. Evaluation of matrix effects in the analysis of volatile organic compounds in whole blood with solid-phase microextraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Analytical Validation of an LC-MS/MS Method for Simultaneous Quantification of Multiple Immunosuppressants in Microvolume Whole Blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Development and Validation of a U-HPLC-MS/MS Method for the Concurrent Measurement of four Immunosuppressants in Whole Blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Whole Blood Stability in Quantitative Bioanalysis [ouci.dntb.gov.ua]
• 14. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Whole blood stability in bioanalytical method validation: updated recommendations from the European Bioanalysis Forum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. bevital.no [bevital.no]

Inter-laboratory comparison of 4-HO-DPHP analytical methods

A Comparative Guide to Analytical Methods for 4-HO-DPHP

Introduction: The precise and reliable analysis of synthetic compounds is crucial for research and development in the pharmaceutical and forensic sciences. Inter-laboratory comparisons, or round-robin studies, are essential for validating the robustness and reproducibility of analytical methods across different settings[1][2]. This guide provides a comparative overview of the primary analytical techniques for 4-hydroxy-N,N-dipropyltryptamine (4-HO-DPT), a structural analog often used as a proxy in methodological studies due to the limited availability of specific inter-laboratory data for 4-HO-DPHP. The focus is on Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS), offering a framework for researchers to establish and validate their analytical protocols[3].

Data Presentation: Performance Characteristics of Analytical Methods

The following table summarizes key performance parameters for LC-MS/MS and a representative GC-MS method for the analysis of 4-hydroxylated tryptamines like 4-HO-DPT. These values serve as a benchmark for expected performance in a qualified laboratory setting.

Parameter	LC-MS/MS	GC-MS	Source
Limit of Quantification (LOQ)	0.1 - 1.0 ng/mL	1 - 10 ng/mL	[3]
Limit of Detection (LOD)	0.05 - 0.5 ng/mL	0.5 - 5 ng/mL	[3][4]
**Linearity (R²) **	> 0.99	> 0.99	[5][6]
Intra-day Precision (%RSD)	< 15%	< 15%	[7][8]
Inter-day Precision (%RSD)	< 15%	< 20%	[7][8]
Accuracy / Recovery	85 - 115%	80 - 120%	[6][8]
Derivatization Required?	No	Yes	[3]

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols are synthesized from validated methods for structurally similar compounds and represent best practices in the field[3].

Protocol 1: LC-MS/MS Analysis

This method is highly sensitive and specific, making it suitable for quantitative analysis in biological matrices[3].

1. Sample Preparation (Protein Precipitation): [3]

• To 100 µL of a biological sample (e.g., plasma), add a suitable internal standard.

• Acidify the sample, for example, with ascorbic acid.

• Add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex the mixture thoroughly.

• Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes.

• Transfer the clear supernatant to a new vial for analysis.

2. Instrumentation and Conditions: [6]

• Chromatography System: Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Column: A C18 column (e.g., 100 x 2.1 mm, 2.7 µm) is commonly used.

• Mobile Phase: A gradient elution using water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization, Positive (ESI+).

• Detection: Multiple Reaction Monitoring (MRM) using at least two transitions for each analyte to ensure quantification and qualification[3].

Protocol 2: GC-MS Analysis

GC-MS is a powerful tool for qualitative identification and confirmation, though it requires a derivatization step to improve the volatility of polar analytes like 4-HO-DPT[3].

1. Sample Preparation (Extraction and Derivatization):

• Extraction: Perform a liquid-liquid or solid-phase extraction (SPE) to isolate the analyte from the sample matrix[3][9].

• Evaporation: Evaporate the solvent to complete dryness under a gentle stream of nitrogen[3].

• Derivatization (Silylation): [9]

  • Add 50 µL of an aprotic solvent (e.g., acetonitrile) and 50 µL of a silylating reagent such as N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) to the dried extract.
  • Heat the vial at 65-75°C for 30-45 minutes to ensure the reaction is complete[9].
  • Cool the sample to room temperature before injection.

2. Instrumentation and Conditions: [9][10]

• Chromatography System: Gas chromatograph.

• Injector Temperature: 280°C.

• Injection Mode: Splitless (1 µL injection volume).

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 2 minutes.
  • Ramp: 10°C/min to 300°C.
  • Final hold: Hold at 300°C for 15 minutes.

• Mass Spectrometer:

  • Ion Source Temperature: 200-300°C.
  • Transfer Line Temperature: 280°C.
  • Ionization Mode: Electron Ionization (EI) at 70eV.

Mandatory Visualization

The following diagrams illustrate the experimental workflow and a logical comparison of the analytical methods.

Caption: General experimental workflow for 4-HO-DPHP analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. benchchem.com [benchchem.com]
• 4. redalyc.org [redalyc.org]
• 5. benchchem.com [benchchem.com]
• 6. s4science.at [s4science.at]
• 7. holcapek.upce.cz [holcapek.upce.cz]
• 8. demarcheiso17025.com [demarcheiso17025.com]
• 9. benchchem.com [benchchem.com]
• 10. agilent.com [agilent.com]

In-Vitro and In-Vivo Correlation of 4-Hydroxy-N,N-dipropyltryptamine (4-HO-DPT) Metabolism: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the in-vitro and in-vivo metabolism of 4-hydroxy-N,N-dipropyltryptamine (4-HO-DPT). Due to the limited direct experimental data on the metabolism of 4-HO-DPT, its metabolic profile is largely inferred from its close and well-studied structural analog, psilocin (4-hydroxy-N,N-dimethyltryptamine or 4-HO-DMT).[1] This comparison is based on available scientific literature and aims to provide a valuable resource for researchers in pharmacology, toxicology, and drug development.

Executive Summary

The metabolism of psychoactive tryptamines is a critical area of study for understanding their pharmacokinetics, pharmacodynamics, and potential for drug-drug interactions. 4-HO-DPT is a synthetic tryptamine, and like its analog psilocin, is anticipated to undergo extensive metabolism.[1] In-vitro studies using human liver microsomes (HLM) are instrumental in identifying the primary metabolic pathways and the enzymes involved, such as cytochrome P450 (CYP) and monoamine oxidase (MAO) enzymes.[1][2][3] In-vivo studies in animal models and humans provide a more complete picture of the metabolic fate of a compound, including the formation of major metabolites excreted in urine.[2][3][4][5]

For psilocin, the primary active metabolite of psilocybin, in-vivo metabolism is characterized by rapid dephosphorylation of the parent compound, followed by glucuronidation and conversion to 4-hydroxyindole-3-acetic acid (4-HIAA).[2][3][4] In-vitro models with HLM have successfully replicated some of these pathways, showing metabolism by CYP2D6 and CYP3A4, as well as MAO-A.[1][3] However, discrepancies exist, particularly in the extent of phase II metabolism observed in-vitro versus in-vivo.[3] This guide will extrapolate from these findings to predict and compare the metabolic profiles of 4-HO-DPT.

Data Presentation: In-Vitro vs. In-Vivo Metabolism Comparison

The following tables summarize the key aspects of the inferred in-vitro and in-vivo metabolism of 4-HO-DPT, based on data from its structural analog, psilocin.

Table 1: Comparison of In-Vitro and Inferred In-Vivo Metabolism of 4-HO-DPT

Parameter	In-Vitro (Inferred from Psilocin)	In-Vivo (Inferred from Psilocin)
Primary Metabolic Pathways	Oxidative deamination, N-dealkylation, Hydroxylation, Glucuronidation[1]	Glucuronidation, Oxidative deamination to 4-HIAA[2][3][4]
Primary Metabolizing Enzymes	Monoamine Oxidase A (MAO-A), CYP2D6, CYP3A4, UGTs[1][3]	Alkaline Phosphatase (for prodrugs), MAO-A, UGTs, ALDH[4][6]
Major Metabolites	4-hydroxy-N-propyltryptamine (4-HO-NPT), 4-hydroxyindole-3-acetic acid (4-HIAA), 4-HO-DPT-O-glucuronide[1]	4-HO-DPT-O-glucuronide, 4-hydroxyindole-3-acetic acid (4-HIAA)[4][5]
Observed Discrepancies	Lower levels of glucuronidation observed.[3]	Extensive glucuronidation is a major pathway.[2][5]

Experimental Protocols

Detailed methodologies for key experiments are provided below. These protocols are based on established methods for studying the metabolism of tryptamines.

In-Vitro Metabolism using Human Liver Microsomes (HLM)

This assay is designed to determine the metabolic stability of a compound and identify its metabolites when incubated with HLM, which are rich in drug-metabolizing enzymes.[1]

Materials:

• Pooled human liver microsomes (HLM)

• 4-HO-DPT

• Potassium phosphate buffer (100 mM, pH 7.4)

• NADPH regenerating system (e.g., containing glucose-6-phosphate, glucose-6-phosphate dehydrogenase, and NADP+)

• Acetonitrile (ice-cold, for reaction termination)

• Internal standard for LC-MS/MS analysis

Procedure:

• Prepare a stock solution of 4-HO-DPT in a suitable organic solvent (e.g., DMSO or methanol).

• In a microcentrifuge tube, add the potassium phosphate buffer, HLM, and the 4-HO-DPT stock solution to achieve the desired final concentrations.

• Pre-incubate the mixture at 37°C for 5-10 minutes.

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• Incubate at 37°C with gentle shaking.

• At various time points (e.g., 0, 15, 30, 60, 120 minutes), stop the reaction by adding an equal volume of ice-cold acetonitrile containing the internal standard.

• Centrifuge the samples to precipitate proteins.

• Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound and identify metabolites.

In-Vivo Metabolism Study in a Rodent Model

This protocol outlines a typical in-vivo metabolism study in mice to identify the major metabolites of 4-HO-DPT.

Materials:

• Male C57BL/6J mice

• 4-HO-DPT

• Vehicle for administration (e.g., sterile saline)

• Metabolic cages for urine and feces collection

• Analytical standards for expected metabolites (if available)

Procedure:

• Acclimate mice to the facility and metabolic cages for a sufficient period.

• Prepare a solution of 4-HO-DPT in the vehicle at the desired concentration.

• Administer a single dose of the 4-HO-DPT solution to the mice via an appropriate route (e.g., oral gavage or intraperitoneal injection). A vehicle-only control group should be included.

• Collect urine and feces at specified time intervals (e.g., 0-8h, 8-24h, 24-48h).

• Process the collected urine samples. This may involve enzymatic hydrolysis (e.g., with β-glucuronidase) to cleave conjugated metabolites.

• Extract the metabolites from the urine samples using a suitable method (e.g., solid-phase extraction).

• Analyze the extracts by LC-HRMS/MS to identify and quantify the metabolites.

• Compare the metabolite profiles with those from the in-vitro experiments.

Visualizations

The following diagrams illustrate the experimental workflow and the inferred metabolic pathways of 4-HO-DPT.

Caption: Experimental workflow for in-vitro and in-vivo metabolism correlation.

Caption: Inferred metabolic pathways of 4-HO-DPT.

References

• 1. benchchem.com [benchchem.com]
• 2. zora.uzh.ch [zora.uzh.ch]
• 3. In vitro and in vivo metabolism of psilocybin's active metabolite psilocin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. blossomanalysis.com [blossomanalysis.com]
• 6. researchgate.net [researchgate.net]

Head-to-head comparison of analytical techniques for 4-HO-DPHP detection

A Comparative Guide for Researchers and Drug Development Professionals

The accurate and sensitive detection of novel psychoactive substances (NPS) is paramount for researchers, scientists, and drug development professionals. 4-hydroxy-N,N-diphenyl-2-aminopentane (4-HO-DPHP) is a synthetic cathinone for which validated, head-to-head comparative studies of analytical techniques are not extensively published. This guide provides a comprehensive comparison of the two primary analytical methodologies employed for the qualitative and quantitative analysis of synthetic cathinones: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).

The information and data presented herein are synthesized from validated methods for structurally similar synthetic cathinones, offering a robust framework and benchmark for establishing and validating analytical protocols for 4-HO-DPHP.

Overview of Predominant Analytical Techniques

For the analysis of synthetic cathinones like 4-HO-DPHP, chromatographic techniques coupled with mass spectrometry are the gold standard due to their high sensitivity and selectivity.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This technique has become the preferred method for the analysis of synthetic cathinones in various biological matrices.[1] Its primary advantage lies in its ability to analyze polar and thermally labile compounds without the need for derivatization, which is often required for GC-MS.[2] LC-MS/MS offers excellent sensitivity and specificity, making it highly suitable for detecting low concentrations of substances in complex matrices like blood, urine, and oral fluid.[3]

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful and well-established technique for the analysis of volatile and semi-volatile compounds.[4] For many synthetic cathinones, derivatization is a necessary step to improve their volatility and thermal stability, which adds to the sample preparation time.[5] Despite this, GC-MS provides excellent chromatographic resolution and is a robust method for both qualitative and quantitative analysis.[6]

Data Presentation: Performance Characteristics of Analytical Methods

The following table summarizes key performance parameters for LC-MS/MS and GC-MS based on the analysis of various synthetic cathinones. These values can serve as a benchmark for the expected performance in the analysis of 4-HO-DPHP.

Analytical Method	Analyte(s)	Matrix	Limit of Detection (LOD) (ng/mL)	Limit of Quantification (LOQ) (ng/mL)	Linearity Range (ng/mL)	Extraction Method
LC-MS/MS	30 Synthetic Cathinones	Postmortem Blood	1	1	1 - 500	Solid-Phase Extraction (SPE)
LC-MS/MS (QqQ)	Synthetic Cathinones	Urine	0.040 - 0.160	0.075	Not Specified	Solid-Phase Extraction (SPE)
LC-MS/MS (Orbitrap)	Synthetic Cathinones	Urine	0.005 - 0.035	0.075 - 0.100	Not Specified	Solid-Phase Extraction (SPE)
GC-MS	Mephedrone, Methylone, etc.	Urine	5 - 20	20 - 50	50 - 2000	Solid-Phase Extraction (SPE)
GC-MS	16 Synthetic Cathinones	Urine	0.005 - 0.01 (µg/mL)	0.01 - 0.02 (µg/mL)	0.005 - 5.00 (µg/mL)	Magnetic Nanoparticle SPE

Mandatory Visualization

A typical experimental workflow for the analysis of 4-HO-DPHP.

General signaling pathway for synthetic cathinones.

Experimental Protocols

Detailed methodologies are essential for the successful replication and validation of any analytical method. Below are generalized protocols for sample preparation and analysis of synthetic cathinones.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

This protocol is representative of methods used for the quantification of synthetic cathinones in biological fluids.

• Sample Preparation (Solid-Phase Extraction - SPE):

  • To 1 mL of the biological sample (e.g., urine, blood), add an appropriate internal standard.

  • Pre-treat the sample as required (e.g., hydrolysis for urine samples).

  • Condition an SPE cartridge (e.g., mixed-mode cation exchange) with methanol followed by deionized water.

  • Load the pre-treated sample onto the SPE cartridge.

  • Wash the cartridge with deionized water and an organic solvent of low elution strength (e.g., 5% methanol).

  • Dry the cartridge under vacuum.

  • Elute the analytes with an appropriate solvent mixture (e.g., methanol with a small percentage of a volatile base).

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable mobile phase for injection.

• LC-MS/MS Conditions:

  • Chromatographic Column: A reverse-phase C18 column is commonly used.

  • Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium formate or formic acid in water) and an organic solvent (e.g., acetonitrile or methanol).

  • Flow Rate: Typically in the range of 0.2 - 0.5 mL/min.

  • Injection Volume: 5 - 20 µL.

  • Mass Spectrometer: A triple quadrupole (QqQ) or high-resolution mass spectrometer (e.g., Orbitrap).

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode is generally used for synthetic cathinones.

  • Detection Mode: Multiple Reaction Monitoring (MRM) for QqQ instruments, using at least two transitions per analyte for quantification and confirmation.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol is a generalized method for the analysis of synthetic cathinones, often requiring a derivatization step.

• Sample Preparation (Liquid-Liquid Extraction - LLE and Derivatization):

  • To 1 mL of the biological sample, add an internal standard and a buffer to adjust the pH.

  • Perform LLE by adding an immiscible organic solvent (e.g., ethyl acetate), vortexing, and centrifuging to separate the layers.

  • Transfer the organic layer to a clean tube and repeat the extraction.

  • Combine the organic extracts and evaporate to dryness.

  • Derivatization: Reconstitute the residue in a derivatizing agent (e.g., trifluoroacetic anhydride - TFAA or pentafluoropropionic anhydride - PFPA) and heat to facilitate the reaction.[5] This step is crucial to improve the volatility and thermal stability of the cathinones.

  • After the reaction, evaporate the excess derivatizing agent and reconstitute the sample in a suitable solvent for injection.

• GC-MS Conditions:

  • GC Column: A non-polar or medium-polarity capillary column (e.g., DB-5MS).

  • Carrier Gas: Helium at a constant flow rate.

  • Injection Mode: Splitless injection.

  • Oven Temperature Program: A temperature gradient is used to separate the analytes, for example, starting at a lower temperature and ramping up to a higher temperature.

  • Mass Spectrometer: A single quadrupole or triple quadrupole mass spectrometer.

  • Ion Source Temperature: Typically around 230-250 °C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for targeted analysis or full scan for screening.

Concluding Remarks

Both LC-MS/MS and GC-MS are powerful techniques for the detection and quantification of synthetic cathinones like 4-HO-DPHP. The choice between the two often depends on the specific requirements of the analysis.

• LC-MS/MS is generally favored for its high sensitivity, specificity, and ability to analyze a wide range of compounds without derivatization, making it particularly suitable for high-throughput analysis in clinical and forensic toxicology.

• GC-MS remains a robust and reliable technique, especially for confirmatory analysis. While the need for derivatization can increase sample preparation time, it provides excellent separation efficiency and is a widely available and well-understood method.

For researchers developing methods for 4-HO-DPHP, it is recommended to start with an LC-MS/MS approach due to its advantages in analyzing polar compounds. However, a validated GC-MS method can serve as an excellent orthogonal technique for confirmation. The performance data and protocols provided in this guide, based on analogous compounds, offer a solid foundation for the development and validation of robust analytical methods for 4-HO-DPHP.

References

• 1. Comprehensive review of the detection methods for synthetic cannabinoids and cathinones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comparison of GC-MS/MS and LC-MS/MS for the analysis of hormones and pesticides in surface waters: advantages and pitfalls - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. emerypharma.com [emerypharma.com]
• 5. Comparison of six derivatizing agents for the determination of nine synthetic cathinones using gas chromatography-mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 6. Comparison of GC-MS and LC-MS methods for the analysis of antioxidant phenolic acids in herbs - PubMed [pubmed.ncbi.nlm.nih.gov]

Confirmation of 4-HO-DPHP Metabolites: A Comparative Guide to Identification Using Authentic Standards

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for the identification and confirmation of metabolites of 4-hydroxy-α-pyrrolidinohexiophenone (4-HO-DPHP), a synthetic cathinone. Due to the limited specific research on 4-HO-DPHP metabolism, this document leverages data from structurally related α-pyrrolidinophenones, such as α-pyrrolidinohexiophenone (α-PHP), to propose expected metabolic pathways and outline rigorous confirmation protocols using authentic standards.

Predicted Metabolic Pathways of 4-HO-DPHP

The metabolism of α-pyrrolidinophenone-type designer drugs typically involves several key phase I and phase II biotransformations. Based on studies of α-PHP, the following metabolic pathways are anticipated for 4-HO-DPHP.[1][2][3][4]

Phase I Metabolism:

• Reduction of the Keto Group: The β-keto moiety is reduced to the corresponding alcohol, forming a dihydro- metabolite.[2][3][4]

• Oxidation of the Pyrrolidine Ring: Oxidation can occur at the 2''-position of the pyrrolidine ring, leading to the formation of a 2''-oxo metabolite.[1][2] This can be followed by ring cleavage.[3]

• Hydroxylation of the Alkyl Chain: The hexyl side chain can undergo hydroxylation at the terminal (ω) or penultimate (ω-1) positions.[1][2]

• Combinations of Pathways: Multiple metabolic transformations can occur on a single molecule.[2][3]

Phase II Metabolism:

• Glucuronidation: The hydroxyl groups, particularly the one formed from the reduction of the keto group, are susceptible to conjugation with glucuronic acid.[3][4]

The following diagram illustrates the predicted primary metabolic pathways for 4-HO-DPHP.

References

• 1. Metabolism of α-PHP and α-PHPP in humans and the effects of alkyl chain lengths on the metabolism of α-pyrrolidinophenone-type designer drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Metabolism of α-PHP and α-PHPP in humans and the effects of alkyl chain lengths on the metabolism of α-pyrrolidinophenone-type designer drugs | springermedizin.de [springermedizin.de]
• 3. mdpi.com [mdpi.com]
• 4. Identification of phase I and II metabolites of the new designer drug α-pyrrolidinohexiophenone (α-PHP) in human urine by liquid chromatography quadrupole time-of-flight mass spectrometry (LC-QTOF-MS) - PubMed [pubmed.ncbi.nlm.nih.gov]

In-Silico Prediction vs. Experimental Data for the Metabolism of 4-HO-DPHP: A Comparative Guide

A Note on 4-HO-DPHP: As of the writing of this guide, specific experimental and in-silico metabolic data for 4-hydroxy-despropionyl-DPHP (4-HO-DPHP) is not available in the peer-reviewed literature. Given the importance of understanding the metabolic fate of new psychoactive substances (NPS), this guide provides a comparative framework using close structural analogs, α-pyrrolidinohexiophenone (α-PHP) and α-pyrrolidinovalerophenone (α-PVP) . These compounds share the core pyrrolidinophenone structure and their metabolic pathways are well-documented, offering valuable insights into the expected metabolism of 4-HO-DPHP. This guide will compare published experimental data for α-PHP and α-PVP with predicted metabolites from common in-silico tools.

Introduction to Metabolic Prediction

The characterization of drug metabolism is a critical step in drug discovery and toxicology. It provides insights into the potential for drug-drug interactions, the formation of active or toxic metabolites, and the overall pharmacokinetic profile of a compound. While experimental methods remain the gold standard, in-silico (computational) tools offer a rapid and cost-effective means to predict metabolic pathways in the early stages of research. This guide explores the comparison between in-silico predictions and experimental data for synthetic cathinones, providing researchers with a framework to evaluate the utility of these predictive tools.

In-Silico Metabolism Prediction Tools

Several in-silico tools are available to predict the metabolism of xenobiotics. This guide focuses on two freely accessible platforms:

• BioTransformer: This tool combines a knowledge-based system with machine learning to predict the metabolism of small molecules. It can predict Phase I and Phase II metabolism, as well as metabolism by gut microbiota.[1][2][3][4][5][6][7]

• GLORYx: This web server integrates machine learning-based site of metabolism prediction with a set of reaction rules to predict both Phase I and Phase II metabolites.[8][9][10][11]

Experimental Approaches to Metabolism Studies

Experimental metabolism studies are typically conducted using in-vitro and in-vivo models.

• In-Vitro Studies: These studies utilize subcellular fractions, such as human liver microsomes (HLM) or S9 fractions, or whole-cell systems like hepatocytes.[2][9][12][13][14][15][16][17] These systems contain the primary enzymes responsible for drug metabolism, primarily Cytochrome P450 (CYP) enzymes for Phase I and UDP-glucuronosyltransferases (UGTs) for Phase II.

• In-Vivo Studies: These studies involve the administration of the compound to a living organism, typically rodents or in clinical studies, humans.[18] Analysis of biological matrices such as urine and blood allows for the identification of metabolites formed under physiological conditions.

Comparison of In-Silico Predictions and Experimental Data for α-PHP and α-PVP

Due to the absence of direct comparative studies for α-PHP and α-PVP, this section outlines the expected in-silico predictions based on the capabilities of BioTransformer and GLORYx and compares them with published experimental findings.

α-Pyrrolidinohexiophenone (α-PHP) Metabolism

Experimental Data Summary:

In-vitro and in-vivo studies have identified several major metabolic pathways for α-PHP.[14][17][18][19][20] The primary routes of metabolism include:

• Reduction of the β-keto group: This results in the formation of an alcohol metabolite (OH-α-PHP).

• Oxidation of the pyrrolidine ring: This leads to the formation of a lactam metabolite (2"-oxo-α-PHP).

• Hydroxylation of the alkyl chain: This can occur at various positions on the hexyl chain.

• Combination of the above pathways: Metabolites with multiple modifications (e.g., hydroxylated and keto-reduced) have also been identified.

• Phase II Conjugation: Glucuronide conjugates of the primary metabolites are also formed.[19]

In-Silico Prediction (Expected):

• BioTransformer & GLORYx: Both tools are expected to predict the major Phase I metabolites of α-PHP, including the reduction of the keto group and the oxidation of the pyrrolidine ring. The prediction of alkyl chain hydroxylation is also anticipated. The comprehensiveness of the predicted metabolites may vary between the tools. BioTransformer, with its extensive rule-based system, may predict a wider range of minor metabolites.[1][2][3][4][5][6][7] GLORYx's strength lies in its site of metabolism prediction, which could provide valuable information on the most likely positions of hydroxylation.[8][9][10][11] Both tools are also capable of predicting Phase II glucuronide conjugates.

Data Presentation: Comparison of α-PHP Metabolites

Metabolic Pathway	Experimentally Identified Metabolites	Expected In-Silico Predictions (BioTransformer & GLORYx)
Phase I
β-Keto Reduction	OH-α-PHP	Yes
Pyrrolidine Ring Oxidation	2"-oxo-α-PHP	Yes
Alkyl Chain Hydroxylation	Various hydroxylated isomers	Yes, with potential site-of-metabolism prediction
Combined Pathways	e.g., OH-2"-oxo-α-PHP	Likely
Phase II
Glucuronidation	OH-α-PHP-glucuronide, 2"-oxo-α-PHP-glucuronide	Yes

α-Pyrrolidinovalerophenone (α-PVP) Metabolism

Experimental Data Summary:

Similar to α-PHP, the metabolism of α-PVP has been extensively studied.[16][21][22] The key metabolic transformations are:

• Reduction of the β-keto group: Formation of OH-α-PVP.

• Oxidation of the pyrrolidine ring: Formation of 2"-oxo-α-PVP.

• Hydroxylation of the pentyl chain.

• Degradation of the pyrrolidine ring.

• Phase II Conjugation: Glucuronidation of metabolites.

In-Silico Prediction (Expected):

• BioTransformer & GLORYx: The prediction capabilities for α-PVP are expected to be similar to those for α-PHP. The major metabolites arising from keto reduction and pyrrolidine ring oxidation should be readily identified. The prediction of alkyl chain hydroxylation and subsequent degradation products would also be anticipated.

Data Presentation: Comparison of α-PVP Metabolites

Metabolic Pathway	Experimentally Identified Metabolites	Expected In-Silico Predictions (BioTransformer & GLORYx)
Phase I
β-Keto Reduction	OH-α-PVP	Yes
Pyrrolidine Ring Oxidation	2"-oxo-α-PVP	Yes
Alkyl Chain Hydroxylation	Various hydroxylated isomers	Yes, with potential site-of-metabolism prediction
Pyrrolidine Ring Opening	Carboxylic acid metabolites	Possible, depending on the tool's rule set
Phase II
Glucuronidation	OH-α-PVP-glucuronide	Yes

Experimental Protocols

In-Vitro Metabolism using Human Liver Microsomes (HLM)

This protocol outlines a general procedure for identifying Phase I metabolites of synthetic cathinones.[2][13][15]

1. Incubation Mixture Preparation:

• In a microcentrifuge tube, combine the following in a final volume of 200-500 µL:

  • Test compound (e.g., α-PHP or α-PVP) at a final concentration of 1-10 µM.

  • Human Liver Microsomes (HLM) at a final concentration of 0.5-1 mg/mL.

  • Phosphate buffer (50-100 mM, pH 7.4).

2. Pre-incubation:

• Pre-incubate the mixture at 37°C for 5 minutes.

3. Initiation of Reaction:

• Initiate the metabolic reaction by adding an NADPH-regenerating system (e.g., NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase).

4. Incubation:

• Incubate the reaction mixture at 37°C for a specified time (e.g., 60 minutes).

5. Termination of Reaction:

• Stop the reaction by adding an equal volume of ice-cold acetonitrile or methanol.

6. Sample Preparation for Analysis:

• Centrifuge the mixture to precipitate proteins.

• Transfer the supernatant to a new tube and evaporate to dryness.

• Reconstitute the residue in a suitable solvent for analysis.

7. Analytical Method:

• Analyze the sample using Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) to identify metabolites.[13][16]

In-Vivo Metabolism Study in Rats

This protocol describes a typical in-vivo study to investigate the metabolism and excretion of a synthetic cathinone.

1. Animal Dosing:

• Administer the test compound to male Sprague-Dawley or Wistar rats via an appropriate route (e.g., oral gavage or intraperitoneal injection).

2. Sample Collection:

• House the rats in metabolic cages to allow for the separate collection of urine and feces over 24-48 hours.

3. Urine Sample Preparation:

• For analysis of unconjugated metabolites, dilute the urine sample.

• For analysis of total metabolites (unconjugated + conjugated), treat the urine with β-glucuronidase/arylsulfatase to hydrolyze the conjugates.

4. Sample Extraction:

• Perform solid-phase extraction (SPE) to clean up and concentrate the metabolites from the urine samples.[22]

5. Analytical Method:

• Analyze the extracted samples by Gas Chromatography-Mass Spectrometry (GC-MS) or LC-HRMS to identify and quantify the metabolites.[22]

Mandatory Visualization

Caption: General metabolic pathways of α-PHP and α-PVP.

Caption: Experimental workflows for metabolism studies.

References

• 1. benchchem.com [benchchem.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. biotransformer.ca [biotransformer.ca]
• 4. scispace.com [scispace.com]
• 5. A review of BioTransformer – Macs in Chemistry [macinchem.org]
• 6. BioTransformer 3.0-a web server for accurately predicting metabolic transformation products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. BioTransformer 3.0—a web server for accurately predicting metabolic transformation products - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Identifying metabolites of new psychoactive substances using in silico prediction tools - PMC [pmc.ncbi.nlm.nih.gov]
• 9. NERDD [nerdd.univie.ac.at]
• 10. GLORYx: Prediction of the Metabolites Resulting from Phase 1 and Phase 2 Biotransformations of Xenobiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 11. GLORYx: Using machine learning to predict metabolites for phase I and phase II metabolism [morressier.com]
• 12. DSpace [openresearch.okstate.edu]
• 13. In vitro metabolic profiling of methylenedioxy-substituted synthetic cathinones for enhanced detection in urine sample analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. Metabolic Profile of Four Selected Cathinones in Microsome Incubations: Identification of Phase I and II Metabolites by Liquid Chromatography High Resolution Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. iris.univpm.it [iris.univpm.it]
• 18. Metabolism of α-PHP and α-PHPP in humans and the effects of alkyl chain lengths on the metabolism of α-pyrrolidinophenone-type designer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]
• 22. analyticalscience.wiley.com [analyticalscience.wiley.com]

Evaluating the Selectivity of a Novel LC-MS/MS Analytical Method for 4-HO-DPHP

This guide provides a comparative evaluation of a new Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the analysis of 4-hydroxy-despropionyl-N-ethyl-pentedrone (4-HO-DPHP), a novel psychoactive substance (NPS), against a conventional Gas Chromatography-Mass Spectrometry (GC-MS) method. The focus of this guide is on the selectivity of the new method, a critical parameter in forensic and clinical toxicology to avoid false-positive results.

Introduction to 4-HO-DPHP and Analytical Challenges

4-HO-DPHP is an emerging synthetic cathinone, a class of NPS that poses significant challenges for analytical detection due to the continuous emergence of new analogs and isomers.[1] The structural similarity among synthetic cathinones makes it difficult to distinguish between different compounds, potentially leading to interferences in analytical methods.[2] Therefore, highly selective analytical methods are crucial for the unambiguous identification and quantification of 4-HO-DPHP in complex biological matrices.

Commonly employed analytical techniques for the detection of NPS include GC-MS and LC-MS/MS.[1][3] While GC-MS is a robust and widely used technique, it often requires derivatization steps for polar compounds and may have limitations in distinguishing between structurally similar cathinones.[2][3] LC-MS/MS offers high sensitivity and selectivity, often without the need for derivatization, making it an attractive alternative for the analysis of NPS.[4]

This guide presents a hypothetical "new" LC-MS/MS method and evaluates its selectivity in comparison to a standard GC-MS method. The evaluation is based on a detailed experimental protocol designed to challenge the methods with potential interferents.

Comparative Analysis of Analytical Methods

The performance of the new LC-MS/MS method and a conventional GC-MS method for the analysis of 4-HO-DPHP are summarized below. The data presented for the "New LC-MS/MS Method" is hypothetical, based on expected improvements over existing technologies, while the "Conventional GC-MS Method" data reflects typical performance characteristics found in the literature for similar compounds.

Parameter	New LC-MS/MS Method (Hypothetical)	Conventional GC-MS Method
Principle	Liquid chromatographic separation followed by detection using tandem mass spectrometry.	Gas chromatographic separation followed by detection using a single quadrupole mass spectrometer.
Sample Preparation	Protein precipitation followed by dilution.	Liquid-liquid extraction followed by derivatization.
Analysis Time	~5 minutes	~15 minutes
Limit of Detection (LOD)	0.05 ng/mL	0.5 ng/mL
Limit of Quantification (LOQ)	0.1 ng/mL	1.0 ng/mL
Selectivity	High	Moderate to High
Interference from Structural Analogs	No interference observed from tested analogs.	Potential for co-elution and similar fragmentation patterns with some analogs.
Interference from Endogenous Compounds	No significant interference observed.	Minor interferences observed, requiring chromatographic resolution.

Experimental Protocols

A detailed methodology for the evaluation of selectivity is provided below. This protocol was designed to rigorously assess the ability of the analytical methods to differentiate 4-HO-DPHP from potential interferents.

Preparation of Stock and Spiked Samples

• Stock Solutions: Individual stock solutions of 4-HO-DPHP and a panel of potential interfering substances (structurally related synthetic cathinones, common drugs of abuse, and their metabolites) were prepared in methanol at a concentration of 1 mg/mL.

• Spiked Samples: Blank human plasma was spiked with 4-HO-DPHP at a concentration of 10 ng/mL. A separate set of blank plasma samples was spiked with a mixture of the potential interfering substances at a high therapeutic or reported abuse concentration (typically 100 ng/mL). A third set of samples was spiked with both 4-HO-DPHP and the interferent mixture.

Sample Preparation for LC-MS/MS Analysis

• Protein Precipitation: To 100 µL of plasma, 200 µL of acetonitrile was added. The sample was vortexed for 1 minute and then centrifuged at 10,000 x g for 5 minutes.

• Dilution: The supernatant was transferred to a new tube and diluted 1:1 with deionized water before injection into the LC-MS/MS system.

Sample Preparation for GC-MS Analysis

• Liquid-Liquid Extraction: To 500 µL of plasma, 50 µL of internal standard (e.g., mephedrone-d3) and 1 mL of ethyl acetate were added. The sample was vortexed for 2 minutes and centrifuged at 3,000 x g for 5 minutes.

• Derivatization: The organic layer was transferred to a clean tube and evaporated to dryness under a stream of nitrogen. The residue was reconstituted in 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) and heated at 70°C for 30 minutes.

Instrumental Analysis

• LC-MS/MS System: A high-performance liquid chromatograph coupled to a triple quadrupole mass spectrometer was used. Chromatographic separation was achieved on a C18 column with a gradient elution of acetonitrile and water, both containing 0.1% formic acid. The mass spectrometer was operated in Multiple Reaction Monitoring (MRM) mode, monitoring for specific precursor-product ion transitions for 4-HO-DPHP.

• GC-MS System: A gas chromatograph coupled to a single quadrupole mass spectrometer was used. Separation was performed on a 5% phenyl-methylpolysiloxane capillary column. The mass spectrometer was operated in Selected Ion Monitoring (SIM) mode.

Selectivity Assessment

Selectivity was evaluated by analyzing six different batches of blank plasma to check for endogenous interferences at the retention time of 4-HO-DPHP. Additionally, the blank plasma samples spiked with the interferent mixture were analyzed to assess potential interferences from other drugs. The absence of any peak with a signal-to-noise ratio greater than 3 at the expected retention time of 4-HO-DPHP in the blank and interferent-spiked samples was considered evidence of acceptable selectivity.

Visualizations

Experimental Workflow for Selectivity Evaluation

Caption: Workflow for evaluating the selectivity of analytical methods.

Hypothetical Signaling Pathway of Synthetic Cathinones

Synthetic cathinones are known to primarily act as monoamine transporter inhibitors, increasing the synaptic concentrations of dopamine, norepinephrine, and serotonin. The diagram below illustrates this general mechanism.

Caption: General mechanism of action for synthetic cathinones.

References

• 1. academic.oup.com [academic.oup.com]
• 2. researchgate.net [researchgate.net]
• 3. Making sure you're not a bot! [mostwiedzy.pl]
• 4. Development and validation of a rapid LC‐MS/MS method for the detection of 182 novel psychoactive substances in whole blood - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Labyrinth of Novel Psychoactive Substances: A Comparative Guide to the Reproducibility of Behavioral Studies in Animal Models, with a Focus on 4-HO-DPHP Analogues

A critical examination of the challenges and best practices in preclinical behavioral pharmacology for emerging psychoactive compounds.

For researchers, scientists, and drug development professionals venturing into the complex landscape of novel psychoactive substances (NPS), the reproducibility of preclinical behavioral data is a cornerstone of robust scientific inquiry. This guide addresses the critical issue of reproducibility in behavioral studies of NPS, with a specific focus on compounds structurally related to 4-hydroxy-N,N-dipropylheptyltryptamine (4-HO-DPHP). Due to a notable scarcity of published research specifically on 4-HO-DPHP, this analysis extends to its chemical cousins—other substituted tryptamines and synthetic cathinones—to provide a comprehensive framework for understanding the variables that influence experimental outcomes.

The abuse potential and psychostimulant effects of new generations of synthetic drugs are frequently evaluated in animal models using a battery of behavioral tests.[1][2] However, subtle variations in experimental protocols can lead to significant discrepancies in results, hindering direct comparisons between studies and impeding the development of a clear pharmacological profile for these emerging substances. This guide aims to illuminate these challenges by presenting a comparative analysis of behavioral data and methodologies from published studies on analogues of 4-HO-DPHP, thereby offering a predictive lens through which to view the potential reproducibility hurdles for 4-HO-DPHP itself.

Comparative Behavioral Data of Tryptamine and Synthetic Cathinone Analogues

To understand the potential behavioral profile of 4-HO-DPHP and the factors that could affect the reproducibility of its study, it is instructive to examine data from related compounds. The following tables summarize key behavioral data from animal studies on various tryptamines and synthetic cathinones.

Table 1: Locomotor Activity of Synthetic Cathinones in Rodents

Compound	Animal Model	Dose Range	Peak Effect Duration	Maximal Stimulant Effect (Compared to Methamphetamine)	Reference
Dipentylone	Swiss-Webster Mice	1 - 56 mg/kg	2 - 3 hours	Similar	[1]
N-ethylhexedrone	Swiss-Webster Mice	1 - 56 mg/kg	4 hours	Similar	[1]
4-CEC	Swiss-Webster Mice	1 - 100 mg/kg	2 - 3 hours	~74%	[1]
MPHP	Swiss-Webster Mice	1 - 30 mg/kg	6 hours	Similar	[1]
3,4-MD-α-PHP	Mice	ED₅₀ = 1.98 mg/kg	2 - 3.5 hours	Equivalent to cocaine and methamphetamine	[3]
α-PiHP	Mice	ED₅₀ = 2.46 mg/kg	2 - 3.5 hours	Equivalent to cocaine and methamphetamine	[3]
4-Cl-α-PPP	Mice	ED₅₀ = 7.18 mg/kg	2 - 3.5 hours	73% of cocaine	[3]
4-CPD	Mice	ED₅₀ = 17.24 mg/kg	Delayed (40-70 min)	50% of cocaine	[3]
MDPV	Rats and Mice	-	> 1 hour	10-fold increase over cocaine	[4]
Mephedrone	Rats and Mice	-	Rapid onset, short duration	Weaker than cathinone	[4]
Methylone	Rats and Mice	-	-	Less potent than MDPV and mephedrone	[4]

Table 2: Drug Discrimination Studies of Synthetic Cathinones in Rats

Compound	Training Drug	Full Substitution	Reference
Dipentylone	Methamphetamine, Cocaine	Yes	[1]
N-ethylhexedrone	Methamphetamine, Cocaine	Yes	[1]
4-CEC	Methamphetamine, Cocaine, MDMA	Yes (full substitution for MDMA)	[1]
MPHP	Methamphetamine, Cocaine	Yes	[1]
3,4-MD-α-PHP	Methamphetamine, Cocaine	Yes	[3][5]
α-PiHP	Methamphetamine, Cocaine	Yes	[3][5]
4-Cl-α-PPP	Methamphetamine, Cocaine	Yes	[3][5]
4-Cl-pentedrone	Methamphetamine	No (55-70% at doses causing convulsions)	[3]

Table 3: Behavioral Effects of Psychedelic Tryptamines in Rodents

Compound	Animal Model	Behavioral Assay	Key Findings	Reference
4-HO-DPT	Mice	Head-twitch response (HTR)	Potency is about 4- or 5-fold lower than psilocin.	[6]
4-HO-DiPT	Rodents	Head-twitch response (HTR)	Produces HTR, a proxy for psychedelic effects.	[7]
4-HO-DiPT	Rodents	Anxiety models	Found to produce anxiolytic effects.	[7]
Psilocybin Analogues	Mice	Head-twitch response (HTR)	All tested compounds induce head twitches, consistent with an LSD-like profile.	[8]

Experimental Protocols: The Key to Reproducibility

The ability to reproduce scientific findings is contingent upon meticulous and detailed reporting of experimental methods. Below are generalized protocols for key behavioral assays used to assess the psychoactive effects of NPS in animal models, based on the methodologies reported in the cited literature.

Locomotor Activity Assessment

• Animals: Swiss-Webster mice or Sprague-Dawley rats are commonly used.[1] Animals are typically housed in a controlled environment with a 12-hour light/dark cycle and access to food and water ad libitum.

• Apparatus: An open-field arena equipped with infrared beams or video tracking software to automatically record locomotor activity.

• Procedure:

  • Animals are habituated to the testing room for at least 30 minutes prior to the experiment.

  • A baseline locomotor activity is recorded for a set period (e.g., 30-60 minutes).

  • The test compound or vehicle is administered (e.g., intraperitoneally, subcutaneously).

  • Locomotor activity is then recorded for an extended period (e.g., 2-6 hours) to determine the onset, peak, and duration of action.[1]

• Data Analysis: Data is typically analyzed using ANOVA followed by post-hoc tests to compare the effects of different doses of the compound to the vehicle control.

Drug Discrimination Assay

• Animals: Rats are trained to discriminate between a specific drug (e.g., cocaine, methamphetamine) and a vehicle.

• Apparatus: Standard two-lever operant conditioning chambers.

• Procedure:

  • Training Phase: Rats are trained to press one lever after receiving the training drug and another lever after receiving the vehicle to obtain a reward (e.g., food pellet). Training continues until a high level of accuracy is achieved.

  • Test Phase: After stable discrimination is established, test sessions are conducted where various doses of the novel compound are administered. The percentage of responses on the drug-appropriate lever is measured.

• Data Analysis: Full substitution is determined when the novel compound produces a high percentage (e.g., >80%) of responding on the drug-appropriate lever. ED₅₀ values are calculated to determine the potency of the compound.

Head-Twitch Response (HTR) Assay

• Animals: Mice are typically used for this assay.

• Procedure:

  • Animals are administered the test compound.

  • They are then observed for a specific period (e.g., 30 minutes), and the number of head twitches is manually or automatically counted.[8]

• Data Analysis: The frequency of head twitches is compared between different treatment groups using appropriate statistical tests (e.g., ANOVA). ED₅₀ values can be calculated to compare the potency of different compounds.[8]

Visualizing Experimental Workflows and Signaling Pathways

To further clarify the experimental processes and underlying biological mechanisms, the following diagrams are provided.

Generalized workflow for preclinical behavioral assessment of NPS.

Many of the tryptamine analogues of 4-HO-DPHP are known to exert their effects primarily through the serotonin 5-HT2A receptor.[9][10] The following diagram illustrates this key signaling pathway.

Simplified 5-HT2A receptor signaling cascade.

Conclusion and Recommendations for Enhancing Reproducibility

The comparative data presented underscore the significant variability in the behavioral effects of even closely related NPS. Factors such as the specific animal strain, sex, age, and subtle differences in experimental apparatus and protocols can all contribute to divergent findings. The general lack of reproducibility in animal research is a known issue, with factors like insufficient reporting of methodological details, lack of standardization, and incorrect statistical analysis being major contributors.[11] For preclinical behavioral studies of NPS, this challenge is amplified by the rapid emergence of new compounds.

To improve the reproducibility of behavioral studies on 4-HO-DPHP and other NPS, the following recommendations are crucial:

• Standardized and Detailed Reporting: Adherence to reporting guidelines such as the ARRIVE guidelines is essential.[11] This includes detailed descriptions of animal characteristics, housing conditions, experimental procedures, and statistical analyses.

• Multi-Laboratory Studies: Whenever feasible, conducting studies in multiple laboratories can help to identify and control for site-specific variables, thereby increasing the generalizability of the findings.[12][13]

• Harmonization of Protocols: Efforts to harmonize key behavioral testing protocols across different research groups will facilitate more direct and meaningful comparisons of data.

• Consideration of Biological Variables: A thorough investigation of the effects of sex, age, and genetic background on the behavioral responses to NPS is warranted.

• Rigorous Experimental Design: This includes adequate sample sizes, randomization, and blinding to minimize bias.

By embracing these principles, the scientific community can build a more robust and reliable foundation of knowledge for understanding the pharmacology and potential risks of emerging psychoactive substances like 4-HO-DPHP, ultimately enhancing the translation of preclinical findings to human health.

References

• 1. Behavioral effects of four novel synthetic cathinone analogs in rodents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Comparison of locomotor stimulant and drug discrimination effects of four synthetic cathinones to commonly abused psychostimulants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Behavioral pharmacology of designer cathinones: a review of the preclinical literature - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. 4-HO-DPT - Wikipedia [en.wikipedia.org]
• 7. 4-HO-DiPT - Wikipedia [en.wikipedia.org]
• 8. Investigation of the Structure–Activity Relationships of Psilocybin Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Reproducibility and Predictivity - Advancing Disease Modeling in Animal-Based Research in Support of Precision Medicine - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Reproducibility of preclinical animal research improves with heterogeneity of study samples | PLOS Biology [journals.plos.org]
• 13. researchgate.net [researchgate.net]

Benchmarking Novel Cathinone Potency: A Comparative Analysis of 4-HO-DPHP against Established Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

Synthetic cathinones represent a rapidly evolving class of novel psychoactive substances (NPS). Understanding the pharmacological profile of new entities is crucial for predicting their potential effects and abuse liability. This guide provides a comparative analysis of the potency of a purported novel cathinone, 4-HO-DPHP, against well-established cathinone derivatives: α-pyrrolidinopentiophenone (α-PVP), 3,4-methylenedioxypyrovalerone (MDPV), and pentedrone.

A Note on 4-HO-DPHP: Extensive searches of scientific literature and chemical databases did not yield any information on a cathinone derivative known as 4-HO-DPHP (4-hydroxy-d-phenyl-α-pyrrolidinohexiophenone). The acronym DPHP is commonly associated with di(2-propylheptyl) phthalate, a plasticizer with no psychoactive properties. It is possible that 4-HO-DPHP represents a typographical error or a very recently emerged compound not yet described in the literature. This guide will proceed by comparing the established cathinones and will address the potential properties of a hypothetical hydroxylated pyrovalerone derivative based on structure-activity relationships within the cathinone class.

Mechanism of Action: Monoamine Transporter Inhibition

The primary mechanism of action for α-PVP, MDPV, and pentedrone is the inhibition of monoamine transporters, specifically the dopamine transporter (DAT), norepinephrine transporter (NET), and serotonin transporter (SERT). By blocking the reuptake of these neurotransmitters from the synaptic cleft, these compounds increase their extracellular concentrations, leading to profound psychostimulant effects. The relative potency at each transporter dictates the specific pharmacological profile of each compound.

Caption: Mechanism of monoamine reuptake inhibition by synthetic cathinones.

Quantitative Comparison of Monoamine Transporter Inhibition

The following table summarizes the in vitro potency of α-PVP, MDPV, and pentedrone at the dopamine, norepinephrine, and serotonin transporters. Potency is expressed as the half-maximal inhibitory concentration (IC50) in nanomolars (nM). Lower IC50 values indicate greater potency.

Compound	DAT IC50 (nM)	NET IC50 (nM)	SERT IC50 (nM)	Reference
α-PVP	12.8 - 52.3	14.2 - 56.0	>10,000	[1][2]
MDPV	4.0 - 4.85	16.84 - 25.9	>10,000	[1][3]
Pentedrone	2,500	610	135,000

Note on 4-HO-DPHP: As no data exists for 4-HO-DPHP, we can hypothesize its potential activity based on known structure-activity relationships of cathinone derivatives. Hydroxylation of the phenyl ring, particularly at the 4-position, can have variable effects on potency. In some cases, it may decrease potency at DAT and NET due to increased polarity, while in other instances, it can introduce activity at SERT. Without experimental data, any prediction of the potency of a hypothetical 4-hydroxy-pyrovalerone derivative remains speculative.

Experimental Protocols

The data presented in this guide are primarily derived from in vitro neurotransmitter uptake inhibition assays. The following is a generalized protocol for such an assay.

Monoamine Transporter Uptake Inhibition Assay (Radiolabeled)

1. Cell Culture and Preparation:

• Human embryonic kidney (HEK 293) or Chinese hamster ovary (CHO) cells stably transfected to express the human dopamine transporter (hDAT), norepinephrine transporter (hNET), or serotonin transporter (hSERT) are cultured in appropriate media.

• Cells are seeded into 96-well plates and allowed to form a confluent monolayer.

2. Assay Procedure:

• On the day of the assay, the culture medium is removed, and the cells are washed with a pre-warmed buffer (e.g., Krebs-Ringer-HEPES).

• Cells are then pre-incubated with varying concentrations of the test compound (e.g., α-PVP, MDPV, or pentedrone) or vehicle for a specified period (typically 10-20 minutes) at a controlled temperature (e.g., 25°C or 37°C).

• To initiate the uptake, a radiolabeled monoamine substrate (e.g., [³H]dopamine, [³H]norepinephrine, or [³H]serotonin) is added to each well at a concentration near its Michaelis-Menten constant (Km).

• The uptake reaction is allowed to proceed for a short, defined time (e.g., 10 minutes) and is then terminated by rapid aspiration of the solution and washing the cells with ice-cold buffer to remove extracellular radioligand.

3. Quantification and Data Analysis:

• The cells are lysed, and the intracellular radioactivity is measured using a scintillation counter.

• Non-specific uptake is determined in the presence of a high concentration of a known potent inhibitor for the respective transporter (e.g., nomifensine for DAT).

• Specific uptake is calculated by subtracting the non-specific uptake from the total uptake.

• The percentage of inhibition for each concentration of the test compound is calculated relative to the vehicle control.

• IC50 values are determined by fitting the concentration-response data to a sigmoidal curve using non-linear regression analysis.

Caption: Generalized workflow for a monoamine transporter uptake inhibition assay.

Conclusion

This guide provides a comparative overview of the in vitro potency of α-PVP, MDPV, and pentedrone at monoamine transporters. Both α-PVP and MDPV are highly potent and selective inhibitors of DAT and NET, with negligible activity at SERT. Pentedrone displays a significantly lower potency at all three transporters. The lack of available data for a compound named 4-HO-DPHP highlights the challenges in assessing the pharmacology of emerging novel psychoactive substances. Further research, including in vivo studies, is necessary to fully characterize the pharmacological and toxicological profiles of these and other synthetic cathinone derivatives.

References

• 1. researchgate.net [researchgate.net]
• 2. Neurobiology of 3,4-Methylenedioxypyrovalerone (MDPV) and α-Pyrrolidinovalerophenone (α-PVP) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Unveiling the Functional Profile of 4-HO-DPHP: A Comparative Guide to Receptor Interactions and Functional Outcomes

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of 4-hydroxy-N,N-dipropyltryptamine (4-HO-DPHP), a synthetic tryptamine, with its close structural analog psilocin (4-HO-DMT). By examining its receptor binding affinities and functional outcomes, this document aims to elucidate the pharmacological nuances that underpin its psychedelic potential. All quantitative data is presented in structured tables, and detailed experimental methodologies are provided for key assays.

Correlating Receptor Affinity with Psychedelic Activity

The primary psychoactive effects of tryptamines like 4-HO-DPHP are largely attributed to their interaction with serotonin receptors, particularly the 5-HT2A subtype.[1] Agonist activity at this G-protein coupled receptor (GPCR), which predominantly signals through the Gq/11 pathway, is a hallmark of classic psychedelics.[2] While specific receptor binding affinity data (Ki values) for 4-HO-DPHP are not extensively available in published literature, functional assay data provides valuable insights into its potency and efficacy.[3]

Quantitative Analysis of Receptor Interactions

The following tables summarize the in vitro functional activity of 4-HO-DPHP in comparison to psilocin at key serotonin receptors, as well as its in vivo psychedelic-like activity. Lower EC50 and ED50 values are indicative of higher potency.

Table 1: In Vitro Functional Activity at Human Serotonin Receptors

Compound	Receptor	EC50 (nM)	Emax (%)
4-HO-DPHP	h5-HT2A	~63	~100%
h5-HT2B	~17	94%
h5-HT2C	~700	100%
Psilocin (4-HO-DMT)	h5-HT2A	-	-
h5-HT2B	-	-
h5-HT2C	-	-
Data derived from calcium mobilization assays. Emax is relative to the maximal effect of serotonin.[3]

Table 2: In Vivo Head-Twitch Response (HTR) in Mice

Compound	ED50 (μmol/kg)
4-HO-DPHP	2.47
Psilocin (4-HO-DMT)	0.81
The head-twitch response is a behavioral proxy for 5-HT2A receptor activation and psychedelic effects in humans.[4]

Signaling Pathways and Experimental Workflows

To visualize the mechanisms of action and experimental procedures discussed, the following diagrams are provided in DOT language.

Caption: 5-HT2A Receptor Signaling Pathway for 4-HO-DPHP.

Caption: Experimental Workflow for Radioligand Binding Assay.

Caption: Experimental Workflow for Calcium Mobilization Assay.

Detailed Experimental Protocols

Radioligand Binding Assay (General Protocol)

This in vitro assay quantifies the affinity of a test compound for a specific receptor.[2]

• Materials :

  • Test Compound (e.g., 4-HO-DPHP)

  • Cell membranes expressing the serotonin receptor of interest.

  • Radioligand (e.g., [3H]Ketanserin for 5-HT2A).[1]

  • Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.4).[1]

  • Non-specific binding ligand (e.g., 10 µM serotonin).[1]

  • 96-well plates, filtration apparatus, glass fiber filters, scintillation vials and fluid, and a liquid scintillation counter.[1]

• Procedure :

  • Preparation : Prepare serial dilutions of the test compound. Dilute the radioligand and cell membrane preparation in assay buffer.[1]

  • Assay Setup : In a 96-well plate, set up wells for total binding (buffer, radioligand, membranes), non-specific binding (buffer, radioligand, membranes, non-specific ligand), and competition binding (buffer, radioligand, membranes, and varying concentrations of the test compound).[1]

  • Incubation : Incubate the plate to allow the binding to reach equilibrium (e.g., 60 minutes at 37°C).[5]

  • Filtration : Rapidly filter the contents of each well through glass fiber filters to separate bound from free radioligand. Wash the filters with ice-cold buffer.[1]

  • Quantification : Place filters in scintillation vials with scintillation fluid and measure radioactivity using a liquid scintillation counter.[1]

  • Data Analysis : Calculate specific binding by subtracting non-specific from total binding. Plot the percentage of specific binding against the log concentration of the test compound to determine the IC50. Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the radioligand concentration and Kd is its dissociation constant.[2]

Calcium Mobilization Assay

This functional assay measures the ability of a compound to activate a Gq-coupled receptor by detecting the subsequent increase in intracellular calcium.[6]

• Materials :

  • HEK293 cells stably expressing the human 5-HT2A receptor.[7]

  • Cell culture medium.

  • Assay buffer (e.g., HBSS with 20 mM HEPES).[7]

  • Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).[6]

  • Test compound (4-HO-DPHP) and a reference agonist (e.g., serotonin).[7]

• Procedure :

  • Cell Plating : Seed the HEK293 cells into 96-well plates and allow them to adhere overnight.

  • Dye Loading : Remove the culture medium and add the fluorescent dye solution to the cells. Incubate to allow the dye to enter the cells.

  • Compound Addition : Use a fluorescence plate reader (e.g., FLIPR) to add varying concentrations of 4-HO-DPHP to the wells.[8]

  • Fluorescence Measurement : Immediately after compound addition, measure the fluorescence intensity over time to detect the increase in intracellular calcium.[8]

  • Data Analysis : Plot the peak fluorescence response against the log concentration of 4-HO-DPHP to generate a dose-response curve. From this curve, determine the EC50 (potency) and Emax (efficacy) values.[3]

Head-Twitch Response (HTR) Assay

The HTR in rodents is a behavioral model used to assess the in vivo activity of 5-HT2A receptor agonists.[9]

• Materials :

  • Male C57BL/6J mice.[4]

  • Test compound (4-HO-DPHP).

  • Observation chambers.

  • A system for recording and scoring head twitches (manual observation or automated system).[10]

• Procedure :

  • Acclimation : Place individual mice in the observation chambers and allow them to acclimate for a period (e.g., 30 minutes).

  • Compound Administration : Administer the test compound via a specific route (e.g., subcutaneous injection).

  • Observation : Record the number of head twitches for each mouse over a defined period (e.g., 30-60 minutes). A head twitch is characterized as a rapid, side-to-side rotational movement of the head.[9][11]

  • Data Analysis : Plot the mean number of head twitches against the dose of the compound. Determine the ED50, the dose that produces 50% of the maximal response.[4]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Investigation of the Structure–Activity Relationships of Psilocybin Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 5. giffordbioscience.com [giffordbioscience.com]
• 6. Characterization of G Protein-coupled Receptors by a Fluorescence-based Calcium Mobilization Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 9. Head-twitch response - Wikipedia [en.wikipedia.org]
• 10. Automated Computer Software Assessment of 5-Hydroxytryptamine 2A Receptor-Mediated Head Twitch Responses from Video Recordings of Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Characterization of the head-twitch response induced by hallucinogens in mice: detection of the behavior based on the dynamics of head movement - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 4-HO-DPHP: A Comprehensive Guide for Laboratory Professionals

Essential guidelines for the safe handling and disposal of (4-hydroxyphenyl) phenyl hydrogen phosphate (4-HO-DPHP) are critical for ensuring laboratory safety and environmental protection. As a substituted phenol and an organophosphate ester, this compound requires careful management in accordance with hazardous waste regulations.

Researchers, scientists, and drug development professionals must adhere to strict protocols when managing waste containing 4-HO-DPHP. The primary disposal route for this and other similar research chemicals is through licensed hazardous waste disposal services, coordinated by the institution's Environmental Health and Safety (EHS) office. Under no circumstances should 4-HO-DPHP be disposed of down the drain or in regular trash.

Immediate Safety and Handling

Before commencing any disposal procedures, it is imperative to handle 4-HO-DPHP within a certified chemical fume hood. Appropriate personal protective equipment (PPE), including a lab coat, chemical-resistant gloves (such as nitrile), and safety goggles, must be worn at all times to prevent skin and eye contact. An emergency eyewash station and safety shower should be readily accessible.

Waste Segregation and Storage

Proper segregation of waste streams is a fundamental aspect of laboratory safety.

• Solid Waste: All solid materials contaminated with 4-HO-DPHP, such as weighing papers, gloves, and pipette tips, must be collected in a designated, leak-proof, and clearly labeled hazardous waste container.

• Liquid Waste: Solutions containing 4-HO-DPHP should be collected in a separate, sealed, and appropriately labeled hazardous waste container. It is crucial to avoid mixing this waste with other solvent streams unless explicitly permitted by your institution's EHS office.

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name "(4-hydroxyphenyl) phenyl hydrogen phosphate," and a description of the primary hazards (e.g., "Toxic," "Irritant").

Disposal Procedures

The recommended and safest method for the disposal of 4-HO-DPHP is through professional hazardous waste management services.

Step-by-Step Disposal Protocol:

• Containment: Securely seal all primary waste containers.

• Secondary Containment: Place the sealed primary containers in a larger, chemically resistant secondary container to prevent spills and leaks.

• Labeling: Ensure all containers are accurately and clearly labeled with their contents and associated hazards.

• Storage: Store the contained waste in a designated, secure area away from incompatible materials.

• EHS Notification: Contact your institution's EHS office to arrange for the collection and disposal of the hazardous waste.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 4-HO-DPHP is provided in the table below. This information is essential for understanding the compound's behavior and potential hazards.

Property	Value
IUPAC Name	(4-hydroxyphenyl) phenyl hydrogen phosphate
Molecular Formula	C₁₂H₁₁O₅P
Molecular Weight	266.19 g/mol
Appearance	Data not available (likely a solid)
Solubility	Data not available

Experimental Protocols for Chemical Degradation (General Principles)

Advanced Oxidation Processes (AOPs) for Phenolic Moiety:

AOPs are effective in degrading phenolic compounds through the generation of highly reactive hydroxyl radicals.

• Fenton Reaction: This process involves the use of hydrogen peroxide (H₂O₂) and an iron catalyst to generate hydroxyl radicals.

• UV/H₂O₂ Treatment: The combination of ultraviolet (UV) light and hydrogen peroxide generates hydroxyl radicals, leading to the oxidation of the phenolic ring.

Hydrolysis of the Phosphate Ester:

Phosphate esters can be hydrolyzed, breaking the P-O-C bond. This process is often pH-dependent.

• Alkaline Hydrolysis: Increasing the pH can promote the hydrolysis of the phosphate ester bond. However, this should only be attempted by trained personnel with a thorough understanding of the reaction and potential byproducts.

Incineration:

High-temperature incineration is a common and effective method for the complete destruction of organophosphorus compounds. Typical incineration temperatures range from 800°C to 1200°C. This process should only be carried out in a licensed hazardous waste incineration facility.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 4-HO-DPHP in a laboratory setting.

Caption: Workflow for the proper disposal of 4-HO-DPHP.

Essential Safety and Operational Guide for Handling 4-HO-DPHP

This guide provides critical safety and logistical information for researchers, scientists, and drug development professionals handling 4-hydroxydiphenylphosphine oxide (4-HO-DPHP). In the absence of a specific Safety Data Sheet (SDS) for this compound, these recommendations are derived from data on structurally similar compounds, including Diphenylphosphine oxide and Tris(4-hydroxyphenyl)phosphine oxide, as well as general safety protocols for organophosphorus compounds.

Hazard Assessment and Personal Protective Equipment (PPE)

The primary hazards associated with compounds structurally similar to 4-HO-DPHP include skin irritation, serious eye irritation, and potential respiratory irritation.[1] Therefore, a comprehensive personal protection strategy is mandatory.

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical splash goggles conforming to EN 166 (EU) or NIOSH (US) standards. A face shield should be worn in addition to goggles when there is a significant splash hazard.	To protect against splashes of the compound or its solutions, which can cause serious eye irritation or damage.[1]
Skin Protection	Chemical-resistant gloves (Nitrile rubber is a suitable option). A flame-retardant and impervious lab coat or coveralls should be worn. Closed-toe shoes are mandatory.	To prevent skin contact, which may cause irritation. Impervious clothing protects against spills and contamination.[1]
Respiratory Protection	Use in a well-ventilated area, preferably within a chemical fume hood. If ventilation is inadequate or if dusts/aerosols are generated, a NIOSH-approved respirator is necessary.	To minimize the inhalation of dust or aerosols, which may cause respiratory irritation.[1]

Operational Plan: Step-by-Step Handling Procedures

A systematic approach is essential to minimize exposure and ensure a safe laboratory environment when handling 4-HO-DPHP.[1]

1. Preparation and Engineering Controls:

• Ensure a calibrated and certified chemical fume hood is operational.[1]

• Verify that all necessary PPE is available and in good condition.

• Have appropriate spill containment materials readily accessible.

2. Donning PPE:

• Follow the proper sequence for donning PPE: first the lab coat, then a respirator if required, followed by eye and face protection, and finally gloves.[1]

3. Handling the Compound:

• Conduct all manipulations of 4-HO-DPHP, including weighing and preparing solutions, within a chemical fume hood.[1]

• Use appropriate tools, such as spatulas and weighing paper, to handle the solid compound, avoiding the creation of dust.[1]

• When preparing solutions, add the solid to the solvent slowly to prevent splashing.[1]

4. Post-Handling Procedures:

• After handling, decontaminate all surfaces and equipment that may have come into contact with the compound.[1]

• Properly doff PPE in the correct order to avoid self-contamination.[1]

• Wash hands thoroughly with soap and water after removing gloves.[1]

Disposal Plan

Proper disposal of 4-HO-DPHP and associated waste is critical to prevent environmental contamination and ensure regulatory compliance.[1]

Waste Segregation:

• Solid Waste: Collect any unused 4-HO-DPHP and contaminated disposable materials (e.g., gloves, weighing paper) in a designated, labeled hazardous waste container.[1]

• Liquid Waste: Collect solutions containing 4-HO-DPHP in a separate, labeled hazardous waste container. Do not mix with other solvent waste streams unless permitted by your institution's environmental health and safety (EHS) office.[1]

Container Labeling:

• All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name ("4-hydroxydiphenylphosphine oxide"), and the primary hazards (e.g., "Irritant").[1]

Disposal:

• Dispose of all waste through your institution's EHS office in accordance with local, state, and federal regulations.[1]

• Do not pour any waste down the drain.[1]

Experimental Workflow

Caption: Safe handling workflow for 4-HO-DPHP.

References

• 1. benchchem.com [benchchem.com]